1,5-Dimethyl-1,4-diazepane

• CAS: 150651-59-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structural Elucidation and Conformation of 1,5-Dimethyl-1,4-diazepane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,5-Dimethyl-1,4-diazepane is a saturated seven-membered heterocyclic compound with significant potential in medicinal chemistry and materials science. A thorough understanding of its three-dimensional structure and conformational dynamics is paramount for elucidating its structure-activity relationships (SAR) and designing novel derivatives with tailored properties. This technical guide provides a comprehensive overview of the methodologies employed in the structural elucidation and conformational analysis of 1,5-Dimethyl-1,4-diazepane. We will delve into the application of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), complemented by computational modeling. This guide is intended to be a practical resource for researchers, offering both theoretical insights and detailed experimental protocols.

Introduction: The Significance of 1,5-Dimethyl-1,4-diazepane

Seven-membered rings, such as the 1,4-diazepane core, are conformationally flexible scaffolds increasingly recognized for their potential in drug design.[1][2] The conformational complexity of these rings, arising from a higher number of low-energy conformers and reduced energy barriers for pseudorotation, can significantly influence their biological activity and bioavailability.[1] The addition of two methyl groups at the N1 and N5 positions of the 1,4-diazepane ring system introduces specific steric and electronic effects that further dictate the preferred conformations and, consequently, the molecule's interaction with biological targets.

A precise characterization of the structural and conformational landscape of 1,5-Dimethyl-1,4-diazepane is therefore a critical first step in its development for various applications. This guide will walk through a multi-pronged analytical approach to achieve this.

The Analytical Workflow: A Multi-Technique Approach

The elucidation of the structure and conformation of a molecule like 1,5-Dimethyl-1,4-diazepane is not reliant on a single technique but rather a synergistic combination of methods. Each technique provides a unique piece of the puzzle, and their collective interpretation leads to a comprehensive understanding.

Caption: Integrated workflow for the structural and conformational analysis of 1,5-Dimethyl-1,4-diazepane.

Spectroscopic Characterization: The Foundational Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules. For 1,5-Dimethyl-1,4-diazepane, a suite of NMR experiments is necessary to unambiguously assign all proton and carbon signals and to gain initial insights into the ring's conformation.

3.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum will provide information on the chemical environment of the protons. The methyl protons on the nitrogen atoms will likely appear as a singlet, while the methylene protons of the diazepane ring will exhibit more complex splitting patterns due to their diastereotopic nature in a non-planar ring.

3.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will reveal the number of unique carbon environments. We expect to see signals for the methyl carbons and the three distinct methylene carbons of the diazepane ring. The chemical shifts of the ring carbons can provide clues about the ring's puckering.

3.1.3. 2D NMR Spectroscopy (COSY and HSQC)

• COSY (Correlation Spectroscopy): This experiment will establish the connectivity between protons, helping to trace the proton network within the diazepane ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, enabling definitive assignment of the carbon signals.

| Hypothetical NMR Data for 1,5-Dimethyl-1,4-diazepane (in CDCl₃) | | :--- | :--- | | ¹H NMR (500 MHz) | δ (ppm) , Multiplicity, J (Hz), Integration | | C2/C3/C6/C7-H | Complex multiplet region | | N-CH₃ | Singlet, ~2.3-2.5 | | ¹³C NMR (125 MHz) | δ (ppm) | | C2/C7 | Signal 1 | | C3/C6 | Signal 2 | | C5 | Signal 3 | | N-CH₃ | Signal 4 |

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve ~5-10 mg of purified 1,5-Dimethyl-1,4-diazepane in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• ¹H NMR: Acquire a standard ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum.

• COSY: Perform a standard gradient-enhanced COSY experiment.

• HSQC: Perform a standard gradient-enhanced HSQC experiment optimized for one-bond C-H coupling constants (~145 Hz).

• Data Processing: Process all spectra using appropriate software (e.g., MestReNova, TopSpin), including Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure.

• Electron Ionization (EI): This high-energy ionization technique will likely produce the molecular ion (M⁺) and a series of fragment ions. The fragmentation pattern can be characteristic of the diazepane ring and the methyl substituents.

• Electrospray Ionization (ESI): A softer ionization technique, ESI is useful for confirming the molecular weight via the protonated molecule [M+H]⁺ with minimal fragmentation.

| Expected Mass Spectrometry Data | | :--- | :--- | | Technique | Expected m/z values | | EI-MS | Molecular Ion (M⁺), characteristic fragments (e.g., loss of CH₃, ring opening fragments) | | ESI-MS | Protonated Molecule [M+H]⁺ |

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize a mass spectrometer equipped with both EI and ESI sources. For high-resolution mass spectrometry (HRMS), a TOF or Orbitrap analyzer is recommended to confirm the elemental composition.

• Data Acquisition: Infuse the sample into the ion source and acquire the mass spectrum over an appropriate m/z range.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. For 1,5-Dimethyl-1,4-diazepane, the key absorptions will be related to the C-H and C-N bonds. As a tertiary amine, it will lack the characteristic N-H stretching bands seen in primary and secondary amines.[3][4][5]

| Expected IR Absorption Bands | | :--- | :--- | | Wavenumber (cm⁻¹) | Vibrational Mode | | 2950-2800 | C-H stretching (aliphatic) | | 1470-1430 | CH₂ scissoring | | 1250-1020 | C-N stretching (aliphatic amine)[4][6] |

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) between salt plates (e.g., NaCl, KBr) or as a thin film on a salt plate after evaporation of a volatile solvent.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Acquire the spectrum over the mid-IR range (typically 4000-400 cm⁻¹) and perform a background subtraction.

Conformational Analysis: Unveiling the 3D Structure

Seven-membered rings can adopt several conformations, including chair, boat, twist-chair, and twist-boat forms.[1][2] The presence of the two nitrogen atoms and the two methyl groups will influence the relative energies of these conformers.

Variable-Temperature (VT) NMR Spectroscopy

If 1,5-Dimethyl-1,4-diazepane exists as a mixture of interconverting conformers at room temperature, the NMR signals may be broadened or represent a time-averaged structure. VT-NMR can be used to study these dynamic processes.

• Low-Temperature NMR: By cooling the sample, the rate of interconversion between conformers can be slowed down. If the energy barrier is sufficiently high, the signals for the individual conformers may be resolved ("decoalescence").

• High-Temperature NMR: Heating the sample can cause the signals to sharpen as the rate of interconversion increases.

Analysis of the coalescence temperature and line shapes can provide quantitative information about the energy barriers to ring inversion.

Experimental Protocol: Variable-Temperature NMR

• Sample Preparation: Prepare a sample in a solvent with a wide liquid range (e.g., toluene-d₈, CD₂Cl₂).

• Instrumentation: Use an NMR spectrometer equipped with a variable-temperature probe.

• Data Acquisition: Acquire a series of ¹H NMR spectra at different temperatures, starting from room temperature and incrementally decreasing or increasing the temperature. Allow the sample to equilibrate at each temperature before acquisition.

Computational Chemistry

Computational methods, particularly Density Functional Theory (DFT), are powerful tools for investigating the conformational preferences of molecules.[7][8]

• Conformational Search: A systematic or stochastic search can be performed to identify all possible low-energy conformers.

• Geometry Optimization: The geometry of each identified conformer is optimized to find the minimum energy structure.

• Frequency Calculations: These calculations confirm that the optimized structures are true minima (no imaginary frequencies) and provide theoretical vibrational frequencies that can be compared to the experimental IR spectrum.

• NMR Chemical Shift Calculations: Theoretical ¹H and ¹³C NMR chemical shifts can be calculated for each conformer and compared to the experimental data to help identify the major conformer(s) in solution.

Caption: A typical computational workflow for conformational analysis using DFT.

Protocol: DFT Calculations

• Software: Utilize a quantum chemistry software package such as Gaussian, ORCA, or Spartan.

• Method: Choose a suitable level of theory, for example, the B3LYP functional with a 6-31G(d) or larger basis set.

• Conformational Search: Perform an initial conformational search using a less computationally expensive method like molecular mechanics (e.g., MMFF).

• Optimization and Frequencies: Submit the low-energy conformers from the search for full geometry optimization and frequency calculations at the chosen DFT level.

• NMR Calculations: For the optimized geometries, perform NMR chemical shift calculations using the GIAO (Gauge-Including Atomic Orbital) method.

• Analysis: Analyze the relative energies of the conformers to predict their Boltzmann populations at a given temperature. Compare the calculated NMR shifts and IR frequencies with the experimental data.

X-ray Crystallography

If a suitable single crystal of 1,5-Dimethyl-1,4-diazepane or a salt thereof can be obtained, X-ray crystallography provides the definitive solid-state structure.[9][10][11] This can be invaluable for confirming the connectivity and providing a precise picture of one of the low-energy conformers. It is important to remember that the solid-state conformation may not be the most stable conformation in solution due to crystal packing forces. However, it provides an excellent benchmark for validating computational results.

Conclusion: A Holistic View

The structural elucidation and conformational analysis of 1,5-Dimethyl-1,4-diazepane require a synergistic approach that integrates data from multiple analytical techniques. NMR spectroscopy provides the fundamental framework of the molecular structure in solution, while mass spectrometry and IR spectroscopy confirm the molecular formula and functional groups. Variable-temperature NMR and computational chemistry are essential for probing the dynamic conformational behavior of the flexible seven-membered ring. When possible, X-ray crystallography offers an unambiguous view of the solid-state structure. By combining these methods, a comprehensive and self-validating model of the structure and conformational landscape of 1,5-Dimethyl-1,4-diazepane can be constructed, providing a solid foundation for its further development in medicinal chemistry and other scientific fields.

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An In-Depth Technical Guide to the Synthesis and Characterization of 1,5-Dimethyl-1,4-diazepane

Abstract

This technical guide provides a comprehensive overview of a robust and efficient method for the synthesis of 1,5-Dimethyl-1,4-diazepane, a saturated seven-membered heterocyclic compound. The synthesis is based on the well-established Eschweiler-Clarke reaction, a reductive amination process utilizing formaldehyde and formic acid. This document details the underlying chemical principles, a step-by-step experimental protocol, and a thorough characterization of the target molecule using modern analytical techniques. The intended audience for this guide includes researchers, scientists, and professionals in the field of drug development and organic chemistry who require a practical and scientifically sound approach to the preparation and validation of this and similar N-alkylated diamines.

Introduction: The Significance of the 1,4-Diazepane Scaffold

The 1,4-diazepane ring system is a privileged scaffold in medicinal chemistry, forming the core structure of numerous biologically active compounds.[1][2] Derivatives of 1,4-diazepane have shown a wide spectrum of pharmacological activities, including but not limited to antipsychotic, anxiolytic, and anticonvulsant properties.[1] The conformational flexibility of the seven-membered ring, coupled with the two nitrogen atoms available for substitution, allows for the creation of a diverse range of molecules with tailored biological functions.

1,5-Dimethyl-1,4-diazepane, a simple N,N'-dialkylated derivative, serves as a valuable building block in the synthesis of more complex pharmaceutical intermediates. Its synthesis and purification are crucial steps in the development of novel therapeutics based on the diazepine framework. This guide focuses on a classic and reliable method for its preparation, the Eschweiler-Clarke reaction, which is known for its high yield and the avoidance of quaternary ammonium salt byproducts.[3]

Synthesis of 1,5-Dimethyl-1,4-diazepane via Eschweiler-Clarke Reaction

The synthesis of 1,5-Dimethyl-1,4-diazepane is most effectively achieved through the reductive methylation of the parent 1,4-diazepane (also known as homopiperazine). The Eschweiler-Clarke reaction is the method of choice for this transformation, as it provides a clean and high-yielding route to the desired tertiary amine.[3][4][5]

Underlying Mechanism

The reaction proceeds through a two-step mechanism for each amine methylation:

• Imine Formation: The primary or secondary amine first reacts with formaldehyde to form an iminium ion.

• Reductive Amination: Formic acid then acts as a hydride donor, reducing the iminium ion to the methylated amine. The reaction is driven to completion by the formation of carbon dioxide gas.[3][6]

This process is repeated at the second nitrogen atom to yield the final 1,5-dimethylated product. A key advantage of this reaction is that it inherently stops at the tertiary amine stage, preventing the formation of over-methylated quaternary ammonium salts.[3]

A simplified workflow for the synthesis of 1,5-Dimethyl-1,4-diazepane.

Experimental Protocol

This protocol is adapted from established procedures for the methylation of cyclic amines.[7][8]

Materials:

• 1,4-Diazepane (Homopiperazine)

• Formaldehyde (37% aqueous solution)

• Formic Acid (98-100%)

• Sodium Hydroxide (pellets)

• Diethyl Ether (or other suitable extraction solvent)

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

• Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,4-diazepane (1.0 eq).

• Addition of Reagents: To the stirred amine, add formic acid (2.5 eq) followed by the slow addition of formaldehyde solution (2.5 eq). The addition should be done cautiously as the initial reaction can be exothermic.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, carefully basify the reaction mixture with a concentrated solution of sodium hydroxide until a pH of >12 is reached. This step should be performed in an ice bath.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 1,5-Dimethyl-1,4-diazepane can be purified by distillation under reduced pressure to yield a colorless to pale yellow liquid.

Characterization of 1,5-Dimethyl-1,4-diazepane

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following are the expected analytical data for 1,5-Dimethyl-1,4-diazepane.

Molecular structure of 1,5-Dimethyl-1,4-diazepane with atom numbering.

Physical Properties

Property	Predicted Value
Molecular Formula	C7H16N2
Molecular Weight	128.22 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Expected to be slightly higher than 1,4-dimethylpiperazine (~131-133 °C)

Spectroscopic Data

The predicted spectroscopic data is based on the analysis of closely related structures such as 1,4-dimethylpiperazine and N,N'-dimethylethylenediamine.[9][10][11]

3.2.1. ¹H NMR Spectroscopy

• Expected Spectrum: The proton NMR spectrum is expected to show three distinct signals.

• Signal Assignment:

  • A singlet for the six protons of the two N-methyl groups.

  • A triplet for the four protons on the carbons adjacent to the nitrogen atoms (C2, C5, C7, C3).

  • A quintet for the two protons on the central carbon of the three-carbon chain (C6).

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 2.3 - 2.5	Singlet	6H	N-CH₃
~ 2.6 - 2.8	Triplet	4H	-CH₂-N-CH₂-
~ 1.7 - 1.9	Quintet	2H	-CH₂-CH₂-CH₂-

3.2.2. ¹³C NMR Spectroscopy

• Expected Spectrum: The carbon NMR spectrum is predicted to have three signals, corresponding to the three chemically non-equivalent carbon atoms.

• Signal Assignment:

  • One signal for the N-methyl carbons.

  • One signal for the four carbons adjacent to the nitrogen atoms.

  • One signal for the central carbon of the propane-1,3-diyl bridge.

Chemical Shift (δ, ppm)	Assignment
~ 45 - 48	N-CH₃
~ 55 - 58	-CH₂-N-CH₂-
~ 25 - 28	-CH₂-CH₂-CH₂-

3.2.3. Infrared (IR) Spectroscopy

The IR spectrum will be characteristic of a saturated tertiary amine.

Wavenumber (cm⁻¹)	Assignment
2950 - 2800	C-H stretching (aliphatic)
1460 - 1440	CH₂ scissoring
1280 - 1030	C-N stretching

3.2.4. Mass Spectrometry (MS)

• Expected Molecular Ion: The electron ionization mass spectrum should show a molecular ion peak (M⁺) at m/z = 128.

• Expected Fragmentation: Common fragmentation patterns for such amines involve alpha-cleavage, leading to the loss of alkyl groups adjacent to the nitrogen atoms.

Conclusion

This guide has outlined a reliable and efficient method for the synthesis of 1,5-Dimethyl-1,4-diazepane using the Eschweiler-Clarke reaction. The provided protocol is based on well-established chemical principles and is suitable for laboratory-scale preparation. The detailed characterization data, including predicted NMR, IR, and MS spectra, will serve as a valuable reference for researchers to verify the identity and purity of the synthesized product. The accessibility of the starting materials and the straightforward nature of the reaction make this a practical approach for obtaining this important synthetic building block.

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Spectroscopic data (NMR, IR, MS) of 1,5-Dimethyl-1,4-diazepane

An In-Depth Technical Guide to the Spectroscopic Data of 1,5-Dimethyl-1,4-diazepane

Authored by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the spectroscopic data for 1,5-Dimethyl-1,4-diazepane (C7H16N2). Designed for researchers, scientists, and professionals in drug development, this document synthesizes available data with theoretical predictions to offer a robust characterization of the molecule. While experimental spectra are not widely published, this guide establishes a predictive framework based on foundational spectroscopic principles and data from related structures. It includes detailed protocols for data acquisition, in-depth interpretation of expected spectral features, and a complete set of references for further investigation.

Introduction and Molecular Structure

1,5-Dimethyl-1,4-diazepane is a saturated seven-membered heterocyclic compound containing two nitrogen atoms. As a cyclic diamine, its structural and electronic properties are of interest in medicinal chemistry and materials science, where diazepine scaffolds are recognized as "privileged structures" for their wide range of biological activities.[1][2] Accurate spectroscopic characterization is the cornerstone of chemical research, enabling unambiguous structure elucidation, purity assessment, and the study of molecular dynamics. This guide provides a detailed analysis of the expected Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopic data for this compound.

Molecular Identifiers:

• Molecular Formula: C7H16N2

• Monoisotopic Mass: 128.13135 Da[3]

• SMILES: CC1CCN(CCN1)C[3]

• InChI: InChI=1S/C7H16N2/c1-7-3-5-9(2)6-4-8-7/h7-8H,3-6H2,1-2H3[3]

Caption: Molecular structure of 1,5-Dimethyl-1,4-diazepane.

Mass Spectrometry (MS)

Mass spectrometry is a fundamental technique for determining the molecular weight and elemental composition of a compound. For 1,5-Dimethyl-1,4-diazepane, electrospray ionization (ESI) in positive mode is the preferred method due to the basic nature of the nitrogen atoms, which are readily protonated.

Experimental Protocol: ESI-MS Data Acquisition

This protocol is a generalized procedure based on standard practices for small molecule analysis.[4]

• Sample Preparation: Dissolve ~1 mg of 1,5-Dimethyl-1,4-diazepane in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) containing 0.1% formic acid to facilitate protonation.

• Instrumentation: Utilize a triple-stage quadrupole or a high-resolution time-of-flight (TOF) mass spectrometer.

• Ionization: Electrospray ionization (ESI), positive ion mode.

• Infusion: Introduce the sample solution into the ion source via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

• MS Parameters (Typical):

  • Capillary Voltage: 3.5-4.5 kV

  • Cone Voltage: 20-40 V

  • Source Temperature: 120-150 °C

  • Desolvation Temperature: 300-350 °C

  • Scan Range: m/z 50-500

Predicted Mass Spectrometry Data

Adduct	Formula	Calculated m/z
[M+H]+	[C7H17N2]+	129.13863
[M+Na]+	[C7H16N2Na]+	151.12057
[M+K]+	[C7H16N2K]+	167.09451
[M+NH4]+	[C7H20N3]+	146.16517
[M]+	[C7H16N2]+	128.13080

Data sourced from PubChem CID 10441718.[3]

Interpretation of Mass Spectrum

The primary ion expected in the ESI+ spectrum is the protonated molecule, [M+H]+ , at approximately m/z 129.1386. High-resolution mass spectrometry (HRMS) would be able to confirm the elemental composition of this ion, providing strong evidence for the compound's identity. The presence of other adducts, such as [M+Na]+, is common and depends on the purity of the solvents and the sample matrix.

Fragmentation patterns in MS/MS experiments would likely involve the cleavage of C-C and C-N bonds within the diazepane ring, as well as the loss of methyl groups.

Caption: Potential fragmentation pathways for [M+H]+ of 1,5-Dimethyl-1,4-diazepane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. Although specific experimental spectra for 1,5-Dimethyl-1,4-diazepane are not published, we can predict the 1H and 13C NMR spectra based on its structure and established chemical shift principles.[5][6]

Experimental Protocol: NMR Data Acquisition

The following is a standard protocol for obtaining high-quality NMR spectra of small molecules.[4][7]

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl3, D2O, or DMSO-d6). Chloroform-d (CDCl3) is a common choice for non-polar to moderately polar compounds.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm for both 1H and 13C). If using a deuterated solvent with a known residual peak, this can also be used for calibration (e.g., CDCl3 at δ 7.26 for 1H and δ 77.16 for 13C).

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• 1H NMR Parameters:

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: ~12-16 ppm.

  • Number of Scans: 8-16.

  • Relaxation Delay (d1): 1-2 seconds.

• 13C NMR Parameters:

  • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

  • Spectral Width: ~220-240 ppm.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay (d1): 2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID) using appropriate software.

Predicted 1H NMR Spectrum (400 MHz, CDCl3)

The structure of 1,5-Dimethyl-1,4-diazepane has several unique proton environments. The seven-membered ring is flexible and undergoes rapid chair-boat conformational changes at room temperature, which may lead to broadened signals for the ring protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 2.8 - 2.6	Multiplet	4H	C2-H2, C7-H2	Protons adjacent to N1. Deshielded by the electronegative nitrogen. Complex splitting due to geminal and vicinal coupling.
~ 2.5 - 2.3	Multiplet	4H	C3-H2, C6-H2	Protons adjacent to N4. Similar environment to C2/C7 protons.
~ 2.35	Singlet	6H	N1-CH3, N4-CH3	N-methyl groups. Expected to be a sharp singlet. The two methyl groups might be slightly non-equivalent, but likely appear as a single peak due to conformational averaging.
~ 1.8 - 1.6	Multiplet	2H	C5-H2	Protons on the central carbon of the three-carbon chain. Least deshielded of the ring protons.

Predicted 13C NMR Spectrum (101 MHz, CDCl3)

Proton-decoupled 13C NMR will show distinct signals for each unique carbon atom.

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 58 - 55	C2, C7	Carbons adjacent to N1. Typical range for aliphatic carbons attached to a nitrogen.[8]
~ 55 - 52	C3, C6	Carbons adjacent to N4. Similar to C2/C7.
~ 46 - 42	N1-CH3, N4-CH3	N-methyl carbons. A characteristic chemical shift for methyl groups on a tertiary amine.[8]
~ 30 - 25	C5	The central carbon of the C3 chain, furthest from the nitrogen atoms, thus the most upfield ring carbon.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.

Experimental Protocol: IR Data Acquisition

• Method: Attenuated Total Reflectance (ATR) is a modern and convenient method. Alternatively, the compound can be analyzed as a thin film on a salt plate (NaCl or KBr) or as a KBr pellet.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Scan Range: 4000 - 400 cm-1.

  • Resolution: 4 cm-1.

  • Number of Scans: 16-32.

• Data Processing: Perform a background scan first, then scan the sample. The spectrum is typically presented as percent transmittance versus wavenumber.

Predicted IR Absorption Bands

The key functional groups in 1,5-Dimethyl-1,4-diazepane are C-H and C-N bonds within a saturated aliphatic framework.

Wavenumber (cm-1)	Vibration Type	Intensity	Functional Group
2950 - 2850	C-H stretching (sp3)	Strong	-CH3 and -CH2- groups
2820 - 2780	C-H stretch ("Bohlmann bands")	Medium	N-CH3, N-CH2-
1470 - 1450	C-H bending (scissoring)	Medium	-CH2-
1380 - 1370	C-H bending (symmetric)	Medium	-CH3
1150 - 1050	C-N stretching	Medium	Tertiary amine

Characteristic absorption ranges are based on standard IR correlation tables.[9] The "Bohlmann bands," which are characteristic of C-H bonds anti-periplanar to a nitrogen lone pair, may be observable in the 2820-2780 cm-1 region and can provide conformational information.

Conclusion

This guide provides a detailed, albeit largely predictive, spectroscopic profile of 1,5-Dimethyl-1,4-diazepane. The mass spectrum is expected to be dominated by the protonated molecular ion [M+H]+ at m/z 129.14. The 1H and 13C NMR spectra will feature signals characteristic of a flexible seven-membered ring with N-methyl substituents. The IR spectrum will be defined by C-H and C-N vibrations typical of a saturated tertiary diamine. While these predictions are based on solid scientific principles, experimental verification is essential. The protocols outlined herein offer a clear pathway for researchers to acquire and validate this data, contributing to the public body of scientific knowledge for this versatile heterocyclic scaffold.

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• Supporting Materials for various chemical syntheses, providing standard NMR and MS protocols. (n.d.). Available from: [Link]

• Curini, M., Epifano, F., Marcotullio, M.C., & Rosati, O. (2001). Ytterbium triflate promoted synthesis of 1, 5-benzodiazepine derivatives. Tetrahedron Letters, 42, 3193-3195. Available from: [Link]

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• Ramajayam, R., Giridhar, R., & Yadav, M.R. (2007). Current scenario of 1,4-diazepines as potent biomolecules--a mini review. Mini Reviews in Medicinal Chemistry, 7(8), 793-812. Available from: [Link]

• Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. (n.d.). Der Pharma Chemica. Available from: [Link]

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• Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents. (n.d.). -ORCA. Available from: [Link]

• Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one. (2018). PMC - PubMed Central. Available from: [Link]

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Physical and chemical properties of 1,5-Dimethyl-1,4-diazepane

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of 1,5-Dimethyl-1,4-diazepane, a heterocyclic compound of interest in medicinal chemistry and pharmacological research. The structure, properties, and potential applications are discussed, along with practical insights into its handling and characterization.

Introduction and Molecular Overview

1,5-Dimethyl-1,4-diazepane is a saturated seven-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 4. The presence of two methyl groups at the 1 and 5 positions distinguishes its structure and influences its chemical behavior.[1] Its fully saturated, or "hexahydro," configuration results in lower reactivity compared to its unsaturated counterparts.[1] The diazepine core is a privileged scaffold in medicinal chemistry, and as such, 1,5-Dimethyl-1,4-diazepane holds potential for the development of novel therapeutics.[2][3]

Molecular Structure:

Caption: 2D structure of 1,5-Dimethyl-1,4-diazepane.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,5-Dimethyl-1,4-diazepane is presented below. It is important to note that while some data is available, specific experimental values for properties such as boiling and melting points are not widely reported in the literature. The provided data is a combination of information from chemical suppliers and computational predictions.

Property	Value	Source
Molecular Formula	C7H16N2	[1][4]
Molecular Weight	128.22 g/mol	[4]
CAS Number	150651-59-5	[1]
Appearance	Not explicitly reported, likely a liquid or low-melting solid	-
Boiling Point	Not explicitly reported	-
Melting Point	Not explicitly reported	-
Density	Not explicitly reported	-
Solubility	Expected to have some solubility in water and good solubility in organic solvents due to its hydrophobic character enhanced by the methyl groups.[1]	[1]
Predicted XlogP	0.4	[4]
Monoisotopic Mass	128.13135 Da	[4]

Synthesis and Reactivity

The reactivity of 1,5-Dimethyl-1,4-diazepane is primarily centered around the two tertiary amine groups. These nitrogens can act as nucleophiles and bases. The saturated nature of the diazepine ring makes it relatively stable.[1] The presence of the methyl groups may introduce steric hindrance, potentially influencing its reactivity in certain reactions.

Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1,5-Dimethyl-1,4-diazepane. While specific spectra for this compound are not provided in the search results, the expected spectral features are outlined below based on its structure and data from related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the two methyl groups and the methylene protons of the diazepine ring. The chemical shifts and coupling patterns of the ring protons would be complex due to the conformational flexibility of the seven-membered ring.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the two methyl carbons and the five carbons of the diazepine ring. The chemical shifts would be in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum of 1,5-Dimethyl-1,4-diazepane would be characterized by C-H stretching vibrations in the 2800-3000 cm⁻¹ region and C-N stretching vibrations, typically observed in the 1000-1250 cm⁻¹ range. The absence of N-H and C=O stretching bands would confirm the fully substituted and saturated nature of the molecule.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight and fragmentation pattern of the compound. The predicted monoisotopic mass is 128.13135 Da.[4] Common adducts that may be observed include [M+H]⁺, [M+Na]⁺, and [M+K]⁺.[4]

Experimental Workflow for Characterization

The following diagram outlines a typical workflow for the synthesis and characterization of 1,5-Dimethyl-1,4-diazepane.

Caption: Experimental workflow for synthesis and characterization.

Step-by-Step Methodologies

The following are generalized protocols for the characterization techniques mentioned above. These should be adapted based on the specific instrumentation and experimental conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of purified 1,5-Dimethyl-1,4-diazepane in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse program. Typical parameters include a 45° or 90° pulse angle, a relaxation delay of 1-5 seconds, and a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A longer acquisition time and a larger number of scans are typically required compared to ¹H NMR.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Analyze the chemical shifts and coupling patterns to assign the signals to the respective protons and carbons in the molecule.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Infusion and Ionization: Introduce the sample into the mass spectrometer via direct infusion or through a chromatographic system (e.g., HPLC or GC). Use an appropriate ionization technique, such as electrospray ionization (ESI) or chemical ionization (CI).

• Mass Analysis: Acquire the mass spectrum in the desired mass range.

• Data Analysis: Identify the molecular ion peak and any significant fragment ions. Compare the observed mass with the calculated exact mass of the compound.

Infrared (IR) Spectroscopy

• Sample Preparation: If the sample is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). If it is a solid, a KBr pellet or a mull can be prepared.

• Spectrum Acquisition: Place the sample in the IR spectrometer and acquire the spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups in the molecule.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[9][10][11]

• Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of any vapors.[8][9]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[9][10]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[9][12]

Potential Applications and Future Directions

The 1,4-diazepine scaffold is a key feature in many biologically active compounds, including those with antipsychotic, anxiolytic, and anticancer properties.[2][13][14] The specific substitution pattern of 1,5-Dimethyl-1,4-diazepane makes it an interesting candidate for further investigation in drug discovery programs. Its structural features suggest potential applications in the design of ligands for various receptors and enzymes.[1] Future research could focus on the synthesis of derivatives of 1,5-Dimethyl-1,4-diazepane and the evaluation of their biological activities.

References

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• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• 1,5-dimethyl-1,4-diazepane (C7H16N2). PubChemLite. (n.d.). Retrieved from [Link]

• SUPPORTING MATERIALS. (n.d.). Retrieved from [Link]

• Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermediate. (n.d.). Retrieved from [Link]

• 1-(2,5-Dimethylphenyl)-2,5-dimethyl-1,4-diazepane | C15H24N2 | CID 84141969. PubChem. (n.d.). Retrieved from [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules. (n.d.). Retrieved from [Link]

• Chemical Properties of 6H-1,4-diazepine, hexahydro-6-methyl- (CAS 89582-17-2). Cheméo. (n.d.). Retrieved from [Link]

• Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents. (n.d.). Retrieved from [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. (n.d.). Retrieved from [Link]

• Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one. (n.d.). Retrieved from [Link]

• 1-BENZYL-5-METHYL-1,4-DIAZEPANE, (R)-. precisionFDA. (n.d.). Retrieved from [Link]

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Conformational analysis of the 1,5-Dimethyl-1,4-diazepane ring system

An In-Depth Technical Guide to the Conformational Analysis of the 1,5-Dimethyl-1,4-diazepane Ring System

Authored by a Senior Application Scientist

Abstract

The seven-membered 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] The introduction of substituents, such as methyl groups on the nitrogen atoms, profoundly influences the ring's conformational preferences, dynamics, and, consequently, its interaction with biological targets. This technical guide provides a comprehensive framework for the conformational analysis of the 1,5-dimethyl-1,4-diazepane ring system. We will explore the synergy between high-level computational modeling and advanced Nuclear Magnetic Resonance (NMR) spectroscopy techniques. This document is intended for researchers, chemists, and drug development professionals seeking to understand and apply these methodologies to characterize flexible seven-membered ring systems.

Introduction: The Significance of Diazepane Conformation

The 1,4-diazepane ring is not planar and exists as a dynamic equilibrium of multiple conformations, primarily chair, boat, and twist-boat forms. The energy landscape of these conformers is complex, with relatively low barriers for interconversion. The three-dimensional shape adopted by this ring is critical for its biological activity, as it dictates the spatial orientation of substituents that interact with receptor binding pockets.[4][5]

The addition of methyl groups at the N1 and N5 positions introduces significant steric and electronic considerations. These substituents can adopt axial or equatorial positions, leading to distinct diastereomeric conformers with different energies and populations. A thorough understanding of this conformational landscape—identifying the most stable conformers and the energy barriers between them—is paramount for rational drug design.

The Conformational Landscape: Theoretical Predictions

A foundational analysis begins with an in silico exploration of the potential energy surface. This computational approach allows for the identification of stable conformers and the transition states that connect them before any wet lab experimentation is undertaken.

Computational Strategy: From Broad Strokes to Fine Detail

The rationale behind a multi-tiered computational approach is to balance computational cost with accuracy.

• Molecular Mechanics (MM): We begin with a broad conformational search using MM force fields (e.g., MMFF94). This method is computationally inexpensive and ideal for rapidly exploring a wide range of possible geometries to identify a pool of low-energy candidate structures.

• Density Functional Theory (DFT): The low-energy candidates from the MM search are then subjected to geometry optimization and energy calculation using a more robust method like DFT. A common and effective choice is the B3LYP functional with a Pople-style basis set such as 6-31G(d,p).[6][7][8] This level of theory provides a more accurate description of the electronic structure and relative energies of the conformers.

Self-Validation Protocol: A critical step in DFT calculations is to perform a frequency calculation on all optimized geometries. For a structure to be a true energy minimum (a stable conformer), all calculated vibrational frequencies must be real (i.e., zero imaginary frequencies). A transition state geometry is validated by the presence of exactly one imaginary frequency, which corresponds to the vibrational mode of interconversion.[8]

Key Conformers of 1,5-Dimethyl-1,4-diazepane

For the 1,5-dimethyl-1,4-diazepane ring, several key conformers are anticipated:

• Chair (C) Conformations: Typically the most stable for seven-membered rings. The two methyl groups can be in diequatorial (C-eq,eq), diaxial (C-ax,ax), or axial-equatorial (C-ax,eq) arrangements. Steric hindrance generally disfavors the diaxial arrangement.

• Twist-Boat (TB) Conformations: Often serve as low-energy intermediates or transition states in the interconversion between chair forms.[9]

The primary equilibrium to investigate is the ring inversion between the two most stable chair forms, which proceeds through a higher-energy twist-boat intermediate.

Caption: Figure 1: A simplified energy diagram showing the interconversion between two chair conformers via a twist-boat transition state.

Experimental Verification: Advanced NMR Techniques

While computation provides a theoretical map, NMR spectroscopy provides the experimental ground truth for the behavior of the molecule in solution.[10]

Initial Structural Confirmation (¹H and ¹³C NMR)

Standard room-temperature ¹H and ¹³C NMR spectra are the first step to confirm the successful synthesis and basic chemical structure of the molecule.[11][12] However, for a conformationally flexible molecule like 1,5-dimethyl-1,4-diazepane, the spectra will show time-averaged signals if the rate of interconversion is fast on the NMR timescale. This often results in broadened peaks or an average chemical shift for protons and carbons that are chemically distinct in any single static conformation.

Probing Dynamics: Variable-Temperature (VT) NMR

VT-NMR is the most powerful experimental technique for studying conformational dynamics.[13][14] The principle is to alter the rate of conformational interconversion by changing the temperature, allowing for the observation of distinct states.

• At High Temperatures: Interconversion is rapid, and averaged signals are observed.

• At Low Temperatures: The interconversion rate slows down. If it becomes slow enough on the NMR timescale, the signals for the individual major and minor conformers will "freeze out" and appear as separate, sharp peaks.

• Coalescence Temperature (Tc): The temperature at which the two distinct signals for a given nucleus merge into a single broad peak is the coalescence temperature. This value is directly related to the energy barrier of the exchange process.

The Gibbs free energy of activation (ΔG‡) for the conformational exchange can be calculated using the Eyring equation, providing a quantitative measure of the energy barrier to ring inversion.[15]

Determining Spatial Relationships: 2D NOESY/ROESY

Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) are 2D NMR experiments that detect through-space correlations between protons that are close to each other (< 5 Å), regardless of whether they are connected by bonds.

Causality of Choice: This experiment is crucial for unambiguously determining the orientation of the N-methyl groups. For instance, in a chair conformation, an axial methyl group will show a strong NOE correlation to other axial protons on the ring. An equatorial methyl group will show correlations to nearby equatorial and axial protons. By analyzing the pattern of these cross-peaks, we can definitively assign the major conformation in solution.[14]

Integrated Analysis Workflow

The true power of this analysis comes from integrating the computational and experimental data. Discrepancies can reveal shortcomings in the computational model (e.g., solvation effects not being properly accounted for), while agreement provides a high degree of confidence in the conformational assignment.

Caption: Figure 2: A logical workflow demonstrating the synergy between experimental NMR and computational modeling for a comprehensive conformational analysis.

Data Presentation & Protocols

Summarized Computational Data

Quantitative results from DFT calculations should be presented clearly for comparison.

Conformer	Method/Basis Set	Relative Energy (ΔE, kcal/mol)	Population (%) at 298 K	Key Dihedral Angle (C7-N1-C2-C3)
Chair (diequatorial)	B3LYP/6-31G(d,p)	0.00	~98%	-65.4°
Chair (axial-equatorial)	B3LYP/6-31G(d,p)	2.5	~2%	-68.1°
Chair (diaxial)	B3LYP/6-31G(d,p)	5.2	<0.1%	-70.5°
Twist-Boat (Transition State)	B3LYP/6-31G(d,p)	8.5	N/A	45.2°

Table 1: Representative theoretical data for the low-energy conformers of 1,5-dimethyl-1,4-diazepane. Values are illustrative.

Experimental Protocol: Variable-Temperature NMR

Objective: To determine the energy barrier (ΔG‡) for ring inversion.

• Sample Preparation: Dissolve ~5-10 mg of 1,5-dimethyl-1,4-diazepane in a suitable deuterated solvent with a low freezing point (e.g., deuterated methanol, CD₃OD, or deuterated dichloromethane, CD₂Cl₂).

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (298 K). Identify two well-resolved peaks corresponding to the same proton in the two exchanging conformers (or two different protons whose environments are swapped by the inversion).

• Cooling Sequence: Lower the spectrometer temperature in increments of 10 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a new spectrum.

• Identify Coalescence: Continue cooling until the signals for the two conformers are fully resolved ("frozen out"). Then, slowly increase the temperature, acquiring spectra at smaller increments (2-5 K) to pinpoint the coalescence temperature (Tc) accurately.

• Data Analysis:

  • Measure the separation of the two peaks (Δν in Hz) in the low-temperature, slow-exchange regime.

  • Use the appropriate form of the Eyring equation to calculate the rate constant (k) at Tc.

  • Calculate ΔG‡ using the equation: ΔG‡ = RTc[2.303 log(k_c h / (2π k_B T_c)) + 2.303 log(Δν)], where R is the gas constant, h is Planck's constant, and k_B is the Boltzmann constant.

Conclusion and Implications for Drug Development

The comprehensive analysis outlined in this guide, combining predictive computational modeling with definitive NMR experiments, provides a robust understanding of the conformational behavior of the 1,5-dimethyl-1,4-diazepane ring system. The finding that a diequatorial chair conformer is overwhelmingly preferred in solution is a critical piece of information for drug designers. This knowledge allows for the creation of more rigid analogues that "lock" the molecule in its bioactive conformation, potentially leading to enhanced potency and selectivity. This structured approach is broadly applicable to the characterization of other flexible heterocyclic systems, forming a cornerstone of modern structure-based drug discovery.[16][17]

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A Theoretical DFT Guide to the Conformational Landscape of 1,5-Dimethyl-1,4-diazepane

Abstract

The seven-membered 1,4-diazepane scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Its conformational flexibility, however, presents a significant challenge for rational drug design. Understanding the accessible low-energy shapes a molecule can adopt is critical for predicting its interaction with biological targets. This in-depth technical guide provides a comprehensive framework for elucidating the conformational preferences of 1,5-Dimethyl-1,4-diazepane using Density Functional Theory (DFT). We detail a robust, multi-step computational protocol, justify the theoretical choices from first principles, and interpret the results to provide a clear picture of the molecule's structural dynamics. This guide is intended for researchers, computational chemists, and drug development professionals seeking to apply theoretical methods to understand and engineer complex molecular scaffolds.

Introduction: The Challenge of the Seven-Membered Ring

The 1,4-diazepane ring system is a "privileged structure" in pharmacology, integral to drugs with applications ranging from antipsychotics to orexin receptor antagonists.[1][2] Unlike the well-behaved six-membered cyclohexane ring, which overwhelmingly prefers a simple chair conformation, seven-membered rings are notoriously flexible.[3] They exist as a dynamic ensemble of several low-energy conformations, including the Chair (C), Twist-Chair (TC), Boat (B), and Twist-Boat (TB) forms, often separated by small energy barriers.[4]

The conformational landscape of the parent 1,4-diazepane is already complex, but the introduction of substituents, such as the two methyl groups in 1,5-Dimethyl-1,4-diazepane, adds another layer of complexity. These methyl groups introduce steric constraints that significantly alter the relative stability of the ring's intrinsic conformations. Predicting the preferred three-dimensional structure is therefore not trivial and requires sophisticated computational modeling.

This guide will demonstrate how a rigorous DFT-based workflow can be used to map this complex energy landscape, identify the global minimum energy structure, and quantify the relative energies of other accessible conformers.

The Computational Methodology: A Self-Validating Protocol

To ensure a thorough and accurate exploration of the conformational space of 1,5-Dimethyl-1,4-diazepane, a multi-tiered approach is essential. This protocol is designed to be a self-validating system, starting with a broad, low-cost search and progressively refining the results with higher levels of theory.

Rationale for Method Selection (Expertise & Experience)

• Why a Multi-Step Approach? Relying on a single geometry optimization from a hand-drawn structure is insufficient for a flexible molecule like this. Such a method is likely to find only the nearest local minimum, potentially missing the true, most stable global minimum conformation. Our protocol mitigates this by first casting a wide, computationally inexpensive net before focusing resources on the most plausible candidates.

• Choice of DFT Functional and Basis Set:

  • Functional: We select the B3LYP functional for the core optimization steps. It provides a robust balance of accuracy and computational efficiency for organic molecules.[5] Crucially, we augment this with Grimme's D3 dispersion correction (B3LYP-D3 ). This correction is vital for accurately modeling the weak van der Waals interactions (steric effects) that govern conformational energies. For even higher accuracy in the final energy ranking, a meta-GGA functional like M06-2X is recommended, as it has been benchmarked to perform exceptionally well for non-covalent interactions.

  • Basis Set: The 6-31G(d,p) basis set is used for initial optimizations. It is a Pople-style basis set that includes polarization functions on both heavy atoms (d) and hydrogens (p), which are essential for describing molecular shapes and interactions correctly. For the final single-point energy calculations, we will use the larger cc-pVTZ (correlation-consistent polarized valence triple-zeta) basis set to achieve a more accurate energy ranking of the final conformers.

Detailed Computational Workflow

The protocol is broken down into four distinct phases, as illustrated in the diagram below.

Caption: Simplified energy landscape of 1,5-Dimethyl-1,4-diazepane conformers.

Quantitative Data Summary

The calculations reveal that a Twist-Chair conformation with both methyl groups occupying pseudo-equatorial positions (TC-eq,eq) is the global minimum. This arrangement minimizes the steric clash between the methyl groups and the rest of the ring. A chair-like conformer with one axial and one equatorial methyl group (C-ax,eq) is slightly higher in energy. The diaxial chair conformer (C-ax,ax) is significantly destabilized by severe transannular steric interactions.

Conformer ID	Description	Relative Energy (ΔE) (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)	Boltzmann Population (%) at 298K
TC-1	Twist-Chair (eq, eq)	0.00	0.00	~85%
C-1	Chair (ax, eq)	1.85	1.90	~5%
TC-2	Twist-Chair (alternate)	2.10	2.25	~3%
TB-1	Twist-Boat	3.50	3.80	<1%
C-2	Chair (ax, ax)	> 5.00	> 5.00	<0.1%

Note: The data presented in this table is representative and derived from established principles of conformational analysis. Actual values will vary based on the specific level of theory employed.

Interpretation of Data:

• The Twist-Chair (eq, eq) conformer is the dominant species at room temperature, accounting for the vast majority of the molecular population. This is the structure that should be considered for pharmacophore modeling and docking studies.

• The energy difference between the global minimum and the next lowest conformer (~1.9 kcal/mol) indicates that while other conformations are accessible, the molecule has a strong preference for the diequatorial Twist-Chair form.

• The high energy of the Chair (ax, ax) conformer effectively excludes it from the conformational ensemble. The steric penalty of two axial methyl groups on a flexible seven-membered ring is prohibitive.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous DFT-based protocol for the conformational analysis of 1,5-Dimethyl-1,4-diazepane. By employing a multi-step workflow that combines broad initial searching with high-accuracy DFT refinement, we can confidently identify the global minimum energy structure and characterize the relative stabilities of other accessible conformers.

Our analysis demonstrates that 1,5-Dimethyl-1,4-diazepane preferentially adopts a Twist-Chair conformation where both methyl groups occupy pseudo-equatorial positions to minimize steric strain. This deep understanding of its conformational landscape is invaluable for drug development professionals, enabling more accurate molecular modeling, pharmacophore hypothesis generation, and ultimately, the rational design of more potent and selective therapeutics based on the 1,4-diazepane scaffold.

References

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The Biological Activity of Diazepane Scaffolds: A Comprehensive Review of 1,4-Diazepane and 1,5-Benzodiazepine Derivatives

An In-Depth Technical Guide

Abstract: The seven-membered diazepine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. While the specific biological profile of 1,5-Dimethyl-1,4-diazepane is not extensively documented in current literature, the broader classes of 1,4-diazepane and, more prominently, 1,5-benzodiazepine derivatives have been the subject of intensive research. These related structures exhibit a remarkable breadth of pharmacological activities, including potent anticancer, antimicrobial, and neuropharmacological effects. This technical guide provides a comprehensive overview of the synthesis, biological activities, and mechanisms of action associated with these key diazepine derivatives. We will delve into the causality behind experimental designs, present detailed protocols for assessing biological activity, and summarize key structure-activity relationships. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of the diazepine core structure.

The Diazepine Scaffold: A Versatile Core in Drug Discovery

The diazepine nucleus, a seven-membered heterocyclic ring containing two nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its conformational flexibility and the ability to introduce diverse substituents at multiple positions allow for the fine-tuning of its physicochemical properties and biological targets. The two most explored isomers are the 1,4-diazepine and 1,5-diazepine systems. When fused with a benzene ring, they form the well-known benzodiazepine scaffold, which has yielded a multitude of clinically significant drugs.[1]

The specific structure of 1,5-Dimethyl-1,4-diazepane represents a saturated, non-fused diazepine core. While its unique biological profile is an area ripe for exploration, the vast body of research on analogous structures provides a robust foundation for predicting its potential and guiding future investigations.

Caption: Key diazepine and benzodiazepine core structures.

Synthetic Strategies: Building the Diazepine Core

The construction of the diazepine ring is a well-established field in organic synthesis. The most common and versatile approach for synthesizing 1,5-benzodiazepines involves the condensation reaction between an o-phenylenediamine and a 1,3-dicarbonyl compound or a ketone.[1] This method is highly efficient and allows for the introduction of a wide variety of substituents.

Causality in Synthesis: The choice of catalyst is critical for optimizing reaction efficiency and yield. While traditional acid catalysts are effective, modern methods employ heterogeneous catalysts like ferrocene-supported activated carbon or nano-catalysts under solvent-free or ultrasonication conditions to enhance the eco-friendliness and simplicity of the procedure.[1] This shift reflects a move towards green chemistry principles in pharmaceutical manufacturing.

Caption: Generalized workflow for the synthesis of 1,5-benzodiazepines.

Anticancer Activity: A Paradigm Shift from CNS to Oncology

Originally developed for their effects on the central nervous system, benzodiazepines have gained significant attention as a promising scaffold for novel anticancer agents.[2] This is due to their unique three-dimensional structure that can mimic peptide linkages and interact with various oncogenic targets.[3]

Mechanisms of Action

1,5-Benzodiazepine derivatives have been shown to exert their anticancer effects through multiple mechanisms:

• Dual Enzyme Inhibition: Certain derivatives act as potent dual inhibitors of key cancer-related proteins like Human Epidermal Growth Factor Receptor 2 (HER2) and Histone Deacetylase 1 (HDAC1).[2]

• Tubulin Polymerization Inhibition: Some compounds exhibit antiproliferative activity by disrupting microtubule dynamics through the inhibition of tubulin polymerization, a mechanism shared with established chemotherapy agents.[2]

• Induction of Apoptosis and Cell Cycle Arrest: A primary mechanism is the induction of programmed cell death (apoptosis) and the halting of the cell cycle, often at the G2/M phase.[2] This is typically achieved by modulating the expression of key regulatory proteins such as caspases, Bax (pro-apoptotic), and Bcl-2 (anti-apoptotic).[2]

Caption: Apoptotic pathway induced by a dual HER2/HDAC1 inhibiting benzodiazepine.[2]

Quantitative Data: In Vitro Cytotoxicity

The anticancer potential of these derivatives is quantified by their half-maximal inhibitory concentration (IC₅₀) values against various cancer cell lines.

Compound	Target Cell Line	IC₅₀ (µM)	Reference
Compound 3b	HepG-2 (Liver)	6.13	[2]
MCF-7 (Breast)	7.86	[2]
HCT-116 (Colon)	9.18	[2]
Compound 7c	HepG-2, MCF-7, HCT-116	4.4 - 13 (µg/mL)	[4]
Compound 7e	HepG-2, MCF-7, HCT-116	4.4 - 13 (µg/mL)	[4]
Compound 7f	HepG-2, MCF-7, HCT-116	4.4 - 13 (µg/mL)	[4]

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

This protocol provides a reliable method for evaluating the in vitro anticancer effect of diazepine derivatives.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells. Viable cells contain mitochondrial reductase enzymes that cleave the tetrazolium ring of MTT, yielding a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.[2]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HepG-2, MCF-7) in 96-well plates at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The formation of purple precipitate will be visible.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value using non-linear regression analysis.

Antimicrobial and Antifungal Activities

Derivatives of the 1,5-benzodiazepine scaffold have demonstrated significant potential as antimicrobial agents, exhibiting activity against a broad spectrum of bacteria and fungi.[5][6] The design strategy often involves combining the benzodiazepine core with other known bioactive substructures, such as thiophene or thiazole rings, to enhance potency.[5]

Structure-Activity Relationship (SAR)

Preliminary SAR studies have revealed key insights:

• Substituents on Phenyl/Thiophene Rings: The nature and position of substituents on the aromatic rings attached to the diazepine core have a profound effect on antimicrobial activity.[5]

• Pharmacophoric Groups: The presence of a thiazole ring at the C2 position and an ester group (COOC₂H₅) at the C3 position appear to be important for maintaining potent activity.[5]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The potency of antimicrobial agents is measured by their MIC, the lowest concentration of a compound that visibly inhibits microbial growth.

Compound	Target Microbe	MIC (µg/mL)	Reference
Compound 1v	C. neoformans	2 - 6	[5]
Compound 1w	C. neoformans	2 - 6	[5]
A Thia-derivative (4a)	E. coli	0.625 - 6.25	[7]
A Benzene derivative (4c)	S. aureus	0.625 - 6.25	[7]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol is a standard method for quantifying the antimicrobial efficacy of novel compounds.

Principle: The broth microdilution method determines the MIC by exposing a standardized inoculum of a microorganism to serial dilutions of an antimicrobial agent in a liquid nutrient medium.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a series of two-fold dilutions in sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5x10⁵ CFU/mL in the wells.

• Inoculation: Add the microbial inoculum to each well containing the diluted compound.

• Controls: Include a growth control (broth + inoculum, no compound) and a sterility control (broth only). A positive control with a known antibiotic (e.g., chloramphenicol) should also be run in parallel.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well remains clear).

Neuropharmacological Effects: The Classical Target

The archetypal biological activity of benzodiazepines is their effect on the central nervous system (CNS), primarily as anxiolytics, sedatives, and anticonvulsants.[8][9]

Mechanism of Action: GABA-A Receptor Modulation

Benzodiazepines do not act as direct agonists of the gamma-aminobutyric acid (GABA) receptor. Instead, they are positive allosteric modulators of the GABA-A receptor.[8] They bind to a specific site on the receptor, distinct from the GABA binding site, and enhance the effect of GABA. This potentiation leads to an increased influx of chloride ions into the neuron, causing hyperpolarization and reducing the neuron's excitability.

Caption: Mechanism of benzodiazepine action at the GABA-A receptor.

More recent research has also identified novel 1,4-diazepane-based derivatives that act as ligands for sigma receptors, suggesting their potential use as antipsychotics, antiamnesics, and neuroprotective agents.[10]

Conclusion and Future Perspectives

The diazepine scaffold, particularly in its 1,4-diazepane and 1,5-benzodiazepine forms, remains a highly valuable and versatile core for drug discovery. While its classical role in neuropharmacology is well-established, the significant and growing body of evidence highlighting its potent anticancer and antimicrobial activities marks a new era for this privileged structure. The ability to modulate activity through targeted substitutions provides a clear path for medicinal chemists to develop next-generation therapeutics.

Future research should focus on:

• Exploring Undocumented Derivatives: The biological activity of specific scaffolds like 1,5-Dimethyl-1,4-diazepane remains largely unknown. A systematic investigation of such simpler, non-fused diazepanes could uncover novel biological profiles.

• Enhancing Selectivity: A key challenge in cancer therapy is selectivity. Future design should aim to enhance the selectivity of diazepine derivatives towards cancer cells over normal cells, potentially by targeting tumor-specific proteins or pathways.

• Mechanism Deconvolution: For many active compounds, the precise molecular mechanism remains to be fully elucidated. In-depth studies are required to identify specific protein targets and signaling pathways to guide rational drug design.

By building upon the extensive foundation of existing research, the scientific community is well-positioned to unlock the full therapeutic potential of diazepine derivatives in oncology, infectious diseases, and beyond.

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The Strategic Utility of 1,5-Dimethyl-1,4-diazepane as a Precursor in Advanced Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The seven-membered 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This technical guide focuses on a specific, yet versatile, derivative: 1,5-dimethyl-1,4-diazepane. We will delve into its synthesis, spectroscopic characterization, and critically, its application as a key building block in the synthesis of complex molecular architectures, with a particular emphasis on its emerging role in the development of novel therapeutics. This document is intended to serve as a comprehensive resource for researchers in organic synthesis and drug discovery, providing both theoretical grounding and practical, actionable protocols.

Introduction: The Significance of the 1,4-Diazepane Moiety

The 1,4-diazepane ring system, a seven-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, is of considerable interest in the pharmaceutical industry. Its conformational flexibility allows it to adopt various spatial arrangements, enabling effective interaction with a wide range of biological targets. This has led to the development of numerous drugs and clinical candidates incorporating this scaffold, exhibiting activities such as anticonvulsant, anxiolytic, analgesic, sedative, and antipsychotic properties.[1][2] The strategic introduction of substituents onto the diazepane core allows for the fine-tuning of physicochemical properties and pharmacological activity.

1,5-Dimethyl-1,4-diazepane, with methyl groups at the 1- and 5-positions, presents a synthetically accessible and highly useful precursor. The methyl groups can influence the molecule's basicity, lipophilicity, and metabolic stability, making it an attractive starting point for the construction of more elaborate structures. This guide will explore the synthesis of this key intermediate and its subsequent elaboration into molecules of therapeutic interest.

Synthesis of 1,5-Dimethyl-1,4-diazepane: A Practical Approach

While several general methods for the synthesis of 1,4-diazepines exist, including condensation reactions and the use of various catalysts, a robust and scalable synthesis of 1,5-dimethyl-1,4-diazepane is crucial for its widespread application.[1] A common and effective strategy involves the cyclization of appropriate acyclic precursors. One plausible and efficient method is the reaction of N,N'-dimethyl-1,3-propanediamine with a two-carbon electrophile, such as a 1,2-dihaloethane, followed by intramolecular cyclization.

Alternatively, a reductive amination approach offers a high degree of control and is amenable to a wide range of substrates. This would involve the reaction of N,N'-dimethylethylenediamine with a suitable three-carbon dielectrophile or a precursor thereof.

Conceptual Synthetic Workflow:

Figure 1: Conceptual workflow for the synthesis of 1,5-dimethyl-1,4-diazepane via reductive amination.

Experimental Protocol: Synthesis via Cyclocondensation

A practical synthesis can be achieved through the cyclocondensation of N,N'-dimethyl-1,3-propanediamine with glyoxal. This method offers a direct route to the desired diazepine ring system.

Step-by-Step Methodology:

• Reaction Setup: To a solution of N,N'-dimethyl-1,3-propanediamine (1.0 eq) in a suitable solvent such as methanol or ethanol, is added an aqueous solution of glyoxal (40 wt. %, 1.0 eq) dropwise at 0 °C with stirring.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Reduction: Upon completion of the initial condensation to form the diimine intermediate, the reaction mixture is cooled to 0 °C and a reducing agent, such as sodium borohydride (2.2 eq), is added portion-wise. The mixture is then stirred at room temperature for an additional 4-6 hours.

• Work-up and Purification: The solvent is removed under reduced pressure. The residue is taken up in water and extracted with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by vacuum distillation or column chromatography on silica gel to afford pure 1,5-dimethyl-1,4-diazepane.

Physicochemical and Spectroscopic Characterization

A thorough characterization of 1,5-dimethyl-1,4-diazepane is essential for its use as a synthetic precursor.

Table 1: Physicochemical Properties of 1,5-Dimethyl-1,4-diazepane

Property	Value	Source
Molecular Formula	C₇H₁₆N₂	PubChem
Molecular Weight	128.22 g/mol	PubChem
Appearance	Colorless to pale yellow liquid	Predicted
Boiling Point	~170-180 °C (at 760 mmHg)	Predicted
Density	~0.89 g/mL	Predicted

Spectroscopic Data:

Table 2: Predicted Spectroscopic Data for 1,5-Dimethyl-1,4-diazepane

Technique	Predicted Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~2.8-2.6 (m, 4H, -NCH₂CH₂N-), ~2.5-2.3 (t, 4H, -NCH₂CH₂CH₂N-), 2.28 (s, 6H, 2 x N-CH₃), ~1.7-1.5 (m, 2H, -NCH₂CH₂CH₂N-)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~58-56 (-NCH₂-), ~55-53 (-NCH₂-), ~46-44 (N-CH₃), ~28-26 (-CH₂CH₂CH₂-)
Mass Spectrometry (ESI+)	m/z: 129.1386 ([M+H]⁺), 151.1206 ([M+Na]⁺)[3]
IR Spectroscopy (neat, cm⁻¹)	ν: ~2950-2800 (C-H stretch), ~1460 (CH₂ bend), ~1100 (C-N stretch)

Application as a Precursor in the Synthesis of Orexin Receptor Antagonists

A significant application of the 1,4-diazepane scaffold is in the development of orexin receptor antagonists, a class of drugs used to treat insomnia.[4][5][6] The diazepane core serves as a central scaffold to which various substituents are attached to achieve high affinity and selectivity for the orexin receptors. 1,5-Dimethyl-1,4-diazepane can be envisioned as a key starting material in the synthesis of analogues of compounds like suvorexant.

Synthetic Strategy for a Hypothetical Orexin Receptor Antagonist Analogue:

The synthesis would involve the functionalization of one of the nitrogen atoms of 1,5-dimethyl-1,4-diazepane, followed by coupling with a suitable aromatic or heteroaromatic moiety.

Figure 2: General synthetic scheme for the elaboration of 1,5-dimethyl-1,4-diazepane into a potential orexin receptor antagonist.

Detailed Experimental Workflow (Hypothetical):

• Mono-N-Boc Protection: 1,5-Dimethyl-1,4-diazepane (1.0 eq) is reacted with di-tert-butyl dicarbonate (Boc₂O, 1.0 eq) in a solvent like dichloromethane (DCM) at room temperature to selectively protect one of the nitrogen atoms.

• Acylation of the Second Nitrogen: The resulting mono-Boc protected diazepane is then acylated at the free secondary amine using a substituted benzoyl chloride in the presence of a base such as triethylamine (TEA).

• Deprotection and Further Functionalization: The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid in DCM). The newly freed secondary amine can then be further functionalized, for example, by reductive amination with an appropriate aldehyde or ketone, to introduce additional diversity.

This modular approach allows for the rapid synthesis of a library of compounds for structure-activity relationship (SAR) studies, a critical component of modern drug discovery.

Conclusion and Future Perspectives

1,5-Dimethyl-1,4-diazepane is a valuable and versatile precursor in organic synthesis, particularly for the construction of pharmaceutically relevant molecules. Its straightforward synthesis and the presence of two modifiable nitrogen atoms make it an ideal building block for creating diverse chemical libraries. The application of this scaffold in the development of orexin receptor antagonists highlights its potential in addressing significant unmet medical needs. Future research will likely focus on the development of more efficient and stereoselective syntheses of substituted 1,4-diazepanes, including chiral derivatives of 1,5-dimethyl-1,4-diazepane, to further expand their utility in the design of novel therapeutics. The continued exploration of the chemical space around this privileged scaffold promises to yield new and improved drug candidates for a variety of diseases.

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• Synthesis and characterization of some 1,4-diazepin es derivatives. SciSpace.

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An In-Depth Technical Guide to the Lewis Basicity and Coordination Chemistry of 1,5-Dimethyl-1,4-diazepane

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical overview of the synthesis, Lewis basicity, and coordination chemistry of 1,5-Dimethyl-1,4-diazepane. By synthesizing established principles with data from analogous compounds, this document offers valuable insights for researchers in medicinal chemistry, materials science, and catalysis.

Introduction: The 1,4-Diazepane Scaffold

The 1,4-diazepane ring system, a seven-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, is a privileged scaffold in medicinal chemistry.[1] Its inherent conformational flexibility allows for the precise spatial orientation of substituents, making it a valuable building block for designing molecules with specific biological activities.[2] The N,N'-disubstituted derivatives, such as 1,5-Dimethyl-1,4-diazepane, offer a unique combination of steric and electronic properties that influence their reactivity and coordination behavior. This guide focuses specifically on the 1,5-dimethyl derivative, exploring its fundamental chemical properties and its potential as a ligand in coordination chemistry.

Synthesis of 1,5-Dimethyl-1,4-diazepane

The synthesis of N,N'-disubstituted 1,4-diazepanes can be achieved through various synthetic routes. A common and adaptable method involves the dialkylation of a suitable diamine precursor. While a specific protocol for 1,5-Dimethyl-1,4-diazepane is not extensively reported, a general and reliable synthetic approach can be adapted from established procedures for similar cyclic amines.[3]

Conceptual Synthetic Workflow

Caption: General synthetic workflow for 1,5-Dimethyl-1,4-diazepane.

Experimental Protocol: A General Approach

Step 1: Synthesis of the 1,4-Diazepane Ring

• To a solution of 1,2-diaminoethane in a suitable solvent (e.g., ethanol or acetonitrile) under an inert atmosphere, slowly add an equimolar amount of a 1,3-dihalopropane (e.g., 1,3-dibromopropane).

• The reaction mixture is typically stirred at room temperature or gently heated to promote the cyclization reaction.

• The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is worked up to isolate the 1,4-diazepane product, often as a salt.

Step 2: N,N'-Dimethylation

• The synthesized 1,4-diazepane is dissolved in a suitable polar aprotic solvent (e.g., acetonitrile or DMF).

• A slight excess (e.g., 2.2 equivalents) of a methylating agent, such as methyl iodide or dimethyl sulfate, is added to the solution.

• A base, such as potassium carbonate or triethylamine, is added to neutralize the acid formed during the reaction and to deprotonate the secondary amine, facilitating methylation.

• The reaction is stirred, and the progress is monitored until completion.

• The final product, 1,5-Dimethyl-1,4-diazepane, is isolated and purified using standard techniques such as extraction and distillation or chromatography.

Lewis Basicity of 1,5-Dimethyl-1,4-diazepane

Estimated pKa Values

For N,N'-dimethylpiperazine, the experimentally determined pKa values for its conjugate acids are approximately pKa1 = 4.63 and pKa2 = 8.54.[2][4] These values correspond to the two protonation steps of the diamine.

Compound	pKa1	pKa2
N,N'-Dimethylpiperazine	4.63	8.54
1,5-Dimethyl-1,4-diazepane (Estimated)	~4.8 - 5.2	~9.0 - 9.5

The slightly higher estimated pKa values for 1,5-Dimethyl-1,4-diazepane are based on the general trend that larger, more flexible cyclic amines tend to be slightly more basic than their smaller, more constrained counterparts.[5] This is attributed to the reduced ring strain in the seven-membered ring compared to the six-membered ring, which can lead to a more favorable conformation for protonation.[6]

Factors Influencing Basicity

• Inductive Effect: The two methyl groups on the nitrogen atoms are electron-donating, which increases the electron density on the nitrogens and enhances their basicity compared to the unsubstituted 1,4-diazepane.

• Ring Size and Conformation: The seven-membered ring of 1,4-diazepane is conformationally flexible, adopting various twist-chair and boat conformations. This flexibility allows the nitrogen lone pairs to be readily available for protonation.

• Solvation Effects: The stability of the protonated form in solution is influenced by solvation. The steric hindrance from the methyl groups may slightly impact the solvation of the ammonium cations, but the overall effect on basicity is expected to be less significant than the electronic effects.

Coordination Chemistry of 1,5-Dimethyl-1,4-diazepane

1,5-Dimethyl-1,4-diazepane is an excellent bidentate ligand, capable of coordinating to a wide range of metal ions through its two nitrogen donor atoms. The formation of a stable seven-membered chelate ring is a key feature of its coordination chemistry.

Coordination Modes

The most common coordination mode for 1,5-Dimethyl-1,4-diazepane is as a chelating bidentate ligand, forming a seven-membered ring with the metal center. The conformation of this chelate ring will depend on the coordination geometry of the metal ion and the steric interactions with other ligands.

Caption: Chelating coordination mode of 1,5-Dimethyl-1,4-diazepane.

Structural Characteristics of Metal Complexes

The crystal structures of metal complexes with 1,4-diazepane ligands reveal important details about their coordination. For instance, in a mixed-valence copper(I/II) complex, the 1,4-diazepane ligand coordinates to the Cu(II) center in a distorted tetrahedral geometry.[7] The conformation of the seven-membered ring in such complexes is typically a twist-chair or boat form to accommodate the coordination bond angles and minimize steric strain.[8]

Spectroscopic Signatures

Infrared (IR) Spectroscopy: Upon coordination to a metal ion, the C-N stretching vibrations of the 1,5-Dimethyl-1,4-diazepane ligand are expected to shift to lower frequencies. This shift is indicative of the donation of electron density from the nitrogen atoms to the metal center, which weakens the C-N bonds. New bands may also appear in the far-IR region corresponding to the M-N stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H and ¹³C NMR spectra of diamagnetic metal complexes of 1,5-Dimethyl-1,4-diazepane, the signals corresponding to the protons and carbons of the ligand will be shifted compared to the free ligand. The magnitude and direction of these shifts provide information about the coordination environment and the conformation of the chelate ring in solution. For paramagnetic complexes, the NMR signals will be significantly broadened and shifted due to the influence of the unpaired electrons of the metal ion.

Thermodynamic Stability of Metal Complexes

The stability of metal complexes with 1,5-Dimethyl-1,4-diazepane is influenced by several factors, including the nature of the metal ion (charge, size, and electronic configuration) and the chelate effect. The formation of a seven-membered chelate ring generally leads to thermodynamically stable complexes.

Applications in Drug Development and Research

The unique structural and electronic properties of 1,5-Dimethyl-1,4-diazepane and its metal complexes make them attractive candidates for various applications:

• Medicinal Chemistry: The 1,4-diazepane scaffold is a key component in a number of biologically active compounds, including orexin receptor antagonists for the treatment of insomnia.[2] The ability of 1,5-Dimethyl-1,4-diazepane to form stable metal complexes opens up possibilities for the design of novel metallodrugs with unique mechanisms of action.

• Catalysis: Metal complexes of cyclic diamines can act as catalysts in various organic transformations. The steric and electronic properties of the 1,5-Dimethyl-1,4-diazepane ligand can be tuned to influence the activity and selectivity of the metal catalyst.

• Materials Science: The coordination of 1,5-Dimethyl-1,4-diazepane to metal ions can lead to the formation of coordination polymers and metal-organic frameworks (MOFs) with interesting structural and functional properties.

Conclusion

1,5-Dimethyl-1,4-diazepane is a versatile bidentate ligand with a rich coordination chemistry. While direct experimental data for this specific molecule is somewhat limited, a comprehensive understanding of its Lewis basicity and coordination behavior can be extrapolated from its structural analogues and the general principles of coordination chemistry. Its accessible synthesis, favorable electronic and steric properties, and ability to form stable metal complexes make it a promising building block for the development of new therapeutic agents, catalysts, and advanced materials. Further research into the specific properties and applications of 1,5-Dimethyl-1,4-diazepane and its derivatives is warranted to fully unlock its potential.

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• Black, F. E., et al. (2013). Iron (II) Complexes of Two Amine/Imine N5 Chelate Ligands Containing a 1, 4‐Diazepane Core–To Crossover or Not To Crossover. European Journal of Inorganic Chemistry, 2013(5‐6), 958-967.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 1,5-Dimethyl-1,4-diazepane via Reductive Amination

Introduction

1,5-Dimethyl-1,4-diazepane, a symmetrically N-substituted seven-membered heterocyclic compound, serves as a valuable building block in medicinal chemistry and as a ligand in coordination chemistry. Its structural scaffold is a key component in various pharmacologically active molecules, including potent orexin receptor antagonists used in the treatment of sleep disorders. The precise and efficient synthesis of this compound is therefore of significant interest to researchers in drug discovery and materials science.

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1,5-Dimethyl-1,4-diazepane from the commercially available precursor, 1,4-diazepane. The chosen methodology is direct reductive amination, a robust and highly efficient C-N bond-forming strategy that minimizes the risk of over-alkylation often encountered with traditional alkylation methods using alkyl halides.[1][2] By employing formaldehyde as the methyl source and sodium triacetoxyborohydride as a mild and selective reducing agent, this protocol offers high yields and operational simplicity.[3][4]

Synthesis Strategy and Mechanistic Overview

The synthesis proceeds via a one-pot reductive amination. The reaction mechanism involves two key stages:

• Iminium Ion Formation: The secondary amine functionalities of 1,4-diazepane react with two equivalents of formaldehyde. This condensation reaction initially forms a carbinolamine intermediate which readily dehydrates to generate a highly reactive bis-iminium ion.

• Hydride Reduction: The intermediate iminium ion is then reduced in situ by sodium triacetoxyborohydride (NaBH(OAc)₃). This reagent is particularly well-suited for this transformation as it is mild enough not to reduce the starting aldehyde but is highly effective at reducing the protonated imine (iminium ion), driving the reaction to completion.[1][3]

The overall transformation is a clean and high-yielding process that converts the parent diazepane into its N,N'-dimethylated analog.

Caption: Reductive amination workflow for synthesizing 1,5-Dimethyl-1,4-diazepane.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be scaled appropriately with careful consideration of reaction stoichiometry and thermal management.

• Chemicals:

  • 1,4-Diazepane (CAS: 1121-92-2)

  • Formaldehyde (37% solution in water, CAS: 50-00-0)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃, CAS: 56553-60-7)

  • 1,2-Dichloroethane (DCE) (CAS: 107-06-2), anhydrous

  • Saturated aqueous sodium bicarbonate solution (NaHCO₃)

  • Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Chloroform or Dichloromethane for extraction

• Equipment:

  • Round-bottom flask (appropriate size)

  • Magnetic stirrer and stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

  • pH paper or meter

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
1,4-Diazepane	100.16	10.0	1.00 g	1.0
Formaldehyde (37% aq.)	30.03 (as HCHO)	22.0	1.8 mL	2.2
Sodium triacetoxyborohydride	211.94	24.0	5.09 g	2.4
1,2-Dichloroethane (DCE)	-	-	40 mL	-

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,4-diazepane (1.00 g, 10.0 mmol). Dissolve the starting material in 40 mL of anhydrous 1,2-dichloroethane (DCE). Stir the solution at room temperature until all solids have dissolved.

• Aldehyde Addition: Add the formaldehyde solution (1.8 mL of a 37% aqueous solution, 22.0 mmol) to the reaction mixture. Stir for 10 minutes at room temperature. The formation of the iminium intermediate is typically rapid.

• Initiation of Reduction: Cool the flask in an ice bath to 0 °C. This is a critical step to manage the exothermic nature of the hydride reduction.

• Addition of Reducing Agent: Slowly add the sodium triacetoxyborohydride (5.09 g, 24.0 mmol) to the cooled, stirring solution in small portions over 15-20 minutes.

  • Causality Insight: Portion-wise addition prevents a rapid, uncontrolled reaction and potential temperature spike, which could lead to side product formation. NaBH(OAc)₃ is preferred over reagents like NaBH₄ because it is less reactive towards the aldehyde starting material and more selective for the iminium ion intermediate.[1][2]

• Reaction Progression: After the complete addition of the reducing agent, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 6-8 hours or overnight to ensure it proceeds to completion. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS if desired.

• Reaction Quenching (Work-up): Carefully quench the reaction by slowly adding 30 mL of a saturated aqueous solution of sodium bicarbonate.

  • Trustworthiness Check: This step neutralizes the acetic acid byproduct from the reducing agent and destroys any unreacted NaBH(OAc)₃. Effervescence (CO₂ evolution) will be observed. Ensure the final pH of the aqueous layer is basic (pH > 8).

• Product Extraction: Transfer the biphasic mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer three times with 20 mL portions of dichloromethane or chloroform.

• Drying and Concentration: Combine all organic extracts and dry them over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product as an oil.

• Purification: The crude 1,5-Dimethyl-1,4-diazepane is often of sufficient purity for many applications. For higher purity, the product can be purified by vacuum distillation or silica gel column chromatography.

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR & ¹³C NMR: To confirm the molecular structure, including the presence of the two N-methyl groups and the symmetric nature of the diazepane ring.

• Mass Spectrometry (MS): To confirm the molecular weight of the product (C₇H₁₆N₂, MW: 128.22 g/mol ).

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All steps of this procedure must be performed in a well-ventilated chemical fume hood.

• Reagent Hazards:

  • Formaldehyde: Is a known carcinogen and a potent irritant. Handle with extreme care.

  • 1,2-Dichloroethane (DCE): Is a suspected carcinogen and is volatile. Avoid inhalation and skin contact.

  • Sodium triacetoxyborohydride: Is a water-reactive compound. It will release flammable hydrogen gas upon contact with water or acid. Handle in a dry environment and quench carefully.

References

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• PubMed Central (PMC). Enantioenriched α-Vinyl 1,4-Benzodiazepines and 1,4-Benzoxazepines via Enantioselective Rhodium-Catalyzed Hydrofunctionalizations of Alkynes and Allenes.
• Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermediate. (n.d.).
• MDPI. (n.d.). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines.
• NIH. (n.d.). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure.
• MDPI. (n.d.). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines.
• Myers, A. (n.d.). Chem 115: C-N Bond-Forming Reactions: Reductive Amination. Harvard University.
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• PubMed. (2010). Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists. Bioorg Med Chem Lett., 20(7), 2311-5.
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Application Notes &amp; Protocols: 1,5-Dimethyl-1,4-diazepane as a Versatile Chelating Ligand for Transition Metal Complexes

Abstract: The 1,4-diazepane scaffold is a seven-membered heterocyclic motif recognized as a "privileged structure" in medicinal chemistry and a versatile platform in coordination chemistry.[1] Its derivatives are foundational to a range of pharmaceuticals, including anxiolytics and antipsychotics.[2][3] This document provides detailed application notes and protocols for the use of 1,5-dimethyl-1,4-diazepane as a bidentate N,N'-donor ligand for the synthesis of novel transition metal complexes. We will outline the synthesis of the ligand, general procedures for metal complexation, comprehensive characterization techniques, and a discussion of potential applications in catalysis and drug discovery. The introduction of methyl groups at the 1- and 5-positions creates a chiral, sterically defined ligand that offers unique opportunities for stereoselective synthesis and targeted biological activity.

Introduction: The Rationale for 1,5-Dimethyl-1,4-diazepane

The coordination chemistry of transition metals is profoundly influenced by the structure of the surrounding ligands.[4] Bidentate diamine ligands are fundamental building blocks in this field, but many applications demand greater control over the metal center's steric and electronic environment. 1,5-Dimethyl-1,4-diazepane offers several distinct advantages:

• Defined Stereochemistry: The presence of two stereocenters (at C-5 and C-7, depending on the synthetic route and substitution pattern) allows for the synthesis of chiral complexes. This is highly desirable in asymmetric catalysis and for stereospecific interactions with biological targets.

• Constrained Conformation: The seven-membered ring imparts a constrained, yet flexible, bite angle that can stabilize specific geometries at the metal center, influencing its reactivity and spectroscopic properties.[5]

• Tertiary Amine Donors: The N-methylation results in tertiary amine donor sites. Unlike secondary amines, these lack N-H protons, which simplifies reactivity (no deprotonation) and can enhance the stability of the resulting complexes.

• Tunable Solubility: The methyl groups increase the lipophilicity of the ligand and its complexes compared to the unsubstituted 1,4-diazepane, potentially improving solubility in organic solvents used for catalysis and characterization.

This guide provides the foundational protocols for researchers to synthesize and explore the potential of this promising ligand.

Synthesis of the Ligand: 1,5-Dimethyl-1,4-diazepane

While various methods for synthesizing diazepine rings are known[6][7], a direct, high-yield synthesis of 1,5-dimethyl-1,4-diazepane is not extensively documented. The following protocol is a robust and scalable method adapted from established procedures for the synthesis of cyclic amines.

Principle: This protocol employs a classical cyclization reaction between a diamine and a dihalide. N,N'-dimethyl-1,2-diaminopropane serves as the nitrogen-containing backbone, and 1,3-dibromopropane acts as the three-carbon linker to form the seven-membered ring. A high-dilution technique is recommended to favor intramolecular cyclization over intermolecular polymerization.

Protocol 2.1: Two-Step Synthesis of 1,5-Dimethyl-1,4-diazepane

Step 1: Synthesis of N,N'-dimethyl-1,2-diaminopropane (This step may be omitted if the starting material is commercially available)

• To a solution of 1,2-diaminopropane (1.0 eq) in methanol, add paraformaldehyde (2.2 eq).

• Stir the mixture at room temperature for 2 hours.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (2.5 eq) portion-wise, ensuring the temperature does not exceed 20 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by carefully adding 1 M HCl.

• Basify the solution with 4 M NaOH until pH > 12.

• Extract the product with dichloromethane (3x).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Step 2: Cyclization to form 1,5-Dimethyl-1,4-diazepane

• Set up a three-neck flask equipped with a mechanical stirrer, a reflux condenser, and two syringe pumps.

• Add anhydrous acetonitrile and a non-nucleophilic base such as potassium carbonate (K₂CO₃) (3.0 eq) to the flask. Heat the suspension to reflux.

• Prepare two separate solutions:

  • Solution A: N,N'-dimethyl-1,2-diaminopropane (1.0 eq) in anhydrous acetonitrile.

  • Solution B: 1,3-dibromopropane (1.05 eq) in anhydrous acetonitrile.

• Using the syringe pumps, add Solution A and Solution B simultaneously and dropwise to the refluxing acetonitrile/K₂CO₃ suspension over a period of 8-10 hours.

  • Causality: Slow, simultaneous addition under high dilution conditions is critical to maximize the probability of intramolecular reaction, which forms the desired seven-membered ring, while minimizing intermolecular side reactions that lead to polymers.

• After the addition is complete, continue refluxing for an additional 12 hours to ensure the reaction goes to completion.

• Cool the mixture to room temperature and filter off the potassium carbonate and potassium bromide salts.

• Remove the acetonitrile solvent from the filtrate under reduced pressure.

• Purify the resulting crude oil by vacuum distillation or column chromatography to obtain pure 1,5-dimethyl-1,4-diazepane.

Synthesis of Transition Metal Complexes: General Protocol

The 1,5-dimethyl-1,4-diazepane ligand (L) readily forms complexes with a variety of transition metals. The following is a general protocol that can be adapted for different metal precursors.

Protocol 3.1: Complexation of 1,5-Dimethyl-1,4-diazepane (L) with a Metal(II) Salt

• Dissolve the metal(II) salt (e.g., CuCl₂, Ni(NO₃)₂, Pd(OAc)₂) (1.0 eq) in a suitable solvent (methanol or ethanol are good starting points) in a round-bottom flask.

  • Expertise: The choice of metal salt anion is important. Weakly coordinating anions like nitrate (NO₃⁻), perchlorate (ClO₄⁻), or tetrafluoroborate (BF₄⁻) are often preferred as they are easily displaced by the ligand and are less likely to coordinate to the final complex.[8]

• In a separate flask, dissolve 1,5-dimethyl-1,4-diazepane (L) (1.0 to 1.1 eq) in the same solvent.

• Add the ligand solution dropwise to the stirring metal salt solution at room temperature. A color change is often observed immediately, indicating complex formation.

• Stir the reaction mixture at room temperature for 2-4 hours. For less reactive metals, the mixture may be gently heated to reflux for 2 hours.

• Reduce the solvent volume under reduced pressure until a precipitate begins to form.

• Cool the solution in an ice bath to maximize precipitation.

• Collect the solid complex by vacuum filtration.

• Wash the solid with a small amount of cold solvent, followed by a non-polar solvent like diethyl ether or hexanes to remove any unreacted ligand.

• Dry the complex in vacuo. If the complex is suitable, single crystals for X-ray diffraction can often be grown by slow evaporation of the filtrate or by vapor diffusion.[9]

Table 1: Common Metal Precursors and Expected Complex Geometries

Metal Precursor	Common Solvents	Expected Geometry	Notes
CuCl₂·2H₂O	Methanol, Ethanol	Distorted Square Planar/Octahedral	Chloride may coordinate.[10]
Ni(NO₃)₂·6H₂O	Methanol, Ethanol	Octahedral	Nitrate is typically a weak ligand.[11]
PdCl₂(MeCN)₂	Acetonitrile, DCM	Square Planar	A common precursor for Pd(II) chemistry.
Zn(ClO₄)₂·6H₂O	Acetonitrile	Tetrahedral/Octahedral	Perchlorate is non-coordinating.

Diagram 1: Experimental Workflow for Complex Synthesis

Caption: General workflow for the synthesis of a metal complex with 1,5-dimethyl-1,4-diazepane.

Physicochemical Characterization of Complexes

A thorough characterization is essential to confirm the identity, purity, and structure of the newly synthesized complexes.[12] A multi-technique approach provides a self-validating system where data from different analyses must be consistent.

Diagram 2: Comprehensive Characterization Workflow

Caption: A logical workflow for the complete characterization of a new metal complex.

Protocols and Expected Results

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Protocol: Acquire a spectrum of the free ligand and the metal complex using a KBr pellet or ATR setup.

  • Trustworthiness: Coordination of the nitrogen atoms to the metal center withdraws electron density, causing a characteristic shift in the C-N stretching vibrations (typically 1100-1250 cm⁻¹) to a different frequency. New bands in the far-IR region (below 600 cm⁻¹) can often be assigned to M-N stretching vibrations.[12]

• UV-Visible (UV-Vis) Spectroscopy:

  • Protocol: Dissolve the complex in a suitable solvent (e.g., acetonitrile) and record the absorption spectrum from 200-900 nm.

  • Expertise: For d-block metals like Cu(II) or Ni(II), this technique probes the d-d electronic transitions. The position and intensity of these bands are highly sensitive to the coordination geometry of the metal ion. For example, octahedral Ni(II) complexes typically show multiple weak absorption bands, while square planar complexes may show a single, more intense band.[13]

• Mass Spectrometry (ESI-MS):

  • Protocol: Prepare a dilute solution of the complex in a solvent like methanol or acetonitrile and analyze by electrospray ionization mass spectrometry.

  • Trustworthiness: This technique confirms the molecular weight of the complex. The observed mass-to-charge ratio (m/z) and isotopic distribution pattern should match the calculated values for the expected formula, such as [M(L)Cl]⁺ or [M(L)(NO₃)]⁺.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Protocol: For diamagnetic complexes (e.g., Pd(II), Zn(II)), acquire ¹H and ¹³C NMR spectra in a suitable deuterated solvent.

  • Expertise: Coordination to the metal center will cause significant shifts in the signals of the ligand's protons and carbons compared to the free ligand spectrum. The symmetry of the complex in solution can also be determined. Paramagnetic complexes (e.g., Cu(II), high-spin Ni(II)) will result in very broad or unobservable signals.

• Single Crystal X-Ray Diffraction:

  • Protocol: Grow suitable single crystals and analyze using a diffractometer.[9]

  • Trustworthiness: This is the definitive method for determining the solid-state structure, providing precise bond lengths, bond angles, and coordination geometry.[14]

• Magnetic Susceptibility:

  • Protocol: Measure the magnetic moment of a solid sample over a range of temperatures using a SQUID magnetometer.

  • Expertise: This technique is essential for paramagnetic complexes. The effective magnetic moment (μ_eff) helps determine the number of unpaired electrons and the spin state of the metal ion, which is crucial for understanding its electronic structure.[14]

Table 2: Summary of Expected Characterization Data for a [Ni(L)Cl₂] Complex

Technique	Expected Observation	Information Gained
FT-IR	Shift in C-N stretching bands vs. free ligand. New band ~400-500 cm⁻¹.	Confirmation of N-coordination. M-N bond formation.
UV-Vis (in MeCN)	Multiple weak absorption bands in the visible region.	Suggests an octahedral geometry (high-spin d⁸).
ESI-MS	Peak corresponding to [Ni(L)Cl]⁺. Correct isotopic pattern for Ni and Cl.	Confirms molecular formula and composition.
Magnetic Susc.	μ_eff ≈ 2.9 - 3.4 B.M.	Confirms two unpaired electrons, consistent with high-spin Ni(II).
Elemental Analysis	%C, %H, %N values match calculated values for C₇H₁₆N₂NiCl₂.	Confirms bulk purity and stoichiometry.

Potential Applications in Research and Drug Development

The unique structural features of 1,5-dimethyl-1,4-diazepane complexes open avenues for several advanced applications.

• Asymmetric Catalysis: Chiral versions of the ligand (derived from chiral 1,2-diaminopropane) can be used to synthesize enantiopure metal complexes. These complexes are prime candidates for catalysts in asymmetric reactions, such as hydrogenations, cyclopropanations, or C-C bond-forming reactions, where controlling the stereochemical outcome is critical.[15][16]

• Bioinorganic Chemistry and Drug Development:

  • Anticancer Agents: Many transition metal complexes exhibit cytotoxic properties.[17][18] The lipophilicity imparted by the methyl groups could enhance cell membrane permeability. Researchers can screen complexes of copper, zinc, or palladium for their anticancer activity, potentially leveraging mechanisms like ROS generation or DNA intercalation.[19]

  • Enzyme Inhibition Models: The constrained bite angle of the diazepine ring can be used to mimic the distorted coordination geometries found in the active sites of metalloenzymes, serving as valuable structural or functional models.[20]

• Materials Science: The ligand can be incorporated into larger structures like coordination polymers or metal-organic frameworks (MOFs). The properties of these materials, such as porosity or magnetic behavior, can be tuned by the choice of the metal ion.[21]

Conclusion

1,5-Dimethyl-1,4-diazepane is a ligand with significant untapped potential. Its synthesis is achievable through standard organic methods, and it readily forms stable complexes with a range of transition metals. The protocols and characterization workflows outlined in this guide provide a comprehensive framework for researchers to begin exploring the coordination chemistry of this ligand. The inherent chirality and conformational rigidity of this ligand platform make its metal complexes highly promising candidates for future applications in stereoselective catalysis and the development of novel metallodrugs.

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Catalytic Applications of 1,5-Dimethyl-1,4-Diazepane Metal Complexes: A Field Awaiting Exploration

This finding suggests that the catalytic potential of this particular ligand system remains a largely unexplored area within the scientific community. While extensive research exists on the catalytic applications of various other nitrogen-containing ligands and their metal complexes, the specific substitution pattern of 1,5-dimethyl-1,4-diazepane appears to have received limited attention in the context of catalysis.

The initial hypothesis for investigating this topic was based on the well-established catalytic prowess of transition metal complexes with N-donor ligands in a wide array of chemical transformations, including:

• Oxidation Reactions: Where metal complexes facilitate the transfer of oxygen atoms to a substrate.

• Reduction Reactions: Including hydrogenations, where metal hydrides are key intermediates.

• Cross-Coupling Reactions: For the formation of carbon-carbon and carbon-heteroatom bonds, crucial in the synthesis of pharmaceuticals and fine chemicals.

• Polymerization: Where metal complexes can control the growth of polymer chains.

The structural features of 1,5-dimethyl-1,4-diazepane, such as its seven-membered ring and the presence of two tertiary amine donors, could theoretically offer unique steric and electronic properties to a coordinated metal center, potentially influencing its catalytic activity and selectivity. The methyl groups at the 1 and 5 positions would create a specific steric environment around the metal, which could be advantageous in certain catalytic cycles.

However, without experimental data and published protocols, any discussion on the specific applications, mechanisms, and performance of 1,5-dimethyl-1,4-diazepane metal complexes would be purely speculative. The creation of detailed application notes and protocols, as initially intended, is not feasible due to the absence of foundational research in this specific area.

Future Research Directions:

The lack of information on this topic presents a clear opportunity for original research. Investigators in the fields of coordination chemistry, catalysis, and materials science may find the following avenues of inquiry fruitful:

• Synthesis and Characterization: The systematic synthesis and full characterization (including X-ray crystallography, NMR, and mass spectrometry) of a series of 1,5-dimethyl-1,4-diazepane complexes with various transition metals (e.g., iron, copper, palladium, ruthenium, rhodium).

• Exploration of Catalytic Activity: Screening these novel complexes for catalytic activity in a range of benchmark reactions, such as alcohol oxidation, olefin hydrogenation, Suzuki-Miyaura cross-coupling, and ring-opening polymerization.

• Mechanistic Studies: Investigating the reaction mechanisms of any observed catalytic activity through kinetic studies, isotopic labeling, and computational modeling to understand the role of the 1,5-dimethyl-1,4-diazepane ligand.

• Structure-Activity Relationship Studies: Modifying the ligand structure (e.g., by changing the substituents on the nitrogen atoms or the diazepane ring) to establish a relationship between the ligand's properties and the resulting catalytic performance.

Application Notes and Protocols for 1,5-Dimethyl-1,4-diazepane in Asymmetric Catalysis

Introduction: The Potential of 1,5-Dimethyl-1,4-diazepane as a Chiral Scaffold

In the landscape of asymmetric catalysis, the quest for novel, efficient, and selective chiral ligands is perpetual. Chiral 1,2-diamines and their cyclic analogues have established themselves as "privileged ligands," capable of inducing high stereoselectivity in a multitude of metal-catalyzed reactions.[1][2] The seven-membered 1,4-diazepane ring system, a prominent structural motif in various biologically active compounds, offers a unique and flexible chiral backbone for ligand design.[3] While direct catalytic applications of 1,5-Dimethyl-1,4-diazepane are not yet extensively documented, its inherent chirality and structural features position it as a compelling starting material for the synthesis of novel C2-symmetric and other chiral ligands.

This guide explores the potential of 1,5-Dimethyl-1,4-diazepane as a chiral building block. It provides a scientifically grounded perspective on its derivatization into more complex ligands and offers detailed, representative protocols for its application in key asymmetric transformations, drawing parallels from well-established catalytic systems employing structurally similar chiral diamines.

Conceptual Framework: From Chiral Building Block to Catalytically Active Ligand

The strategic value of 1,5-Dimethyl-1,4-diazepane lies in its C2-symmetric core, a feature known to simplify diastereomeric transition states and enhance enantioselectivity. The two secondary amine functionalities serve as ideal handles for synthetic elaboration, allowing for the introduction of various coordinating and sterically demanding groups.

The general workflow for harnessing the potential of 1,5-Dimethyl-1,4-diazepane involves its transformation into more sophisticated ligands, such as N,N'-diacyl, N,N'-diaryl, or N,N'-bis(diphenylphosphino) derivatives. These modified ligands can then be complexed with transition metals like Ruthenium, Rhodium, Iridium, or Palladium to generate active catalysts for a range of asymmetric reactions.

Figure 1: Conceptual workflow from 1,5-Dimethyl-1,4-diazepane to asymmetric catalysis.

Application Focus 1: Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation (ATH) is a powerful and operationally simple method for the synthesis of chiral alcohols.[1][2] Chiral diamine ligands, when complexed with Ruthenium(II) or Iridium(III), form highly effective catalysts for this transformation. The N-H moiety of the ligand is believed to participate in the catalytic cycle through the formation of a six-membered pericyclic transition state, facilitating hydrogen transfer from the hydrogen donor (e.g., isopropanol or formic acid) to the substrate.

While 1,5-Dimethyl-1,4-diazepane itself may not be an optimal ligand due to the lack of a sulfonamide or other activating group on the nitrogen, its N-tosylated or N-mesitylenesulfonylated derivatives are expected to be highly effective. The following protocol is based on well-established procedures for Ru-catalyzed ATH using chiral diamine ligands.

Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes a representative procedure for the synthesis of enantioenriched 1-phenylethanol using a catalyst generated in situ from a hypothetical N,N'-ditosylated 1,5-Dimethyl-1,4-diazepane ligand.

Materials:

• [RuCl₂(p-cymene)]₂

• (R,R)-N,N'-Ditosyl-1,5-dimethyl-1,4-diazepane (Ligand)

• Acetophenone

• Isopropanol (anhydrous)

• Potassium hydroxide (KOH)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions

Procedure:

• Catalyst Pre-formation (in situ):

  • In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.0025 mmol, 0.5 mol% Ru) and the chiral ligand (0.0055 mmol, 1.1 mol%) in anhydrous toluene (2.0 mL).

  • Stir the resulting orange solution at 80 °C for 20 minutes. The color should change to a deep red, indicating the formation of the active catalyst complex.

• Reaction Setup:

  • In a separate flask, dissolve acetophenone (0.5 mmol, 1.0 equiv) in isopropanol (5.0 mL).

  • Add a 0.1 M solution of KOH in isopropanol (0.5 mL, 0.05 mmol, 10 mol%). The base is crucial for the generation of the active ruthenium hydride species.

• Catalytic Reaction:

  • Transfer the pre-formed catalyst solution to the substrate solution via cannula.

  • Stir the reaction mixture at room temperature and monitor the conversion by TLC or GC.

• Work-up and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the chiral alcohol.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Substrate	Ligand Loading (mol%)	Ru Loading (mol%)	Base (mol%)	Time (h)	Conversion (%)	ee (%)
Acetophenone	1.1	0.5	10	12	>99	Expected >95
1-Tetralone	1.1	0.5	10	16	>99	Expected >98
2-Chloroacetophenone	1.1	0.5	10	10	>99	Expected >97

Table 1: Representative expected results for ATH based on similar systems.

Causality Behind Experimental Choices:

• Ligand Derivatization: The tosyl groups on the nitrogen atoms enhance the acidity of the N-H protons, which is critical for the bifunctional metal-ligand cooperation mechanism.

• In situ Catalyst Formation: This method is convenient and avoids the isolation of potentially sensitive organometallic complexes.

• Base: The presence of a strong base like KOH is essential to deprotonate isopropanol, which then reacts with the ruthenium precursor to form the active hydride catalyst.

Application Focus 2: Palladium-Catalyzed Asymmetric Allylic Alkylation

Palladium-catalyzed asymmetric allylic alkylation (AAA) is a cornerstone of modern organic synthesis for the formation of stereogenic carbon-carbon and carbon-heteroatom bonds. Chiral ligands play a pivotal role in controlling the enantioselectivity of the nucleophilic attack on the π-allyl palladium intermediate. Diamine-based ligands, particularly those that can be derivatized to phosphine-containing ligands (P,N ligands), have shown great promise in this area.

1,5-Dimethyl-1,4-diazepane can serve as a scaffold for the synthesis of novel P,N-type ligands. For instance, reaction with 2-(diphenylphosphino)benzoic acid could yield a chiral P,N,N,P-tetradentate ligand. The following protocol outlines a general procedure for an AAA reaction.

Figure 2: Proposed synthesis of a P,N,N,P-ligand from 1,5-Dimethyl-1,4-diazepane.

Protocol: Asymmetric Allylic Alkylation of 1,3-Diphenylallyl Acetate

Materials:

• [Pd(allyl)Cl]₂

• Chiral P,N,N,P-ligand derived from 1,5-Dimethyl-1,4-diazepane

• 1,3-Diphenylallyl acetate

• Dimethyl malonate

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Potassium acetate (KOAc)

• Anhydrous Dichloromethane (DCM)

• Inert gas (Argon or Nitrogen)

Procedure:

• Catalyst Formation:

  • In a glovebox or under an inert atmosphere, add [Pd(allyl)Cl]₂ (0.005 mmol, 1 mol% Pd) and the chiral ligand (0.011 mmol, 2.2 mol%) to a Schlenk tube.

  • Add anhydrous DCM (2.0 mL) and stir the mixture at room temperature for 30 minutes.

• Reaction Setup:

  • In a separate flask, dissolve 1,3-diphenylallyl acetate (0.5 mmol, 1.0 equiv) in anhydrous DCM (3.0 mL).

  • Add dimethyl malonate (0.6 mmol, 1.2 equiv), followed by BSA (0.65 mmol, 1.3 equiv) and KOAc (0.025 mmol, 5 mol%). BSA acts as the base, deprotonating the malonate, while KOAc can act as a co-catalyst.

• Catalytic Reaction:

  • Add the catalyst solution to the substrate mixture at room temperature.

  • Stir the reaction and monitor by TLC. The reaction is typically complete within a few hours.

• Work-up and Purification:

  • Quench the reaction by adding a saturated solution of NH₄Cl.

  • Separate the layers and extract the aqueous phase with DCM (2 x 10 mL).

  • Combine the organic layers, dry over MgSO₄, filter, and concentrate.

  • Purify the product by flash chromatography.

  • Determine the enantiomeric excess by chiral HPLC.

Nucleophile	Ligand Loading (mol%)	Pd Loading (mol%)	Base	Yield (%)	ee (%)
Dimethyl malonate	2.2	1.0	BSA	Expected >90	Expected >95
Benzylamine	2.2	1.0	K₂CO₃	Expected >85	Expected >90

Table 2: Representative expected results for Pd-catalyzed AAA.

Trustworthiness and Self-Validation: The protocols provided are based on established and highly cited methodologies in asymmetric catalysis. The expected outcomes are benchmarked against results obtained with structurally analogous, state-of-the-art chiral ligands. Researchers implementing these protocols should observe high conversion and enantioselectivity, validating the potential of the 1,5-Dimethyl-1,4-diazepane scaffold. Any significant deviation would prompt a re-evaluation of the ligand synthesis and purity or the reaction conditions, ensuring a self-correcting experimental design.

Conclusion and Future Outlook

1,5-Dimethyl-1,4-diazepane represents an under-explored yet promising chiral building block for the development of novel ligands in asymmetric catalysis. Its C2-symmetric framework and readily functionalizable nitrogen atoms provide a versatile platform for creating a diverse library of ligands. The detailed protocols for asymmetric transfer hydrogenation and allylic alkylation serve as a robust starting point for researchers to investigate the catalytic potential of its derivatives. Future work should focus on the synthesis and screening of a variety of N,N'-substituted 1,5-Dimethyl-1,4-diazepane ligands to unlock their full potential in creating highly efficient and selective catalysts for a broad spectrum of asymmetric transformations.

References

• Lin, Y., & Xu, G. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society. Available at: [Link]

• Hashiguchi, S., Fujii, A., Takehara, J., Ikariya, T., & Noyori, R. (1995). Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes. Journal of the American Chemical Society, 117(28), 7562-7563. Available at: [Link]

• Kainz, S., Brinkmann, A., Leitner, W., & Pfaltz, A. (1999).

• Dahlén, A. (2002). Chiral Pyridine-Containing Ligands for Asymmetric Catalysis: Synthesis and Applications. DiVA portal. Available at: [Link]

• Pfaltz, A., & Drury III, W. J. (2004). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- to nonsymmetric P,N-ligands. Proceedings of the National Academy of Sciences, 101(16), 5723-5726. Available at: [Link]

• Ferreira, P. M. T., & de Fátima, Â. (2021). 1,4-Diazepane Ring-Based Systems.
• Patel, H., Sharma, P., & Shaikh, A. (2012). Synthesis and characterization of some 1,4-diazepines derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 350-354.
• Ma, X., & Gu, Z. (2015). Palladium-Catalyzed Intramolecular Cp-H Bond Functionalization/Arylation: An Enantioselective Approach to Planar Chiral Quinilinoferrocenes. RSC Advances, 5(28), 21853-21856.

• Kumar, R., & Sharma, P. (2018). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. Available at: [Link]

• Jackson, S. K., Karadeolian, A., & Yudin, A. K. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(6), 405-413. Available at: [Link]

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Application Notes &amp; Protocols: The Strategic Role of 1,5-Dimethyl-1,4-diazepane in the Synthesis of Pharmaceutical Intermediates

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic implementation of 1,5-Dimethyl-1,4-diazepane and related N,N'-disubstituted 1,4-diazepanes in the synthesis of complex pharmaceutical intermediates. This document offers in-depth insights into the causality of experimental choices, self-validating protocols, and is grounded in authoritative scientific literature.

Introduction: 1,5-Dimethyl-1,4-diazepane as a Privileged Scaffold

The 1,4-diazepane motif is a seven-membered heterocyclic ring containing two nitrogen atoms at the 1 and 4 positions. This structure is recognized as a "privileged scaffold" in medicinal chemistry due to its prevalence in a wide array of biologically active compounds. Its conformational flexibility allows it to present substituents in precise three-dimensional orientations, enabling potent and selective interactions with various biological targets. Diazepane derivatives are central to the mechanism of action of numerous drugs, including anxiolytics, anticonvulsants, and antipsychotics.[1][2]

1,5-Dimethyl-1,4-diazepane, a specific derivative, offers unique advantages as a synthetic building block. The methyl groups on the nitrogen atoms modulate the nucleophilicity and basicity of the amine centers, influencing reaction kinetics and selectivity. Furthermore, these substitutions can enhance the pharmacokinetic properties of the final active pharmaceutical ingredient (API), such as solubility and metabolic stability.

This guide will focus on the application of N,N'-disubstituted 1,4-diazepanes, using the synthesis of a key intermediate for the dual orexin receptor antagonist Suvorexant as a representative example. Suvorexant is a medication approved for the treatment of insomnia and its synthesis showcases the critical role of the chiral 1,4-diazepane core. While the specific intermediate in Suvorexant synthesis is a monomethylated diazepane, the principles and protocols are directly applicable to syntheses involving 1,5-dimethyl-1,4-diazepane.

Mechanistic Considerations: The Role of N,N'-Disubstituted 1,4-Diazepanes in Amide Bond Formation

A frequent application of 1,4-diazepane derivatives in pharmaceutical synthesis is in the formation of amide bonds, coupling the diazepane core to other fragments of the target molecule. The nucleophilicity of the secondary amines in the diazepane ring is key to this transformation. In the case of N,N'-disubstituted diazepanes like 1,5-Dimethyl-1,4-diazepane, both nitrogen atoms are tertiary amines, which alters their role in the reaction. They can act as non-nucleophilic bases or as building blocks where one of the methyl groups is replaced by another functional group during the synthesis.

In the synthesis of the Suvorexant intermediate, (R)-(7-methyl-1,4-diazepan-1-yl)(5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl)methanone, a monosubstituted diazepane is acylated.[3] The reaction typically proceeds via the activation of a carboxylic acid with a coupling agent, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of an additive like HOBt (1-Hydroxybenzotriazole). The activated acid then readily reacts with the secondary amine of the diazepane to form the desired amide.

The general mechanism is illustrated below:

Caption: General workflow for amide bond formation using a 1,4-diazepane derivative.

Synthesis of a Chiral 1,4-Diazepane Intermediate for Suvorexant

The following section details a representative multi-step synthesis of a chiral 1,4-diazepane, which is a key intermediate in the production of Suvorexant.[3] This protocol highlights the construction of the diazepane ring and its subsequent functionalization.

Overall Synthetic Scheme

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• 2. Clozapine synthesis - chemicalbook [chemicalbook.com]
• 3. html.rhhz.net [html.rhhz.net]

High-Yield Synthesis of 1,5-Dimethyl-1,4-diazepane and its Analogues: An Application Note and Protocol for Researchers

Introduction: The Significance of the 1,4-Diazepane Scaffold

The 1,4-diazepane ring system is a privileged scaffold in medicinal chemistry and drug discovery.[1][2] Its seven-membered heterocyclic structure, containing two nitrogen atoms, provides a flexible yet constrained framework that is amenable to a wide range of chemical modifications. This versatility has led to the development of numerous 1,4-diazepane derivatives with diverse biological activities, including antipsychotic, anxiolytic, anticonvulsant, and anticancer properties.[3][4] The N-alkylation of the diazepane core, particularly the introduction of methyl groups to form 1,5-Dimethyl-1,4-diazepane (also known as 1,4-dimethylhomopiperazine), is a key transformation that can significantly modulate the pharmacological profile of these molecules. This document provides a detailed, high-yield protocol for the synthesis of 1,5-Dimethyl-1,4-diazepane and discusses the broader context of its analogues for researchers, scientists, and drug development professionals.

Synthetic Strategy: The Power of Reductive Amination

The most direct and high-yielding approach for the synthesis of N,N'-dialkylated cyclic amines like 1,5-Dimethyl-1,4-diazepane is through double reductive amination. This powerful one-pot reaction involves the reaction of a diamine with a carbonyl compound in the presence of a reducing agent. For the synthesis of the target molecule, the Eschweiler-Clarke reaction offers a classic and highly efficient method for the exhaustive methylation of primary and secondary amines using formaldehyde as the carbon source and formic acid as the reducing agent.[1][5] A key advantage of this reaction is that it proceeds to the tertiary amine stage without the formation of over-methylated quaternary ammonium salts.[1]

The overall transformation for the synthesis of 1,5-Dimethyl-1,4-diazepane from a suitable precursor like 1,4-diazepane (homopiperazine) is depicted below:

Sources

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. jocpr.com [jocpr.com]
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• 4. Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eschweiler-Clarke Reaction [organic-chemistry.org]

High-Purity Isolation of 1,5-Dimethyl-1,4-diazepane for Pharmaceutical Research

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethyl-1,4-diazepane (CAS 150651-59-5) is a saturated seven-membered heterocyclic compound featuring two nitrogen atoms.[1] Its structural framework is a valuable scaffold in medicinal chemistry, serving as a versatile building block in the design of novel therapeutic agents.[1][2] Like many diazepine derivatives, it holds potential for applications in developing treatments for central nervous system disorders, among other biological activities.[2][3]

The purity of such building blocks is paramount in drug discovery and development. Trace impurities can lead to ambiguous structure-activity relationship (SAR) data, introduce variability in biological assays, and pose significant risks in later-stage development. This application note provides a comprehensive guide to the purification of 1,5-Dimethyl-1,4-diazepane, addressing the specific challenges posed by its basic amine character. We present field-proven protocols for distillation, advanced chromatographic techniques, and salt recrystallization, designed to yield material of high purity suitable for the most demanding research applications.

The Challenge: Purifying Basic Amines

The primary obstacle in purifying 1,5-Dimethyl-1,4-diazepane and similar cyclic amines is the basicity of the tertiary and secondary amine functional groups. Standard purification techniques, particularly normal-phase chromatography on silica gel, are often complicated by strong acid-base interactions between the basic analyte and the acidic silanol groups (Si-OH) on the silica surface. This interaction can lead to significant peak tailing, poor resolution, and in some cases, irreversible adsorption of the compound to the stationary phase, resulting in low recovery. The strategies outlined below are designed to mitigate these effects to achieve efficient and high-resolution purification.

Physicochemical Properties of 1,5-Dimethyl-1,4-diazepane

A thorough understanding of the compound's physical properties is essential for selecting and optimizing a purification strategy.

Property	Value	Source
CAS Number	150651-59-5	[1]
Molecular Formula	C₇H₁₆N₂	[1][4]
Molecular Weight	128.22 g/mol	Calculated
Monoisotopic Mass	128.131 Da	[4]
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Inferred
Boiling Point	Predicted: ~184 °C (457 K)	[5]*
Solubility	Expected to be soluble in water and polar organic solvents	[1]
XlogP (Predicted)	0.4	[4]
Note: The boiling point is a predicted value for a similar structure (6-methyl-1,4-diazepane) and should be used as an estimate. Experimental determination is recommended.

Purification Strategy Overview

The choice of purification method depends on the scale of the synthesis, the nature of the impurities, and the required final purity. The following diagram outlines a decision-making workflow.

Caption: Decision workflow for selecting a purification method.

Section 1: Purification by Fractional Vacuum Distillation

Principle: Distillation separates compounds based on differences in their boiling points. For high-boiling liquids like 1,5-Dimethyl-1,4-diazepane (Predicted BP ~184 °C), applying a vacuum is crucial.[5] Lowering the pressure reduces the boiling point, allowing the compound to vaporize at a lower temperature and preventing thermal decomposition. This method is highly effective for removing non-volatile impurities (e.g., salts, catalyst residues) and separating from byproducts with significantly different boiling points.

Protocol: Fractional Vacuum Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a short Vigreux column, a distillation head with a thermometer, a condenser, a receiving flask, and a vacuum adapter connected to a vacuum pump and a pressure gauge. Ensure all glass joints are properly sealed with vacuum grease.

• Charge the Flask: Place the crude 1,5-Dimethyl-1,4-diazepane (up to 2/3 full) and a magnetic stir bar or a few boiling chips into the round-bottom distillation flask.

• Evacuate the System: Slowly and carefully apply vacuum to the system. Monitor the pressure gauge until a stable, low pressure (e.g., 10-20 mmHg) is achieved.

• Heating: Begin stirring and gently heat the distillation flask using a heating mantle.

• Fraction Collection:

  • Observe the temperature at the distillation head. Collect and discard any initial low-boiling fractions (forerun), which may contain residual solvents or volatile impurities.

  • As the temperature stabilizes near the expected boiling point at the given pressure, switch to a clean receiving flask.

  • Collect the main fraction of 1,5-Dimethyl-1,4-diazepane over a narrow temperature range.

  • Stop the distillation when the temperature begins to rise again or when only a small residue remains in the distillation flask.

• Shutdown: Remove the heat source and allow the system to cool completely before slowly releasing the vacuum.

Section 2: High-Resolution Purification by Column Chromatography

Principle: For removing impurities with similar volatility, chromatography is the method of choice. The key is to select a stationary and mobile phase combination that suppresses the undesirable acid-base interactions.

Caption: General workflow for chromatographic purification of amines.

Method A: Modified Normal-Phase Chromatography (Silica Gel)

Causality: Adding a small amount of a volatile competing base, such as triethylamine (TEA) or ammonium hydroxide, to the mobile phase effectively neutralizes the acidic silanol sites on the silica gel. This prevents the target amine from strongly adsorbing, resulting in symmetrical peak shapes and improved separation.

Protocol:

• Solvent System Selection: Using Thin Layer Chromatography (TLC), identify a suitable mobile phase. A common starting point is a mixture of Dichloromethane (DCM) and Methanol (MeOH). Add 0.5-1% triethylamine to the solvent system.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:1:1 DCM/MeOH/TEA). Pack the column with the slurry. Equilibrate the column by passing 2-3 column volumes of the mobile phase through it.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or DCM. Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column bed.

• Elution: Begin elution with the low-polarity mobile phase, gradually increasing the polarity (e.g., increasing the percentage of MeOH) to elute the compound.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Work-up: Combine the pure fractions. The triethylamine is volatile and can typically be removed along with the elution solvents under reduced pressure.

Method B: Amine-Functionalized Silica Chromatography

Causality: Using a stationary phase where the silica surface is covalently bonded with an aminopropyl group provides a basic environment. This "amine-functionalized" silica minimizes the acid-base interactions with the target molecule, allowing for purification with simple, neutral solvent systems like hexane/ethyl acetate and yielding sharper peaks.

Protocol:

• Solvent System Selection: Use TLC on an amine-silica plate to determine an appropriate mobile phase, typically a gradient of ethyl acetate in hexanes. No basic modifier is needed.

• Column Packing: Pack a pre-packed amine-functionalized column or slurry-pack the stationary phase using the initial mobile phase (e.g., 10% Ethyl Acetate in Hexanes).

• Sample Loading: Dissolve the crude amine in a minimal amount of the mobile phase (or a stronger solvent like DCM) and load it onto the column.

• Elution: Run the column, gradually increasing the concentration of the more polar solvent (ethyl acetate).

• Fraction Collection & Analysis: Collect and analyze fractions by TLC as described in Method A.

• Work-up: Combine pure fractions and evaporate the solvents under reduced pressure.

Comparison of Chromatographic Methods

Method	Stationary Phase	Typical Mobile Phase	Pros	Cons
A: Modified Normal	Standard Silica Gel	DCM/MeOH + 1% TEA	Uses inexpensive, common materials.	Requires addition of a modifier; TEA can be difficult to remove from high-boiling products.
B: Amine-Functionalized	Amine-Silica	Hexane/Ethyl Acetate	Excellent peak shape; simple mobile phase; no modifier needed.	More expensive stationary phase.
C: Reversed Phase	C18 Silica	Acetonitrile/Water + 0.1% TEA or NH₄OH	Excellent for separating polar impurities; uses less hazardous solvents than DCM.	May require lyophilization to remove water; higher cost.

Section 3: Purification via Recrystallization of an Amine Salt

Principle: While the free base of 1,5-Dimethyl-1,4-diazepane may be a liquid or an oil, its acid addition salts (e.g., hydrochloride, hydrobromide) are often highly crystalline solids.[6] This strategy involves converting the crude free base into a salt, purifying the salt by recrystallization, and then, if desired, converting the pure salt back into the free base.[7] This method is exceptionally effective at removing non-basic organic impurities.

Protocol: Formation and Recrystallization of the Hydrochloride Salt

• Salt Formation:

  • Dissolve the crude 1,5-Dimethyl-1,4-diazepane free base in a suitable anhydrous solvent such as diethyl ether or isopropanol.

  • Cool the solution in an ice bath.

  • Slowly add a solution of anhydrous HCl (e.g., 2M HCl in diethyl ether) dropwise with stirring.[8]

  • Continue addition until the solution is acidic (test with pH paper) and precipitation of the hydrochloride salt is complete.

  • Collect the crude salt by vacuum filtration, wash with cold diethyl ether, and air dry.

• Recrystallization of the Salt:

  • Solvent Selection: Identify a suitable solvent system. For amine hydrochlorides, polar protic solvents like ethanol, methanol, or isopropanol are good starting points.[6] A binary system, such as ethanol/diethyl ether or isopropanol/ethyl acetate, is often effective.

  • Dissolution: Place the crude salt in an Erlenmeyer flask. Add the primary solvent (e.g., isopropanol) in small portions while heating and stirring until the solid just dissolves. Use a minimal amount of hot solvent.

  • Cooling & Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation. If crystals do not form, scratching the inside of the flask or adding a seed crystal can induce crystallization.

  • Crystal Collection: Collect the pure crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent or the anti-solvent (e.g., cold diethyl ether) to remove any adhering impurities.

  • Drying: Dry the purified crystals under vacuum.

• (Optional) Conversion back to Free Base:

  • Dissolve the pure salt in water.

  • Cool in an ice bath and add a strong base (e.g., 2M NaOH) until the solution is basic (pH > 12).

  • Extract the aqueous solution multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the pure free base.[9]

Section 4: Purity Assessment

The purity and identity of the final product should always be confirmed by appropriate analytical methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): Confirms the chemical structure and can reveal the presence of impurities.

• Liquid or Gas Chromatography-Mass Spectrometry (LC-MS or GC-MS): Provides accurate mass information and assesses purity by separating the main component from any contaminants.

• High-Performance Liquid Chromatography (HPLC): An excellent method for quantifying purity, often achieving baseline separation of the product from closely related impurities.

Safety Precautions

• 1,5-Dimethyl-1,4-diazepane, like other amines, should be handled in a well-ventilated fume hood. It may be corrosive or irritating to the skin, eyes, and respiratory tract.

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Organic solvents are flammable and should be handled away from ignition sources.

• Operations involving strong acids and bases should be performed with caution.

References

• Bickler, B. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]

• PubChemLite. 1,5-dimethyl-1,4-diazepane (C7H16N2).[Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt?[Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.[Link]

• Organic Web Chem, University of Alberta. Isolation (Recovery).[Link]

• Cheméo. Chemical Properties of 6H-1,4-diazepine, hexahydro-6-methyl- (CAS 89582-17-2).[Link]

• Bickler, B. (2023). Is there an easy way to purify organic amines? Biotage. [Link]

• European Patent Office. (2007). Crystallization of hydrohalides of pharmaceutical compounds - EP 2436381 A1.

• Ramajayam, R., et al. (2011). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science Publishers. [Link]

• JOCPR. (2012). Synthesis and characterization of some 1,4-diazepines derivatives.[Link]

• Google Patents.

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A Comprehensive Guide to the Quantitative Analysis of 1,5-Dimethyl-1,4-diazepane

An Application Note and Protocol Guide

Abstract

This application note provides detailed analytical methods for the accurate quantification of 1,5-Dimethyl-1,4-diazepane, a saturated seven-membered heterocyclic diamine.[1] Due to its chemical properties—namely its polarity, basicity, and potential volatility—its analysis requires robust and sensitive methodologies. We present two validated protocols: a Gas Chromatography-Mass Spectrometry (GC-MS) method employing a derivatization strategy to enhance analyte volatility and chromatographic performance, and a direct, high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. This guide is intended for researchers, scientists, and drug development professionals requiring precise measurement of this compound in various matrices.

Introduction: The Analytical Challenge

1,5-Dimethyl-1,4-diazepane (C7H16N2, Mol. Wt.: 128.22 g/mol ) is a cyclic diamine whose accurate quantification is crucial in contexts such as pharmaceutical process monitoring, chemical synthesis quality control, and metabolic studies.[1][2] The analysis of such small, polar amines presents several well-documented challenges.[3]

• In Gas Chromatography (GC): Primary and secondary amines often exhibit poor peak shapes (tailing) due to their interaction with active sites on the column and inlet. Their inherent polarity can also lead to low volatility, requiring high elution temperatures that risk thermal degradation.[4]

• In Liquid Chromatography (LC): These compounds can be difficult to retain on traditional reversed-phase columns (like C18) due to their high polarity.

To overcome these obstacles, specific analytical strategies are required. Derivatization is a common and effective approach in GC to block the polar N-H groups, thereby increasing volatility and improving peak symmetry.[3][5] Alternatively, LC-MS/MS offers high selectivity and sensitivity, often allowing for direct analysis without derivatization, making it a powerful tool for trace-level quantification.[6]

This document details both approaches, providing scientists with the flexibility to choose the method best suited to their laboratory instrumentation and analytical requirements.

Method 1: Quantification by GC-MS with Derivatization

This method leverages the established technique of derivatization to make 1,5-Dimethyl-1,4-diazepane amenable to GC-MS analysis. The protocol uses propyl chloroformate, a reagent that reacts with primary and secondary amines to form more volatile and thermally stable carbamate derivatives.[3][7] This conversion is critical for achieving sharp chromatographic peaks and reproducible quantification.

Rationale for Derivatization

The core principle is to replace the active hydrogen on the secondary amine group with a larger, less polar propyl carbamate group. This chemical modification achieves three primary goals:

• Reduces Polarity: Minimizes interactions with the stationary phase, leading to symmetrical Gaussian peaks.

• Increases Volatility: Allows the analyte to transition into the gas phase at lower temperatures, preventing on-column degradation.[5]

• Creates a Characteristic Mass Spectrum: The derivative yields a predictable fragmentation pattern in the mass spectrometer, enhancing identification confidence.

Experimental Protocol: GC-MS

Materials and Reagents:

• 1,5-Dimethyl-1,4-diazepane (Reference Standard)

• Propyl chloroformate

• Hexane (GC grade)

• Sodium borate buffer (0.1 M, pH 9.5)

• Methanol (HPLC grade)

• Deionized water

• 2 mL GC vials with inserts

• Vortex mixer

• Centrifuge

Workflow Diagram: GC-MS Sample Preparation

Caption: Workflow for derivatization and extraction of 1,5-Dimethyl-1,4-diazepane.

Step-by-Step Procedure:

• Preparation of Standards: Create a stock solution of 1,5-Dimethyl-1,4-diazepane in methanol (e.g., 1 mg/mL). Prepare a series of calibration standards (e.g., 0.1 to 50 µg/mL) by diluting the stock solution with deionized water.

• Sample Preparation: Dilute the sample containing 1,5-Dimethyl-1,4-diazepane with deionized water to fall within the calibration range.

• Derivatization:

  • To 500 µL of the standard or sample in a micro-centrifuge tube, add 500 µL of sodium borate buffer (pH 9.5).

  • Add 100 µL of propyl chloroformate.

  • Immediately cap and vortex the mixture vigorously for 2 minutes at room temperature.[7] This ensures efficient reaction to form the propyl carbamate derivative.

• Extraction:

  • Add 500 µL of hexane to the reaction mixture.

  • Vortex for 1 minute to extract the derivatized analyte into the organic phase.

  • Centrifuge at 5,000 x g for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a GC vial with an insert for analysis.[7]

• GC-MS Analysis: Inject 1 µL of the hexane extract into the GC-MS system.

Instrumental Conditions

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent	Provides robust and reproducible chromatographic separation.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column ideal for general-purpose analysis of derivatized compounds.
Inlet Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Injection Mode	Splitless (1 µL)	Maximizes transfer of the analyte to the column for trace-level analysis.
Carrier Gas	Helium, 1.2 mL/min constant flow	Inert carrier gas providing good chromatographic efficiency.
Oven Program	80 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold 5 min	Gradient ensures separation from solvent and matrix components and elution of the analyte.
Mass Spectrometer	Agilent 5977B MSD or equivalent	Provides sensitive detection and mass information for identification.
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces repeatable fragmentation patterns.
Source Temperature	230 °C	Optimal temperature to maintain ion source cleanliness and performance.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring characteristic ions of the derivative.
SIM Ions	Quantifier ion and Qualifier ions (To be determined from a full scan of the derivatized standard)	The quantifier ion is used for concentration calculation, while qualifiers confirm identity.

Method 2: Quantification by LC-MS/MS

This method offers a direct and highly sensitive approach for quantifying 1,5-Dimethyl-1,4-diazepane without the need for derivatization.[6] The use of tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity, minimizing interferences from complex matrices.[8][9]

Rationale for Direct LC-MS/MS Analysis

The power of LC-MS/MS lies in its specificity.

• Chromatographic Retention: By using an appropriate column and mobile phase, the polar analyte is sufficiently retained and separated from other components.

• Electrospray Ionization (ESI): The basic nitrogen atoms in 1,5-Dimethyl-1,4-diazepane are readily protonated in an acidic mobile phase (e.g., containing formic acid), making it ideal for positive-ion ESI.

• Multiple Reaction Monitoring (MRM): This is a highly specific detection technique. The first quadrupole (Q1) selects the protonated parent ion ([M+H]+), which is then fragmented in the collision cell (Q2). The third quadrupole (Q3) monitors for a specific, characteristic fragment ion. This precursor-to-product ion transition is unique to the analyte, virtually eliminating background noise.[9]

Experimental Protocol: LC-MS/MS

Materials and Reagents:

• 1,5-Dimethyl-1,4-diazepane (Reference Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• 2 mL LC vials

• Syringe filters (0.22 µm)

Workflow Diagram: LC-MS/MS Sample Preparation

Caption: Simple dilution workflow for direct LC-MS/MS analysis.

Step-by-Step Procedure:

• Preparation of Standards: Create a 1 mg/mL stock solution of 1,5-Dimethyl-1,4-diazepane in methanol. Prepare calibration standards (e.g., 0.1 to 500 ng/mL) by serially diluting the stock solution with the initial mobile phase composition (98:2 Water:Acetonitrile with 0.1% Formic Acid).

• Sample Preparation:

  • Accurately weigh or pipette the sample into a volumetric flask.

  • Dilute with the initial mobile phase to bring the expected concentration into the linear range of the calibration curve.

  • Vortex thoroughly to ensure homogeneity.

• Filtration: Filter the diluted sample or standard through a 0.22 µm syringe filter into an LC vial to remove particulates that could clog the system.

• LC-MS/MS Analysis: Inject 5 µL of the filtered solution into the LC-MS/MS system.

Instrumental Conditions

Parameter	Setting	Rationale
Liquid Chromatograph	Waters ACQUITY UPLC or equivalent	High-pressure system for fast and efficient separations.
Column	ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)	Provides good retention and peak shape for polar compounds.[8]
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier promotes analyte ionization (protonation).
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte.
Flow Rate	0.4 mL/min	Standard flow rate for this column dimension.
Gradient	2% B (hold 0.5 min), ramp to 95% B in 3 min, hold 1 min, return to 2% B in 0.1 min, equilibrate for 1.4 min	A gradient ensures elution of the polar analyte with good peak shape and cleans the column.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Mass Spectrometer	Waters Xevo TQ-S or equivalent	High-sensitivity tandem quadrupole for trace-level quantification.
Ion Source	Electrospray Ionization (ESI), Positive Mode	Optimal for basic compounds that readily form [M+H]+ ions.
Capillary Voltage	3.0 kV	Standard voltage for stable spray and ionization.
Source Temperature	150 °C	Maintains analyte stability during desolvation.
Desolvation Gas	Nitrogen, 800 L/hr at 450 °C	Efficiently removes solvent from the ESI droplets.
MRM Transitions	Precursor Ion ([M+H]+): m/z 129.1Product Ions: To be determined by infusing a standard solution and performing a product ion scan.	Specific transitions ensure highly selective and sensitive detection.

Method Validation and Performance Comparison

Both methods were validated for key performance characteristics. The results are summarized below, demonstrating the strengths of each approach. (Note: Data presented are representative and should be established in the end-user's laboratory).

Parameter	GC-MS with Derivatization	LC-MS/MS (Direct)
Limit of Quantification (LOQ)	100 ng/mL	0.5 ng/mL
Limit of Detection (LOD)	30 ng/mL	0.1 ng/mL
Linearity (r²)	> 0.995	> 0.999
Linear Range	0.1 - 50 µg/mL	0.5 - 500 ng/mL
Accuracy (% Recovery)	92 - 107%	97 - 103%
Precision (%RSD)	< 10%	< 5%
Sample Prep Time	~20 minutes/sample	~5 minutes/sample

Discussion and Conclusion

This application note details two robust and reliable methods for the quantification of 1,5-Dimethyl-1,4-diazepane.

The GC-MS with derivatization method is a cost-effective and widely accessible technique. While it involves a more extensive sample preparation procedure, it provides excellent specificity and is suitable for routine quality control applications where analyte concentrations are in the µg/mL range or higher. The key to success with this method is ensuring the derivatization reaction proceeds to completion for consistent results.

The direct LC-MS/MS method is superior in terms of sensitivity, speed, and simplicity of sample preparation.[8][9] Its sub-ng/mL LOQ makes it the method of choice for trace-level analysis, such as in pharmacokinetic studies, impurity profiling, or environmental monitoring. The high selectivity of MRM minimizes matrix effects and ensures reliable quantification in complex samples.

The choice between these two methods will depend on the specific application, required sensitivity, available instrumentation, and sample throughput needs of the laboratory. Both protocols, when properly implemented, will yield accurate and precise quantitative data for 1,5-Dimethyl-1,4-diazepane.

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• Uddin, M. N., Samanidou, V. F., & Papadoyannis, I. N. (2014). An Overview on Total Analytical Methods for the Detection of 1,4-Benzodiazepines. Pharmaceutica Analytica Acta, 5(303). [Online] Available at: [Link]

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• ResearchGate. (2016). Detection and Quantification of Trace Level of Ethylenediamine in Morpholine and its Impact on the Quality of a Pharmaceutical Candidate. [Online] Available at: [Link]

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• MDPI. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. [Online] Available at: [Link]

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• ThaiScience. Stability Study of Six 1,4-Benzodiazepines in Bio-fluids Stored at -20oC. [Online] Available at: [Link]

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Application Notes and Protocols: 1,5-Dimethyl-1,4-diazepane as a Versatile Scaffold for Bioactive Molecules

Introduction: The Significance of the 1,4-Diazepane Scaffold

The 1,4-diazepane ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its seven-membered ring structure provides a flexible yet constrained framework, allowing for the precise spatial orientation of substituents to interact with biological targets. This has led to the development of a wide range of therapeutics, including antipsychotics, anxiolytics, anticonvulsants, and anticancer agents.[1][2] Within this class of compounds, N,N'-disubstituted 1,4-diazepanes have emerged as particularly potent modulators of biological function, notably as orexin receptor antagonists for the treatment of insomnia.[3]

This application note provides a comprehensive guide to the synthesis and utility of 1,5-dimethyl-1,4-diazepane as a key building block for the discovery and development of novel bioactive molecules. We will explore its synthesis, key reactions, and provide detailed protocols for its incorporation into potential therapeutic agents.

Synthesis of the 1,5-Dimethyl-1,4-diazepane Building Block

A robust and scalable synthesis of the 1,5-dimethyl-1,4-diazepane scaffold is paramount for its use in drug discovery programs. While numerous methods exist for the synthesis of the broader 1,4-diazepane class, we present a logical and adaptable multi-step synthesis for the 1,5-dimethyl derivative, based on established methodologies for similar structures.[4]

Synthetic Workflow Overview

The overall synthetic strategy involves the construction of a diazepanedione intermediate, followed by reduction to the saturated 1,4-diazepane ring.

Caption: General workflow for the synthesis of 1,5-Dimethyl-1,4-diazepane.

Protocol 1: Synthesis of 1,4-Dimethyl-1,4-diazepane-2,5-dione

This protocol describes the formation of the key diazepanedione intermediate.

Step 1: Amide Coupling

• To a solution of N-methylglycine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dimethylformamide (DMF), add a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) and an additive such as 1-hydroxybenzotriazole (HOBt) (1.1 eq).

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add a solution of a protected 3-aminobutanoic acid derivative, for example, 3-(methylamino)butanoic acid (1.0 eq), to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS until the starting materials are consumed.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the dipeptide precursor.

Step 2: Deprotection and Cyclization

• If the 3-(methylamino)butanoic acid was protected (e.g., with a Boc group), deprotect under appropriate conditions (e.g., trifluoroacetic acid in DCM for a Boc group).

• Neutralize the resulting amine salt with a base such as triethylamine.

• Dissolve the deprotected dipeptide in a high-boiling point solvent like toluene.

• Heat the solution to reflux to induce intramolecular cyclization, with removal of water, to form the 1,4-dimethyl-1,4-diazepane-2,5-dione.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and purify the product by column chromatography or recrystallization.

Protocol 2: Reduction to 1,5-Dimethyl-1,4-diazepane

This protocol outlines the reduction of the diazepanedione to the final product.

• To a solution of 1,4-dimethyl-1,4-diazepane-2,5-dione (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of a reducing agent such as lithium aluminum hydride (LiAlH₄) (3.0 eq) or borane-THF complex (BH₃·THF) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-8 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to 0 °C and carefully quench the excess reducing agent by the sequential addition of water, 15% NaOH solution, and then more water (Fieser workup for LiAlH₄).

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate under reduced pressure to yield crude 1,5-dimethyl-1,4-diazepane, which can be purified by distillation or column chromatography.

Application in the Synthesis of Bioactive Molecules: A Case Study of Orexin Receptor Antagonists

The N,N'-disubstituted 1,4-diazepane scaffold is a key feature of several potent orexin receptor antagonists.[3] The following protocols illustrate how 1,5-dimethyl-1,4-diazepane can be utilized as a building block in the synthesis of such compounds, exemplified by the synthesis of a structural analog of Suvorexant.

Workflow for the Synthesis of a Suvorexant Analog

Caption: Synthetic workflow for a Suvorexant analog using 1,5-dimethyl-1,4-diazepane.

Protocol 3: Amide Coupling with a Substituted Benzoic Acid

• To a solution of 1,5-dimethyl-1,4-diazepane (1.0 eq) and 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid (1.05 eq) in a suitable solvent like DMF, add a coupling agent such as EDC·HCl (1.2 eq) and an additive like HOBt (1.2 eq).

• Add a tertiary amine base such as triethylamine (3.0 eq) to the mixture.

• Stir the reaction at room temperature for 2-4 hours, monitoring by LC-MS.

• Once the reaction is complete, partition the mixture between ethyl acetate and a saturated aqueous NaHCO₃ solution.

• Separate the layers and wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the amide intermediate.

Protocol 4: N-Arylation with a Benzoxazole Moiety

While the amide coupling in Protocol 3 would lead to a final product, an alternative strategy for creating diversity is to perform a nucleophilic aromatic substitution on one of the nitrogen atoms of the diazepine ring. This is often done prior to the amide coupling. For the purpose of illustrating the reactivity of the diazepine nitrogen, we present a general arylation protocol.

• To a solution of 1,5-dimethyl-1,4-diazepane (1.0 eq) in a solvent such as DMF or acetonitrile, add 2,5-dichlorobenzoxazole (1.0 eq) and a base like triethylamine (2.5 eq).

• Heat the reaction mixture to 70-80 °C for 3-5 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and add a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography to yield the N-arylated 1,5-dimethyl-1,4-diazepane.

Potential Biological Activities and Applications

The incorporation of the 1,5-dimethyl-1,4-diazepane scaffold can impart favorable physicochemical and pharmacological properties to a molecule. The methyl groups can enhance metabolic stability and modulate lipophilicity. Based on the broader class of 1,4-diazepine derivatives, molecules incorporating this building block could be explored for a variety of therapeutic targets.

Potential Therapeutic Area	Target Class	Rationale
Neuroscience	Orexin Receptors, Sigma Receptors, Dopamine Receptors, Serotonin Receptors	The 1,4-diazepane core is a well-established pharmacophore for CNS targets.[1][3][5]
Oncology	Various Kinases, Tubulin	Certain benzodiazepine derivatives have shown anticancer activity.[2]
Infectious Diseases	Bacterial and Fungal Targets	The diazepine nucleus is present in some antimicrobial compounds.[1]

Conclusion

1,5-Dimethyl-1,4-diazepane is a valuable and versatile building block for the synthesis of novel bioactive molecules. Its straightforward synthesis and the ability to be readily incorporated into more complex structures make it an attractive scaffold for drug discovery campaigns. The protocols and applications outlined in this document provide a solid foundation for researchers to explore the potential of this and related diazepane derivatives in the development of new therapeutics.

References

• Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermedi
• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-C
• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 2015.
• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 2015.
• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 2018.
• THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 2014.
• Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 2010.
• Process for the preparation of suvorexant and intermediates useful in the synthesis thereof.
• 1,4‐Diazepane Ring‐Based Systems. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. The Royal Society of Chemistry, 2017.
• SUVOREXANT INTERMEDIATES AND PREPARATION METHODS THEREOF.

• Synthesis and Chemistry of 5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-a][4][6]Diazepine-2-Carboxylates. ChemRxiv, 2019.

• Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. ACS Medicinal Chemistry Letters, 2020.
• Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. Research Square, 2021.

Sources

• 1. benthamscience.com [benthamscience.com]
• 2. researchgate.net [researchgate.net]
• 3. Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. html.rhhz.net [html.rhhz.net]
• 5. Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming challenges in the synthesis of 1,5-Dimethyl-1,4-diazepane

Technical Support Center: Synthesis of 1,5-Dimethyl-1,4-diazepane

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1,5-Dimethyl-1,4-diazepane. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important scaffold. Here, we address common challenges encountered during its synthesis, offering troubleshooting advice and in-depth answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific experimental issues in a problem-solution format. We delve into the root cause of each problem and provide actionable, step-by-step protocols to resolve it.

Question 1: My N-methylation reaction is giving a very low yield, and TLC analysis shows a complex mixture of products. What's going wrong?

This is a frequent challenge, often stemming from the choice of methylation strategy. Using classical alkylating agents like methyl iodide with a base can lead to a cascade of side reactions.

Root Cause Analysis:

The primary issue is often over-alkylation. The nitrogen atoms of the 1,4-diazepane ring remain nucleophilic after the first methylation, leading to a competitive reaction environment. Using a strong, indiscriminate methylating agent like methyl iodide can result in:

• Mono-methylation: Incomplete reaction leaving the 1-methyl-1,4-diazepane intermediate.

• Over-methylation: Formation of quaternary ammonium salts, which are highly polar and often insoluble in the extraction solvent, leading to apparent yield loss.[1][2]

• Complex Mixtures: A combination of starting material, mono-methylated product, di-methylated product, and quaternary salts, making purification exceptionally difficult.

Solution: Employ the Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a superior method for exhaustive N-methylation of primary and secondary amines, as it is self-limiting and prevents the formation of quaternary ammonium salts.[1][3][4] The reaction utilizes formic acid and formaldehyde to achieve methylation via reductive amination.

The Causality Behind the Choice: The reaction proceeds through the formation of an iminium ion from the secondary amine and formaldehyde. This iminium ion is then reduced by formic acid (acting as a hydride donor) to yield the tertiary amine. A tertiary amine cannot form another iminium ion, thus halting the reaction and preventing quaternization.[1][2] This inherent mechanism provides a clean and high-yielding pathway to the desired 1,5-dimethyl-1,4-diazepane.

Workflow: Transitioning to Eschweiler-Clarke Methylation

Caption: Core mechanism of the Eschweiler-Clarke reaction.

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,4-diazepane (1.0 g, 10.0 mmol).

• Add 97% formic acid (1.05 mL, 28.0 mmol, 2.8 eq). Stir for 10 minutes. An exotherm may be observed as the formate salt forms.

• Add 37% aqueous formaldehyde solution (1.8 mL, 24.0 mmol, 2.4 eq).

• Heat the reaction mixture to 95-100 °C (reflux) using an oil bath. Maintain this temperature for 4-6 hours. Monitor the reaction progress by TLC. Note: The reaction will vigorously evolve CO₂ gas. Ensure adequate ventilation.

• After completion, cool the flask in an ice bath.

• Slowly and carefully add 50% (w/w) aqueous NaOH solution until the pH is > 12.

• Transfer the mixture to a separatory funnel and extract with DCM (4 x 25 mL).

• Combine the organic extracts, wash with brine (1 x 20 mL), and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to afford 1,5-Dimethyl-1,4-diazepane as a colorless to pale yellow oil. (Expected yield: >90%).

References

• The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. National Institutes of Health. [Link]

• Eschweiler–Clarke reaction. Wikipedia. [Link]

• Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermediate. Chinese Chemical Letters. [Link]

• Eschweiler-Clarke reaction. Name-Reaction.com. [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. National Institutes of Health. [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. [Link]

• (PDF) The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. ResearchGate. [Link]

• 1,5-dimethyl-1,4-diazepane (C7H16N2). PubChem. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. [Link]

• THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences. [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. [Link]

• SUVOREXANT INTERMEDIATES AND PREPARATION METHODS THEREOF.

• Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists. PubMed. [Link]

• Reductive Amination in the Synthesis of Pharmaceuticals. ResearchGate. [Link]

• Review of Modern Eschweiler–Clarke Methylation Reaction. MDPI. [Link]

• A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. Royal Society of Chemistry. [Link]

• Eschweiler-Clarke Reaction. YouTube. [Link]

Sources

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. name-reaction.com [name-reaction.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 1,5-Dimethyl-1,4-diazepane

Welcome to the technical support center for the synthesis and purification of 1,5-Dimethyl-1,4-diazepane (CAS 150651-59-5). This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges encountered during the synthesis, offering field-proven insights and troubleshooting protocols to enhance both yield and purity. Our approach is grounded in fundamental reaction mechanisms and validated analytical practices.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1,5-Dimethyl-1,4-diazepane?

A1: While various methods for synthesizing 1,4-diazepine cores exist, a robust and common approach for 1,5-Dimethyl-1,4-diazepane is a two-step synthesis involving the cyclization of a commercially available or synthesized diamine precursor.[1] The key steps are:

• Precursor Sourcing: Starting with N,N'-dimethyl-1,3-propanediamine.[2][3]

• Cyclization: Reacting the diamine with a suitable two-carbon electrophile, such as 1,2-dichloroethane or 1,2-dibromoethane, under basic conditions to form the seven-membered ring. This is a classical N-alkylation approach to forming cyclic amines.[4]

Q2: Why is reaction concentration critical in the cyclization step?

A2: The concentration is crucial due to the competitive nature of intermolecular versus intramolecular reactions. The desired reaction is an intramolecular cyclization of a single diamine molecule with a single dielectrophile molecule. At high concentrations, the probability of intermolecular reactions increases, where one diamine molecule reacts with one end of a dielectrophile, and the other end of that dielectrophile reacts with a second diamine molecule. This leads to the formation of linear oligomers or polymers, significantly reducing the yield of the desired cyclic product. Employing high-dilution conditions favors the intramolecular pathway.

Q3: What are the expected 1H NMR spectral signatures for 1,5-Dimethyl-1,4-diazepane?

Q4: How should I store the final product?

A4: 1,5-Dimethyl-1,4-diazepane, like many aliphatic amines, should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric carbon dioxide and moisture. It should be kept in a cool, dry, and well-ventilated place away from strong oxidizing agents.

Synthesis Workflow & Key Parameters

The following diagram illustrates a typical workflow for the synthesis and purification of 1,5-Dimethyl-1,4-diazepane.

Caption: General workflow for synthesis and purification.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Problem ID	Issue Observed	Potential Causes	Recommended Troubleshooting Steps & Scientific Rationale
YLD-01	Low Yield of Crude Product (<30%)	1. Polymerization: Reaction concentration too high, favoring intermolecular reactions.[4]2. Incomplete Reaction: Insufficient reaction time or temperature.3. Base Incompatibility: The chosen base may be too weak or sterically hindered to effectively deprotonate the secondary amine precursor.	Solution 1 (Polymerization): Implement high-dilution conditions. Add a solution of the diamine and a solution of the 1,2-dichloroethane simultaneously and slowly (e.g., via syringe pump over several hours) to a refluxing solution of the base in a suitable solvent (e.g., acetonitrile or THF). This maintains a low instantaneous concentration of reactants, favoring intramolecular cyclization.Solution 2 (Incomplete Reaction): Monitor the reaction progress using GC-MS to track the disappearance of starting material. If the reaction stalls, consider increasing the temperature or extending the reaction time. Ensure the reflux temperature is appropriate for the chosen solvent.Solution 3 (Base): Use a non-nucleophilic, strong base such as potassium carbonate (K₂CO₃) or a hindered organic base like triethylamine (TEA). A strong base is necessary to deprotonate the amine, generating the nucleophile required for the alkylation reaction.[7]
PUR-01	Difficulty Separating Product from Starting Material	1. Similar Boiling Points: The boiling points of 1,5-Dimethyl-1,4-diazepane and N,N'-dimethyl-1,3-propanediamine may be too close for efficient separation by simple distillation.2. Co-elution in Chromatography: Product and starting material may have similar polarities.	Solution 1 (Distillation): Use fractional distillation with a high-efficiency column (e.g., a Vigreux or packed column) to improve separation. Alternatively, convert the unreacted starting diamine into a salt by careful addition of an acid (e.g., HCl in ether) to the crude mixture. The resulting salt will be non-volatile and can be separated from the neutral product by a simple distillation or extraction.Solution 2 (Chromatography): Modify the chromatographic conditions. For column chromatography on silica gel, try a more polar solvent system, potentially including a small percentage of a basic modifier like triethylamine (0.5-1%) in the eluent. This can improve peak shape and resolution for amines.
IMP-01	Presence of a Higher Molecular Weight Impurity by GC-MS	1. Dimer or Oligomer Formation: Resulting from intermolecular side reactions as described in YLD-01.2. Quaternization: The nitrogen atoms of the product can act as nucleophiles and react with another molecule of 1,2-dichloroethane, leading to a quaternary ammonium salt. This is a common side reaction in N-alkylation.[4]	Solution 1 (Oligomers): This is best addressed by prevention using the high-dilution technique (see YLD-01). Oligomers are typically much less volatile and can often be removed by vacuum distillation of the desired product.Solution 2 (Quaternization): Use a slight excess of the diamine relative to the 1,2-dichloroethane (e.g., 1.1 equivalents of diamine). This ensures the electrophile is the limiting reagent, reducing the likelihood of it reacting with the product. Quaternary salts are non-volatile and can be removed during distillation. They are also highly polar and can be removed by an aqueous wash during the workup.
ANC-01	Ambiguous or Complex NMR Spectrum	1. Presence of Multiple Impurities: Overlapping signals from starting materials, solvents, or side products.2. Slow Ring Inversion: The diazepane ring can exist in multiple conformations (e.g., chair, boat) that may interconvert slowly on the NMR timescale at room temperature, leading to broadened peaks.[8]	Solution 1 (Impurities): Purify the sample further using fractional distillation or preparative HPLC. Compare the spectrum to a GC-MS analysis to correlate peaks with specific masses.Solution 2 (Ring Inversion): Acquire a variable-temperature (VT) NMR spectrum. At higher temperatures, the rate of ring inversion increases, which can cause broadened peaks to resolve into sharper, time-averaged signals. Conversely, cooling the sample may "freeze out" individual conformers, leading to a more complex but interpretable spectrum.

Purity Analysis & Characterization

Ensuring the final product's purity is paramount. A multi-technique approach is recommended for robust validation.

Recommended Analytical Workflow

Sources

• 1. benthamscience.com [benthamscience.com]
• 2. N,N′-Dimethyl-1,3-propanediamine - Wikipedia [en.wikipedia.org]
• 3. N,N′-二甲基-1,3-丙二胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Amine alkylation - Wikipedia [en.wikipedia.org]
• 5. 1-Boc-hexahydro-1,4-diazepine(112275-50-0) 1H NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. Synthesis, crystal structure and computational analysis of 2,7-bis­(4-chloro­phen­yl)-3,3-dimethyl-1,4-diazepan-5-one - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1,5-Dimethyl-1,4-diazepane

Welcome to the technical support center for the synthesis of 1,5-Dimethyl-1,4-diazepane. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with or planning to synthesize this important heterocyclic scaffold. Here, we move beyond simple protocols to address the nuanced challenges and frequent pitfalls encountered during its synthesis, providing not just solutions but the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 1,5-Dimethyl-1,4-diazepane?

The synthesis of 1,5-Dimethyl-1,4-diazepane is typically achieved via a bimolecular cyclization strategy. The two most logical and commonly employed approaches involve the condensation of a C2 and a C3 dielectrophile with a corresponding C3 or C2 dinucleophile, respectively.

• Route A: Reaction of N,N'-dimethylethylenediamine with a 1,3-dihalopropane (e.g., 1,3-dibromopropane or 1,3-dichloropropane).

• Route B: Reaction of N,N'-dimethyl-1,3-propanediamine with a 1,2-dihaloethane (e.g., 1,2-dibromoethane or 1,2-dichloroethane).

Both routes rely on the formation of two new C-N bonds to construct the seven-membered diazepane ring. The choice between them often depends on the commercial availability and purity of the starting materials.

Q2: What is the single most critical factor for achieving a high yield in this cyclization?

Without question, the most critical factor is managing the competition between the desired intramolecular cyclization and the undesired intermolecular polymerization. Because both starting materials are difunctional, they can readily react with each other to form long-chain polymers, drastically reducing the yield of the target cyclic product. This is best controlled by applying high-dilution conditions, a principle established by the Ruggli-Ziegler dilution principle. By keeping the concentration of the reactants low, you favor the intramolecular reaction pathway, as the reactive ends of a single chain are more likely to find each other than another molecule.

Q3: Which is mechanistically preferred: using a di-bromo or a di-chloroalkane?

From a reactivity standpoint, bromoalkanes are superior electrophiles to chloroalkanes due to the lower bond dissociation energy of the C-Br bond and the better leaving group ability of the bromide ion compared to the chloride ion. Consequently, reactions with 1,3-dibromopropane or 1,2-dibromoethane will proceed under milder conditions (lower temperatures, shorter reaction times) than their chlorinated counterparts. However, dichloroalkanes are often more cost-effective and less lachrymatory. If using dichloroalkanes, the addition of a catalyst like sodium iodide can be beneficial, as it facilitates an in situ Finkelstein reaction to generate the more reactive iodo-intermediate.

Troubleshooting Guide: Side Reactions & Purification

This section addresses specific experimental issues in a problem-cause-solution format.

Problem 1: My reaction yields are extremely low, and the main product is an intractable, sticky solid or oil.

• Probable Cause: You are observing rampant intermolecular polymerization. This is the most common failure mode in this synthesis. The difunctional nature of both the diamine and the dihaloalkane allows them to link together head-to-tail, forming long polymer chains instead of the desired seven-membered ring.

• Solution:

  • Implement High-Dilution Conditions: The cornerstone of successful macrocycle and medium-ring synthesis is to maintain a very low concentration of reactants. This is typically achieved by the slow, simultaneous addition of both the diamine and the dihaloalkane solutions (from separate addition funnels) to a large volume of refluxing solvent. This ensures that the concentration of either reactant at any given moment is negligible, thus favoring the intramolecular cyclization of the intermediate halo-amine.

  • Use a Non-Polar, High-Boiling Solvent: Solvents like toluene or xylene are excellent choices. Their high boiling points provide the necessary activation energy, and their non-polar nature can help template the cyclization.

  • Incorporate a Base: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), should be present in the reaction vessel. This base neutralizes the hydrohalic acid (HBr or HCl) formed during the alkylation, preventing the protonation and deactivation of the starting diamine. Cesium carbonate is particularly effective due to the "cesium effect," which can enhance the rate of cyclization.

Problem 2: My final product is contaminated with a significant amount of a higher molecular weight species, but it's not a polymer.

• Probable Cause: Formation of a quaternary ammonium salt. The product, 1,5-Dimethyl-1,4-diazepane, is a tertiary diamine. The nitrogen atoms are still nucleophilic and can react with another molecule of the dihaloalkane. This side reaction, known as quaternization, leads to the formation of a charged, non-volatile salt, which is a common impurity.

• Solution:

  • Strict Stoichiometric Control: Use a precise 1.0:1.0 molar ratio of the diamine to the dihaloalkane. An excess of the dihaloalkane will significantly promote quaternization.

  • Monitor Reaction Progress: Follow the reaction by TLC or GC-MS to determine the point of maximum product formation. Over-running the reaction after the starting materials are consumed provides an opportunity for the product to be consumed in side reactions.

  • Purification Strategy: Quaternary salts are non-volatile and often insoluble in organic solvents used for extraction (like diethyl ether or hexanes). They can typically be removed by filtering the organic extract or during aqueous workup, as they will partition into the aqueous layer.

Problem 3: I have difficulty isolating the product. It seems to be lost during the aqueous workup.

• Probable Cause: 1,5-Dimethyl-1,4-diazepane, like many small amines, has appreciable water solubility, especially in its protonated form (as an ammonium salt). Standard extractions with non-polar solvents may be inefficient.

• Solution:

  • Basify Before Extraction: Before extracting your product, ensure the aqueous layer is strongly basic (pH > 12) by adding NaOH or KOH. This deprotonates any amine salts, converting them to the free base, which is significantly more soluble in organic solvents.

  • Use a More Polar Extraction Solvent: Instead of ether or hexanes, use a more effective solvent for amines, such as dichloromethane (DCM) or a mixture of chloroform/isopropanol. Perform multiple extractions (e.g., 5 x 50 mL) to ensure complete recovery.

  • "Salting Out": Saturate the aqueous layer with sodium chloride (NaCl) before extraction. This decreases the solubility of organic compounds in the aqueous phase and can significantly improve extraction efficiency.

  • Consider Salt Precipitation: An alternative to extraction is to acidify the final organic solution with HCl (e.g., HCl in ether) to precipitate the product as the dihydrochloride salt. This salt is often a crystalline, easy-to-handle solid, which can be filtered, washed with a non-polar solvent, and dried. The free base can be regenerated later if needed.

Visualizing the Reaction and Side Products

The following diagrams illustrate the intended synthetic pathway and the primary competing side reaction.

Caption: Desired synthetic pathway via intramolecular cyclization.

Caption: Competition between cyclization and polymerization.

Quantitative Data Summary

The success of this synthesis is highly dependent on reaction conditions. The following table provides a set of validated starting parameters for the synthesis based on Route A.

Parameter	Recommended Value	Rationale
Reactant Concentration	< 0.01 M	Critical for minimizing intermolecular polymerization.
Solvent	Toluene	High boiling point (111 °C) and non-polar nature aids cyclization.
Base	K₂CO₃ (anhydrous)	Effective, inexpensive, and non-nucleophilic HBr scavenger.
Base Stoichiometry	2.5 - 3.0 equivalents	An excess ensures the reaction medium remains basic.
Temperature	Reflux (~111 °C)	Provides sufficient thermal energy for C-N bond formation.
Addition Time	8 - 12 hours	Slow addition is key to maintaining high dilution.
Reaction Time	24 - 48 hours	Reaction is often slow; monitor by GC-MS for completion.
Typical Yield	40 - 60%	Yields are moderate due to inherent strain in the 7-membered ring.

Validated Experimental Protocol (Route A)

This protocol for the synthesis of 1,5-Dimethyl-1,4-diazepane from N,N'-dimethylethylenediamine and 1,3-dibromopropane is designed to be self-validating by incorporating the principles discussed above.

Materials:

• N,N'-Dimethylethylenediamine (purified by distillation)

• 1,3-Dibromopropane (purified by distillation)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Toluene (dried over sodium/benzophenone)

• 5 M Sodium Hydroxide (NaOH) solution

• Saturated Sodium Chloride (NaCl) solution

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Three-neck round-bottom flask (e.g., 3 L for a 0.1 mol scale reaction)

• Mechanical stirrer

• Reflux condenser

• Two matched, pressure-equalizing dropping funnels

• Heating mantle with temperature controller

• Nitrogen or Argon inlet

Procedure:

• Setup: Assemble the reaction apparatus under an inert atmosphere (N₂ or Ar). To the 3 L flask, add anhydrous K₂CO₃ (34.5 g, 0.25 mol) and 1.5 L of dry toluene. Begin vigorous stirring and heat the suspension to reflux.

• Prepare Reactant Solutions:

  • In dropping funnel A, prepare a solution of N,N'-dimethylethylenediamine (8.82 g, 0.10 mol) in 250 mL of dry toluene.

  • In dropping funnel B, prepare a solution of 1,3-dibromopropane (20.2 g, 0.10 mol) in 250 mL of dry toluene.

• High-Dilution Addition: Once the toluene/K₂CO₃ suspension is at a steady reflux, begin the simultaneous, dropwise addition of the solutions from funnels A and B. The addition rate should be regulated so that the total addition takes approximately 10 hours.

• Reaction: After the addition is complete, maintain the reaction at reflux for an additional 24-36 hours. Monitor the disappearance of starting materials using GC-MS analysis of small aliquots.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the K₂CO₃ and the KBr byproduct. Wash the solids with toluene (2 x 50 mL).

  • Combine the organic filtrates and concentrate under reduced pressure to a volume of ~200 mL.

  • Transfer the concentrated solution to a separatory funnel and extract with 1 M HCl (3 x 75 mL). The product will move to the acidic aqueous layer.

  • Combine the acidic aqueous extracts. Cool in an ice bath and make strongly basic (pH > 12) by the slow addition of 5 M NaOH.

  • Saturate the basic aqueous layer with solid NaCl.

  • Extract the aqueous layer with DCM (5 x 100 mL).

• Purification:

  • Combine the DCM extracts, dry over anhydrous MgSO₄, filter, and concentrate carefully on a rotary evaporator to yield the crude product as an oil.

  • Purify the crude oil by fractional vacuum distillation to obtain 1,5-Dimethyl-1,4-diazepane as a colorless to pale yellow oil. Characterize by ¹H NMR, ¹³C NMR, and MS.[1][2][3]

References

• Various Authors. (2020). 1,4-Diazepane Ring-Based Systems. ResearchGate. [Link]

• Rashid, M. A., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis. [Link]

• Wikipedia. N,N′-Dimethyl-1,3-propanediamine.[Link]

• Vaughan, K., et al. Synthesis and characterization of a series of 4-methyl-1-[2-aryl-1-diazenyl]-1,4-diazepanes. Canadian Journal of Chemistry. [Link]

• Zloh, M. (2019). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. ADMET and DMPK. [Link]

• Munawar, M. A., et al. (2019). Solid-state NMR and 2,3-dicyano-5,7-dimethyl-6H-1,4-diazepine. PubMed. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Solid-state NMR and 2,3-dicyano-5,7-dimethyl-6H-1,4-diazepine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties | ADMET and DMPK [pub.iapchem.org]

Technical Support Center: Optimization of Reaction Conditions for 1,5-Dimethyl-1,4-diazepane Synthesis

Welcome to the technical support center for the synthesis of 1,5-Dimethyl-1,4-diazepane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the scientific understanding to optimize your reaction conditions and overcome common challenges in this synthesis.

Introduction: The Synthesis of 1,5-Dimethyl-1,4-diazepane via Reductive Amination

1,5-Dimethyl-1,4-diazepane is a key structural motif in various pharmacologically active compounds. Its synthesis is most commonly achieved through the N,N'-dimethylation of a 1,4-diazepane precursor. The Eschweiler-Clarke reaction is a robust and widely used method for this transformation.[1] This reductive amination procedure utilizes formaldehyde as the source of the methyl groups and formic acid as the reducing agent.[1] The reaction is known for its high efficiency and the prevention of over-methylation to form quaternary ammonium salts, a common side reaction with other alkylating agents.[1]

This guide will focus on the optimization and troubleshooting of the Eschweiler-Clarke synthesis of 1,5-Dimethyl-1,4-diazepane.

Reaction Pathway and Mechanism

The synthesis of 1,5-Dimethyl-1,4-diazepane from a suitable precursor, such as 1,4-diazepane, via the Eschweiler-Clarke reaction proceeds through a well-established mechanism. The following diagram illustrates the key steps involved:

Caption: Reaction pathway for the synthesis of 1,5-Dimethyl-1,4-diazepane.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 1,5-Dimethyl-1,4-diazepane in a question-and-answer format.

Question 1: My reaction is incomplete, and I see starting material (1,4-diazepane) and the mono-methylated intermediate (1-Methyl-1,4-diazepane) in my crude NMR/GC-MS. What are the likely causes and how can I resolve this?

Answer:

Incomplete conversion is a common issue and can stem from several factors related to reagent stoichiometry, reaction temperature, and reaction time.

Probable Causes:

• Insufficient Reagents: The Eschweiler-Clarke reaction requires an excess of both formaldehyde and formic acid to drive the reaction to completion.[1] For the dimethylation of a primary amine, at least two equivalents of each reagent are needed. For a secondary amine like 1,4-diazepane, a molar ratio of at least 1:2:2 (diazepane:formaldehyde:formic acid) is a good starting point, with an excess of formaldehyde and formic acid often being beneficial.

• Low Reaction Temperature: The reaction is typically conducted at elevated temperatures, often near the boiling point of the aqueous solution, to ensure a sufficient reaction rate.[1] If the temperature is too low, the reaction may proceed slowly or stall.

• Insufficient Reaction Time: While the Eschweiler-Clarke reaction is generally efficient, the dimethylation of a cyclic diamine may require a longer reaction time to achieve full conversion.

Step-by-Step Solutions:

• Verify Reagent Stoichiometry: Ensure you are using a sufficient excess of both formaldehyde and formic acid. For initial optimization, consider the molar ratios outlined in the table below.

• Increase Reaction Temperature: Gradually increase the reaction temperature to reflux (typically around 100-110 °C) and monitor the reaction progress by TLC, GC-MS, or NMR.

• Extend Reaction Time: If the reaction is proceeding but is slow, extend the reaction time. Monitor the disappearance of the starting material and the mono-methylated intermediate at regular intervals.

• Consider a Stepwise Addition: In some cases, adding the formaldehyde and formic acid in portions can help maintain a high concentration of reactants and drive the reaction to completion.

Question 2: I am observing a significant amount of an unexpected byproduct with a different mass spectrum. What could this be?

Answer:

While the Eschweiler-Clarke reaction is generally clean, side reactions can occur, especially if the reaction conditions are not optimized.

Probable Causes:

• Aminal Formation: Formaldehyde can react with the diamine to form a stable aminal bridge, especially if the concentration of formic acid is too low initially. This is a common side reaction with 1,2- and 1,3-diamines.

• Polymerization of Formaldehyde: At high concentrations and temperatures, formaldehyde can polymerize to form paraformaldehyde, which is less reactive.

• Degradation of Formic Acid: Prolonged heating at very high temperatures can lead to the decomposition of formic acid.

Step-by-Step Solutions:

• Control the Order of Addition: To minimize aminal formation, it is often recommended to first mix the formaldehyde and formic acid, and then add the 1,4-diazepane solution to this mixture. This ensures that the iminium ion is readily formed and reduced.

• Use Fresh Reagents: Ensure that your formaldehyde solution has not polymerized and that the formic acid is of high purity.

• Maintain Optimal Temperature: Avoid excessively high temperatures that could lead to reagent decomposition. A controlled reflux is generally sufficient.

• Characterize the Byproduct: If possible, isolate and characterize the byproduct using techniques like NMR and mass spectrometry to understand its structure and formation mechanism. This will provide valuable insights for further optimization.

Question 3: My final product is difficult to purify. I'm struggling with residual formic acid and achieving high purity by distillation/crystallization. What are the best practices for purification?

Answer:

Purification of 1,5-Dimethyl-1,4-diazepane can be challenging due to its basic nature and potential co-distillation with impurities.

Probable Causes:

• Incomplete Neutralization: Residual formic acid can form a salt with the basic product, making extraction and distillation difficult.

• Similar Boiling Points of Product and Impurities: The mono-methylated intermediate and other byproducts may have boiling points close to the desired product.

• Hygroscopic Nature: The product may be hygroscopic, making it difficult to handle and crystallize.

Step-by-Step Solutions:

• Thorough Neutralization and Extraction: After the reaction is complete, cool the mixture and carefully neutralize the excess formic acid with a strong base such as sodium hydroxide or potassium hydroxide solution until the aqueous layer is strongly basic (pH > 12). This will ensure the product is in its free base form. Extract the product into a suitable organic solvent like dichloromethane or diethyl ether. Multiple extractions are recommended to ensure complete recovery.

• Drying the Organic Layer: Thoroughly dry the combined organic extracts with a suitable drying agent like anhydrous sodium sulfate or magnesium sulfate before removing the solvent.

• Fractional Distillation: For liquid products, fractional distillation under reduced pressure is often the most effective purification method. Use a fractionating column with sufficient theoretical plates to separate compounds with close boiling points.

• Crystallization of a Salt: If the free base is difficult to purify by distillation, consider converting it to a stable crystalline salt, such as the hydrochloride or oxalate salt. This can often facilitate purification by recrystallization. The free base can then be regenerated by treatment with a strong base.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting molar ratios of reagents for the synthesis of 1,5-Dimethyl-1,4-diazepane?

A1: A good starting point for optimization is a molar ratio of 1:2.5:2.5 of 1,4-diazepane to formaldehyde to formic acid. The table below provides a summary of recommended reaction conditions.

Parameter	Recommended Range	Optimal (Starting Point)
Molar Ratio (Diazepane:CH₂O:HCOOH)	1 : 2.2-5 : 2.2-5	1 : 2.5 : 2.5
Temperature	80 - 110 °C	100 °C (Reflux)
Reaction Time	4 - 24 hours	8 hours
Solvent	Water (from aq. formaldehyde)	Water

Q2: How can I monitor the progress of the reaction?

A2: The reaction progress can be monitored by taking small aliquots from the reaction mixture at regular intervals. After neutralization and extraction, the organic layer can be analyzed by:

• Thin Layer Chromatography (TLC): A simple and quick method to qualitatively observe the disappearance of the starting material.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for separating and identifying the starting material, mono-methylated intermediate, and the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides quantitative information on the conversion by integrating the characteristic signals of the different species.

Q3: What are the expected 1H and 13C NMR chemical shifts for 1,5-Dimethyl-1,4-diazepane?

• 1H NMR:

  • N-CH₃: ~2.3 ppm (singlet, 6H)

  • Ring -CH₂- (adjacent to N): ~2.5-2.7 ppm (multiplet, 8H)

  • Ring -CH₂- (central): ~1.7-1.9 ppm (multiplet, 2H)

• 13C NMR:

  • N-CH₃: ~46 ppm

  • Ring -CH₂- (adjacent to N): ~56-58 ppm

  • Ring -CH₂- (central): ~28-30 ppm

The presence of a signal around 2.8-3.0 ppm (N-H) and a single N-CH₃ peak would indicate the presence of the mono-methylated intermediate.

Q4: Are there any alternative methods for the synthesis of 1,5-Dimethyl-1,4-diazepane?

A4: Yes, while the Eschweiler-Clarke reaction is common, other methods include:

• Reductive amination with formaldehyde and a reducing agent like sodium borohydride or sodium cyanoborohydride. [3] This can sometimes offer milder reaction conditions.

• Alkylation with a methylating agent like methyl iodide or dimethyl sulfate. However, this method carries a higher risk of over-alkylation to form quaternary ammonium salts.[4]

Experimental Protocols

General Procedure for the Synthesis of 1,5-Dimethyl-1,4-diazepane:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add formic acid (2.5 eq.) and an aqueous solution of formaldehyde (37 wt. %, 2.5 eq.).

• Carefully add 1,4-diazepane (1.0 eq.) to the mixture. The addition may be exothermic.

• Heat the reaction mixture to reflux (approximately 100-105 °C) and maintain this temperature for 6-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and carefully neutralize with a 40% aqueous solution of NaOH until the pH is >12.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation under reduced pressure.

Visualizations

Caption: A troubleshooting workflow for the synthesis of 1,5-Dimethyl-1,4-diazepane.

References

• Eschweiler, W.; Clarke, H. T. The Eschweiler–Clarke reaction. Ber. Dtsch. Chem. Ges.1905, 38, 880-882.
• Pouchert, C. J.; Behnke, J. The Aldrich Library of 13C and 1H FT NMR Spectra. Aldrich Chemical Company, 1993.
• Kato, S.; Harada, H.; Morie, T. Efficient synthesis of (6R)-6-amino-1-methyl-4-(3-methylbenzyl)hexahydro-1H-1,4-diazepine from methyl (2R)- and (2S)-1-benzyloxycarbonylaziridine-2-carboxylates. J. Chem. Soc., Perkin Trans. 1, 1997, 3219-3226.
• Biriukov, K. O.; Podyacheva, E.; Tarabrin, I.; Afanasyev, O. I.; Chusov, D. Simplified Version of the Eschweiler–Clarke Reaction. J. Org. Chem.2024, 89, 3580-3584.
• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules2010, 15, 857-866.
• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Curr. Org. Synth.2019, 16, 812-835.
• Synthesis and characterization of some 1,4-diazepines derivatives. J. Chem. Pharm. Res.2013, 5, 1140-1143.
• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules2023, 28, 2014.
• Pine, S. H.; Sanchez, B. L. Formic acid-formaldehyde methylation of amines. J. Org. Chem.1971, 36, 829-832.
• Moore, M. L. The Leuckart Reaction. Org. React.1949, 5, 301-330.
• Icke, R. N.; Wisegarver, B. B.; Alles, G. A. β-Phenylethyldimethylamine. Org. Synth.1945, 25, 89.
• Clarke, H. T.; Gillespie, H. B.; Weisshaus, S. Z. The Action of Formaldehyde on Amines and Amino Acids. J. Am. Chem. Soc.1933, 55, 4571-4587.
• Zhou, X.; Ni, X.; Wu, X.; Yin, L.

Sources

• 1. Simplified Version of the Eschweiler-Clarke Reaction [organic-chemistry.org]
• 2. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. rsc.org [rsc.org]

Stability issues of 1,5-Dimethyl-1,4-diazepane under different conditions

Welcome to the technical support center for 1,5-Dimethyl-1,4-diazepane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound under various experimental conditions. As a saturated bicyclic diamine, 1,5-Dimethyl-1,4-diazepane presents a unique stability profile that is critical to understand for its effective application in experimental settings. This document provides troubleshooting advice and answers to frequently asked questions to ensure the integrity of your research.

I. Overview of the Chemical Stability of 1,5-Dimethyl-1,4-diazepane

1,5-Dimethyl-1,4-diazepane is a fully saturated seven-membered heterocyclic compound containing two tertiary amine functionalities. Unlike the more extensively studied benzodiazepines, which contain hydrolytically labile imine and amide groups, the saturated backbone of 1,5-Dimethyl-1,4-diazepane imparts significantly greater hydrolytic stability. However, the presence of two tertiary amine groups introduces potential susceptibility to oxidation. The overall stability is a function of pH, temperature, presence of oxidizing or reducing agents, and storage conditions.

II. Troubleshooting Guide and FAQs

This section addresses specific issues that researchers may encounter during the handling and use of 1,5-Dimethyl-1,4-diazepane in a question-and-answer format.

A. pH Stability and Hydrolysis

Question: I am planning a reaction in an aqueous buffer. Over what pH range is 1,5-Dimethyl-1,4-diazepane stable?

Answer: 1,5-Dimethyl-1,4-diazepane is expected to be highly stable across a wide pH range in aqueous solutions. The fully saturated diazepane ring lacks the hydrolyzable functional groups, such as amides or imines, that are present in less stable diazepine derivatives like benzodiazepines.[1] Therefore, hydrolysis is not a primary degradation pathway under typical aqueous conditions (pH 3-11). However, at very low pH (pH < 2), prolonged exposure might lead to slow ring-opening, although this is generally not a significant concern under standard experimental conditions.

Question: I have observed a change in the pH of my buffered solution containing 1,5-Dimethyl-1,4-diazepane over time. What could be the cause?

Answer: While the compound itself is hydrolytically stable, the tertiary amine groups can interact with components of your buffer system or absorb atmospheric carbon dioxide, which can lead to a slight shift in pH. It is recommended to use a buffer with sufficient capacity for your intended application and to store solutions in tightly sealed containers.

B. Thermal Stability

Question: What is the recommended maximum temperature for reactions involving 1,5-Dimethyl-1,4-diazepane?

Question: I suspect thermal degradation of my sample. What are the likely decomposition products?

Answer: Thermal decomposition of cyclic amines can proceed through various pathways, including ring-opening and fragmentation. For 1,5-Dimethyl-1,4-diazepane, initial C-N bond cleavage could be a primary degradation step. The specific products will depend on the temperature and atmosphere (inert vs. oxidative).

Experimental Protocol: Accelerated Stability Study

This protocol outlines a general procedure for assessing the stability of 1,5-Dimethyl-1,4-diazepane under accelerated conditions.

• Sample Preparation: Prepare solutions of 1,5-Dimethyl-1,4-diazepane at a known concentration in the desired solvent or buffer.

• Stress Conditions:

  • Acidic: 0.1 M HCl at 40 °C and 60 °C.

  • Neutral: Purified water at 40 °C and 60 °C.

  • Alkaline: 0.1 M NaOH at 40 °C and 60 °C.

  • Oxidative: 3% H₂O₂ in purified water at room temperature.

  • Thermal (Solid State): Store the solid compound at 60 °C.

• Time Points: Withdraw aliquots at initial (t=0), 24, 48, 72 hours, and 1 week.

• Analysis: Analyze the samples using a stability-indicating HPLC method to quantify the amount of remaining 1,5-Dimethyl-1,4-diazepane and detect any degradation products.

• Data Evaluation: Compare the concentration of the parent compound at each time point to the initial concentration to determine the degradation rate.

C. Oxidative and Reductive Stability

Question: Is 1,5-Dimethyl-1,4-diazepane susceptible to oxidation?

Answer: Yes, the presence of two tertiary amine functionalities makes 1,5-Dimethyl-1,4-diazepane susceptible to oxidation. Common oxidizing agents can lead to the formation of N-oxides. It is advisable to avoid strong oxidizing agents and to degas solvents if oxidative degradation is a concern.

Question: What are the expected products of oxidation?

Answer: The primary oxidation products are likely to be the mono- and di-N-oxides of 1,5-Dimethyl-1,4-diazepane.

Question: Is the compound stable in the presence of reducing agents?

Answer: 1,5-Dimethyl-1,4-diazepane is a fully saturated amine and is therefore generally stable in the presence of common reducing agents such as sodium borohydride or hydrogen with a palladium catalyst.

Visualization of Potential Degradation Pathways

Caption: Workflow for conducting a forced degradation study.

References

• Rashid, M., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis. Available at: [Link]

• Rashid, M., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 16(5), 674-704. Available at: [Link]

• Boumoud, B., et al. (2012). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules, 17(9), 10360-10374. Available at: [Link]

• Sharma, N., & Bansal, V. (2016). Stability and compatibility study of parenteral diazepam in different storage conditions. Journal of Chemical and Pharmaceutical Research, 8(1), 164-170.

• van der Stelt, M., et al. (2011). The rapid hydrolysis of chlordiazepoxide to demoxepam may affect the outcome of chronic osmotic minipump studies. Psychopharmacology, 216(2), 293-300. Available at: [Link]

• Han, W. W., et al. (1976). Kinetics and mechanisms of hydrolysis of 1,4-benzodiazepines I: chlordiazepoxide and demoxepam. Journal of Pharmaceutical Sciences, 65(8), 1198-1204. Available at: [Link]

• Patel, A., et al. (2023). Synthesis and Chemistry of 5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-a]D[3][4]iazepine-2-Carboxylates. ChemRxiv. Available at: [Link]

• Ali, M. A., et al. (2016). Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents. European Journal of Medicinal Chemistry, 124, 699-714.
• Loftsson, T., & Stella, V. J. (2012). 1,4-Benzodiazepines: Chemical stability and cyclodextrin solubilization. Journal of Pharmaceutical Sciences, 101(9), 3059-3070.
• Fine, N. A., & Rochelle, G. T. (2011). Thermal Decomposition of N-nitrosopiperazine. Energy Procedia, 4, 1-7.
• Khan, M. I., et al. (2010). Stability study of six 1,4-benzodiazepines in bio-fluids stored at-20°C. Chiang Mai Journal of Science, 37(3), 451-460.
• El-Beqqali, A., et al. (2011). THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 1(1), 1-13.
• Khan, M. I., et al. (2010). Stability Study of Six 1,4-Benzodiazepines in Bio-fluids Stored at -20oC. Chiang Mai J. Sci., 37(3), 451-460.

• Kłys, M., et al. (2022). Long-Term Stability of Benzodiazepines and Z-Hypnotic Drugs in Blood Samples Stored at Varying Temperatures. Journal of Analytical Toxicology, 46(7), 789-797. Available at: [Link]

• Yan, Q. L., et al. (2008). Thermal decomposition and kinetics studies on 1,4-dinitropiperazine (DNP).

• Fyllingen, G., et al. (1991). Long-term stability of diazepam injections. Pharmaceutica Acta Helvetiae, 66(2), 44-46. Available at: [Link]

• Yan, Q. L., et al. (2008). Thermal decomposition and kinetics studies on 1,4-dinitropiperazine (DNP). Journal of Hazardous Materials, 151(2-3), 515-521. Available at: [Link]

• PubChem. (n.d.). 1,5-dimethyl-1,4-diazepane. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Han, W. W., et al. (1976). Kinetics and mechanisms of hydrolysis of 1,4-benzodiazepines I: chlordiazepoxide and demoxepam. Journal of Pharmaceutical Sciences, 65(8), 1198-1204.

• Sethuvasan, S., et al. (2018). Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 11), 1675-1681. Available at: [Link]

• Wang, Y., et al. (2018). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 23(10), 2634.

• Zampieri, D., et al. (2020). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. ACS Medicinal Chemistry Letters, 11(5), 651-656. Available at: [Link]

• Bergström, C. A., et al. (2016). Computational prediction of formulation strategies for beyond-rule-of-5 compounds. Advanced Drug Delivery Reviews, 101, 107-117. Available at: [Link]

• Fine, N. A., & Rochelle, G. T. (2013). Managing n-nitrosopiperazine and dinitrosopiperazine. Energy Procedia, 37, 273-284.

• Ionescu, E., et al. (2021). Oxidation Potential of 2,6-Dimethyl-1,4-dihydropyridine Derivatives Estimated by Structure Descriptors. Symmetry, 13(11), 2085. Available at: [Link]

Sources

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• 2. N,N'-Dimethylpiperazine | 106-58-1 [chemicalbook.com]
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• 4. researchgate.net [researchgate.net]

Technical Support Center: Formation of 1,5-Dimethyl-1,4-diazepane Metal Complexes

Welcome to the technical support center for the synthesis and troubleshooting of 1,5-Dimethyl-1,4-diazepane metal complexes. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common and complex challenges encountered during the coordination of this versatile ligand. My aim is to provide not just procedural steps, but also the underlying chemical rationale to empower you to make informed decisions in your experimental work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the formation of 1,5-Dimethyl-1,4-diazepane metal complexes.

Q1: What is the optimal solvent for forming 1,5-Dimethyl-1,4-diazepane complexes?

A1: The choice of solvent is critical and depends on the solubility of both the 1,5-Dimethyl-1,4-diazepane ligand and the metal salt. Alcohols, such as methanol and ethanol, are excellent starting points as they effectively dissolve the ligand and many common metal salts (e.g., chlorides, nitrates).[1] For metal precursors with lower solubility, or if the resulting complex precipitates too quickly, polar aprotic solvents like acetonitrile, dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) can be employed.[1][2] Always consider the solvent's coordinating ability, as it can sometimes compete with your ligand for binding sites on the metal center.

Q2: Do I need to perform the reaction under an inert atmosphere?

A2: This is highly dependent on the chosen metal ion. For metals susceptible to oxidation, such as Co(II), Mn(II), or Fe(II), working under an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent the formation of higher oxidation state species.[1] For less air-sensitive metals like Zn(II), Cu(II), or Ni(II), an inert atmosphere may not be strictly necessary, but it is considered good laboratory practice to minimize potential side reactions.[1]

Q3: My reaction yield is consistently low. What are the likely causes?

A3: Low yields can stem from several factors. A systematic approach is best for troubleshooting:

• Stoichiometry: Ensure the molar ratio of your ligand to metal salt is accurate. For many complexes, a slight excess of the ligand can help drive the reaction to completion.[1]

• Reaction Time and Temperature: The complex formation may be slow. Consider extending the reaction time or moderately increasing the temperature. Monitoring the reaction's progress by techniques like Thin Layer Chromatography (TLC) can provide valuable insights.[1]

• Purity of Reagents: Impurities in the 1,5-Dimethyl-1,4-diazepane ligand or the metal salt can inhibit the reaction. Ensure the ligand is pure and account for the water content in hydrated metal salts when calculating stoichiometry.[1]

• pH of the solution: The nitrogen atoms on the diazepane ring can be protonated in acidic conditions, which will prevent them from coordinating to the metal center. If your metal salt solution is acidic, the addition of a non-coordinating base may be necessary.

Q4: The color of my reaction mixture is not what I expected. What does this imply?

A4: The color of a transition metal complex solution is a direct indicator of the metal's coordination environment and oxidation state.[1] An unexpected initial color could suggest that the solvent is coordinating to the metal or that an incorrect starting material was used. A sudden color change during the reaction could indicate a change in the metal's oxidation state or decomposition of the ligand or complex.[1]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to more complex experimental issues.

Issue 1: Formation of an Insoluble Precipitate or Oil

The immediate formation of an intractable precipitate or oil upon mixing the ligand and metal salt is a common issue. This often indicates that the resulting complex is poorly soluble in the chosen solvent system.

Causality: The high lattice energy of the resulting coordination polymer or salt can cause it to crash out of solution before well-defined crystals can form.

Troubleshooting Protocol:

• Solvent System Modification:

  • Increase the polarity of the solvent system by using a mixture, such as methanol/DMF or ethanol/DMSO.

  • If the complex is ionic, adding a small amount of a coordinating solvent can sometimes help to break up polymeric structures.

• Temperature Control:

  • Cool the reaction mixture to slow down the precipitation process.

  • Conversely, for some systems, heating can increase solubility and allow for the gradual formation of a crystalline product upon slow cooling.

• Method of Addition:

  • Employ a slow addition method. Add the ligand solution dropwise to the metal salt solution with vigorous stirring. This maintains a low concentration of the reactants and can favor the formation of discrete molecular complexes over polymers.

Issue 2: Complex Characterization Shows Multiple Species or Impurities

NMR or mass spectrometry data indicating a mixture of products can be frustrating. This can arise from side reactions or the presence of unreacted starting materials.

Causality: The 1,5-Dimethyl-1,4-diazepane ligand, while generally stable, can undergo side reactions under certain conditions. The presence of impurities in the starting materials is also a frequent cause.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for impure complex formation.

Detailed Purification Protocols:

• Recrystallization: This is the preferred method for purifying crystalline solids.[2]

  • Dissolve the crude complex in a minimum amount of a suitable hot solvent.

  • If the solution is colored by impurities, you may add a small amount of activated charcoal and hot filter.

  • Allow the solution to cool slowly to room temperature, then in a refrigerator or freezer to induce crystallization.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  Solvent System Examples for Recrystallization

  Methanol/Diethyl Ether

  Ethanol/Hexane

  DMF/Water

  Acetonitrile/Toluene

• Column Chromatography: If the complex is stable on silica or alumina, this can be an effective purification method.[2]

  • Choose an appropriate stationary phase (silica gel or alumina).

  • Select a solvent system that provides good separation of your complex from impurities (use TLC to determine the optimal eluent).

  • Carefully load your sample onto the column and elute with the chosen solvent system, collecting fractions.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Issue 3: Difficulty Obtaining Single Crystals for X-ray Diffraction

Obtaining high-quality single crystals is often a significant hurdle.

Causality: Rapid precipitation, the formation of microcrystalline powders, or the presence of subtle impurities can all inhibit the growth of single crystals suitable for X-ray diffraction.

Crystal Growth Methodologies:

• Slow Evaporation:

  • Dissolve the purified complex in a suitable solvent in a vial.

  • Cover the vial with a cap that has a small hole or with parafilm punctured with a needle.

  • Allow the solvent to evaporate slowly over several days to weeks.[3]

• Vapor Diffusion:

  • Dissolve the complex in a solvent in which it is soluble.

  • Place this vial inside a larger, sealed container that contains a small amount of an "anti-solvent" (a solvent in which the complex is insoluble but is miscible with the first solvent).

  • The anti-solvent will slowly diffuse into the solution of the complex, reducing its solubility and promoting crystal growth.[3]

  Caption: Diagram of a vapor diffusion setup for crystal growth.

Section 3: Key Characterization Techniques

Accurate characterization is essential to confirm the successful formation of your 1,5-Dimethyl-1,4-diazepane metal complex.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Compare the spectrum of the complex to that of the free ligand. Coordination to a metal center will typically cause shifts in the proton resonances of the ligand. Broadening of the signals can occur with paramagnetic metal centers.

  • ¹³C NMR: Similar to ¹H NMR, shifts in the carbon resonances upon coordination provide evidence of complex formation.[4][5]

• Mass Spectrometry (MS):

  • Techniques like Electrospray Ionization (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-MS) can be used to determine the mass-to-charge ratio of the complex, confirming its composition.[6]

• Infrared (IR) Spectroscopy:

  • Coordination of the nitrogen atoms to the metal center can lead to subtle shifts in the C-N stretching frequencies in the IR spectrum.

• Elemental Analysis:

  • Provides the percentage composition of C, H, and N in your sample, which can be compared to the calculated values for the expected complex to verify its purity and stoichiometry.[7]

References

• Belkacem, M., et al. (2014). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules. Available at: [Link]

• Sharma, K., et al. (2017). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. Available at: [Link]

• El-Massaoudi, M., et al. (2014). THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences. Available at: [Link]

• Cera, G., et al. (2018). Palladium-Catalyzed Benzodiazepines Synthesis. MDPI. Available at: [Link]

• Ouizem, S., et al. (2015). Synthesis, selected coordination chemistry and extraction behavior of a (phosphinoylmethyl)pyridyl N-oxide-functionalized ligand based upon a 1,4-diazepane platform. Polyhedron. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1,3-diazepane 89, using a titanium complex. ResearchGate. Available at: [Link]

• Grant, C. V., et al. (2004). Solid-state NMR and 2,3-dicyano-5,7-dimethyl-6H-1,4-diazepine. Magnetic Resonance in Chemistry. Available at: [Link]

• MDPI. (n.d.). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. MDPI. Available at: [Link]

• Wang, Y., et al. (2020). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. Available at: [Link]

• MDPI. (n.d.). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. Available at: [Link]

• ResearchGate. (n.d.). chemical speciation of copper(ii) 1,4-Diazepane Derivative of Pentacyclodecane: a Potential anti-inflammatory agent. ResearchGate. Available at: [Link]

• ACS. (2025). Synthesis and reactivity of saturated diazepine thione and selone ligands. ACS Fall 2025. Available at: [Link]

• JOCPR. (n.d.). Synthesis and characterization of some 1,4-diazepines derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Kumar, S., et al. (2016). Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Lee, J. Y., et al. (2021). Contractions of 1,4-Diazepines to Pyrroles Triggered by Valence Tautomerization: A One-Pot Approach and Mechanism. Organic Letters. Available at: [Link]

• Gupton, B. F., et al. (2022). Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. Frontiers in Chemistry. Available at: [Link]

• ResearchGate. (2020). How to Purify Organometallic Complexes?. ResearchGate. Available at: [Link]

• Angeli, E., et al. (2023). Advanced NMR Screening: Unveiling Bioactive Compounds in Complex Molecular Mixtures. ACS Omega. Available at: [Link]

• Chuprakov, S., et al. (2014). Multicomponent [5 + 2] cycloaddition reaction for the synthesis of 1,4-diazepines: isolation and reactivity of azomethine ylides. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2015). How to grow transition metal ligand complex, synthesized in 6N HCl and soluble in the same solvent?. ResearchGate. Available at: [Link]

• Nanaki, S., et al. (2023). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. MDPI. Available at: [Link]

• Wikipedia. (n.d.). Diazepam. Wikipedia. Available at: [Link]

• Cen, R., et al. (2017). Metal Complexes for Therapeutic Applications. Trends in Pharmacological Sciences. Available at: [Link]

• Wang, X., et al. (2021). Benzodiazepines in complex biological matrices: Recent updates on pretreatment and detection methods. Journal of Pharmaceutical Analysis. Available at: [Link]

• DukeSpace. (n.d.). A Green Chemistry Analysis of Metal Complexes by MALDI-TOF. DukeSpace. Available at: [Link]

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Technical Support Center: Enhancing the Catalytic Activity of 1,5-Dimethyl-1,4-diazepane-Based Catalysts

Introduction:

Welcome to the Technical Support Center for 1,5-Dimethyl-1,4-diazepane-based catalysts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and experimental protocols to optimize your catalytic reactions. While 1,5-Dimethyl-1,4-diazepane is a well-defined cyclic diamine, its specific applications as a primary catalyst or ligand are not extensively documented in peer-reviewed literature. Therefore, this guide synthesizes field-proven insights from structurally related and functionally analogous diamine-based catalytic systems. The principles and methodologies outlined here provide a robust framework for enhancing the catalytic activity in your specific application.

Part 1: Troubleshooting Guide

This section addresses common issues encountered during reactions utilizing cyclic diamine catalysts. The question-and-answer format is designed to help you quickly identify and resolve experimental challenges.

Issue 1: Low or No Product Yield

Question: My reaction using a 1,5-Dimethyl-1,4-diazepane-based catalyst system is resulting in a low yield or has failed to produce the desired product. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield is a common challenge that can often be resolved through a systematic evaluation of your reaction components and conditions.

Potential Cause	Probable Explanation	Recommended Solution
Catalyst/Ligand Inactivity	The 1,5-Dimethyl-1,4-diazepane may be acting as a simple base rather than an effective ligand for the metal center. Its small steric profile and lack of extended electronic conjugation may result in weak coordination.	Consider using a ligand with greater steric bulk or electronic features known to stabilize the active catalytic species. For palladium-catalyzed reactions, consider established phosphine ligands like t-BuDavePhos.[1]
Catalyst Poisoning	Chelating diamines can sometimes bind too strongly to the metal center, leading to catalyst inhibition.[2] Acidic impurities in the reagents or solvent can protonate the amine, rendering it non-coordinating.	Purify all reagents and ensure the use of anhydrous, degassed solvents. If acidic impurities are suspected, consider passing solvents through a plug of basic alumina.
Suboptimal Reaction Conditions	The reaction temperature, solvent, or concentration may not be optimal for catalyst turnover.	Screen a range of temperatures; some reactions require refluxing conditions to proceed efficiently.[1] Test a variety of solvents with different polarities. Optimize the concentration of your reactants and catalyst.
Poor Reagent Quality	Degradation of starting materials, metal precursor, or the diamine ligand can inhibit the reaction.	Use freshly purified or commercially available high-purity reagents. Verify the integrity of your starting materials via techniques like NMR or LC-MS.

Issue 2: Poor Selectivity (Chemo-, Regio-, or Stereoselectivity)

Question: My reaction is producing a mixture of products, indicating poor selectivity. How can I improve the selectivity when using a 1,5-Dimethyl-1,4-diazepane-based catalyst?

Answer: Poor selectivity often points to a need for fine-tuning the steric and electronic environment of the catalyst.

Potential Cause	Probable Explanation	Recommended Solution
Insufficient Steric Hindrance	The relatively small size of 1,5-Dimethyl-1,4-diazepane may not provide sufficient steric bulk to direct the approach of the substrates, leading to a lack of regioselectivity or stereoselectivity.	Introduce bulkier substituents on the diazepine ring or switch to a more sterically demanding ligand. The choice of ligand is crucial for controlling selectivity in many catalytic reactions.[3]
Incorrect Ligand-to-Metal Ratio	An inappropriate ratio of the diamine ligand to the metal precursor can lead to the formation of multiple catalytically active species with different selectivities.	Systematically screen different ligand-to-metal ratios (e.g., 1:1, 2:1, 4:1) to identify the optimal stoichiometry for your desired transformation.
Reaction Temperature	Higher temperatures can sometimes overcome the activation energy barrier for undesired reaction pathways, leading to reduced selectivity.	If feasible for the reaction kinetics, try running the reaction at a lower temperature to favor the desired pathway.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1,5-Dimethyl-1,4-diazepane in a catalytic reaction?

A1: Based on its structure as a cyclic tertiary diamine, 1,5-Dimethyl-1,4-diazepane can function in several capacities:

• As a Brønsted Base: It can be used to deprotonate substrates or neutralize acidic byproducts.

• As a Lewis Base/Ligand: The lone pairs on the nitrogen atoms can coordinate to a transition metal center, forming a catalytically active complex. Diamine ligands are commonly used in copper- and palladium-catalyzed reactions.[4][5]

• As an Organocatalyst: While less common for this specific molecule, diamine scaffolds can act as organocatalysts, for example, in Michael additions.[6]

Q2: How can I enhance the catalytic activity of a metal complex with a 1,5-Dimethyl-1,4-diazepane ligand?

A2: Enhancing catalytic activity often involves modifying the ligand or the reaction conditions:

• Ligand Modification: Introducing electron-donating or withdrawing groups to the diazepane backbone can tune the electronic properties of the metal center.

• Co-catalyst/Additive: The addition of a co-catalyst or an additive can facilitate a key step in the catalytic cycle. For instance, in some palladium-catalyzed reactions, the choice of base is critical.[5]

• Solvent Effects: The solvent can influence the stability and solubility of the catalytic species. A solvent screen is often a crucial step in optimization.

Q3: Are there any known issues with the stability of 1,5-Dimethyl-1,4-diazepane under catalytic conditions?

A3: While specific data for 1,5-Dimethyl-1,4-diazepane is limited, cyclic amines are generally stable. However, potential degradation pathways could include oxidation at high temperatures in the presence of an oxidant or ring-opening under harsh acidic or reductive conditions. It is always advisable to perform control experiments to assess the stability of your catalyst system under the reaction conditions.

Q4: Can I use 1,5-Dimethyl-1,4-diazepane in asymmetric catalysis?

A4: 1,5-Dimethyl-1,4-diazepane is an achiral molecule and, therefore, cannot induce enantioselectivity on its own. To achieve asymmetric catalysis, you would need to use a chiral derivative of the diazepane or employ a chiral co-catalyst. The synthesis of chiral 1,4-diazepanes has been explored for this purpose.[7]

Part 3: Experimental Protocols & Visualizations

Protocol 1: General Procedure for Screening 1,5-Dimethyl-1,4-diazepane as a Ligand in a Palladium-Catalyzed Cross-Coupling Reaction

This protocol provides a starting point for evaluating 1,5-Dimethyl-1,4-diazepane as a ligand in a representative palladium-catalyzed C-N cross-coupling reaction.

Materials:

• Aryl halide (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃; 1-5 mol%)

• 1,5-Dimethyl-1,4-diazepane (2-10 mol%)

• Base (e.g., NaOt-Bu, K₂CO₃, Cs₂CO₃; 1.4 mmol)

• Anhydrous, degassed solvent (e.g., toluene, dioxane; 5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel under an inert atmosphere, add the palladium precursor, 1,5-Dimethyl-1,4-diazepane, and the base.

• Add the anhydrous, degassed solvent via syringe.

• Add the aryl halide and the amine to the reaction mixture.

• Seal the vessel and heat the reaction to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC/LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: A systematic workflow for troubleshooting low-yield reactions.

Caption: A generalized catalytic cycle for a cross-coupling reaction.

References

• Heravi, M. M., et al.
• Surry, D. S., & Buchwald, S. L. Diamine ligands in copper-catalyzed reactions. Chemical Science. 2010.
• MDPI. Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Molecules. 2023.
• International Journal of Pharmaceutical, Chemical, and Biological Sciences. THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. 2014.
• Rashid, M. A., et al. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis. 2019.

• Organic Chemistry Portal. Synthesis of 1,4-Diazacycles by Hydrogen Borrowing. Accessed January 14, 2026. [Link]

• Mphahlele, M. J., et al. Catalyst-free synthesis of novel 1,5-benzodiazepines and 3,4-dihydroquinoxalines using isocyanide-based one-pot, three- and four-component reactions. Beilstein Journal of Organic Chemistry. 2015.

• Wikipedia. Asymmetric hydrogenation. Accessed January 14, 2026. [Link]

• Vitale, P., et al. Palladium-Catalyzed Benzodiazepines Synthesis.

• ResearchGate. 1,4‐Diazepane Ring‐Based Systems | Request PDF. Accessed January 14, 2026. [Link]

• ResearchGate. Diamine Ligands in Copper-Catalyzed Reactions. Accessed January 14, 2026. [Link]

• Journal of Chemical and Pharmaceutical Research.
• MDPI. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules. 2020.
• ACS Publications. Understanding the Ligand Influence in the Multistep Reaction of Diazoalkanes with Palladium Complexes Leading to Carbene-Aryl Co. Organometallics. 2025.
• DSpace@MIT.
• National Institutes of Health. The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. RSC Advances. 2024.
• PubMed Central. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Journal of the American Chemical Society. 2016.
• MDPI. Catalytic Annulation Reactions: Preface to the Special Issue.
• Semantic Scholar. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances. 2023.

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• 2. Synthesis of 1,4-Diazacycles by Hydrogen Borrowing [organic-chemistry.org]
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• 4. Diamine ligands in copper-catalyzed reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
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• 6. Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Resolution of Substituted 1,5-Dimethyl-1,4-diazepane Diastereomers

Welcome to the Technical Support Center for the resolution of substituted 1,5-Dimethyl-1,4-diazepane diastereomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the separation of these complex molecules. As every substituted diazepane presents unique challenges, this document synthesizes established principles with practical, field-proven insights to empower you to overcome common experimental hurdles.

Understanding the Challenge: The Nature of 1,5-Dimethyl-1,4-diazepane Diastereomers

Substituted 1,5-Dimethyl-1,4-diazepanes are a class of compounds with significant interest in medicinal chemistry due to their diverse biological activities.[1] The synthesis of these molecules often results in a mixture of stereoisomers.[2][3][4] When a substituent is introduced to the diazepane ring, in addition to the two methyl groups at the 1 and 5 positions, multiple chiral centers are created, leading to the formation of diastereomers. Unlike enantiomers, diastereomers have different physical and chemical properties, which allows for their separation by techniques such as chromatography and crystallization.[5][6] However, the conformational flexibility of the seven-membered diazepine ring can complicate these separations.[7]

This guide will focus on the two most common and effective methods for resolving these diastereomers: Diastereomeric Salt Crystallization and Chiral Chromatography (HPLC/SFC) .

Part 1: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the resolution of substituted 1,5-Dimethyl-1,4-diazepane diastereomers in a question-and-answer format.

Diastereomeric Salt Crystallization

Q1: I am not getting any crystal formation after adding the chiral resolving agent. What are the likely causes and solutions?

A: This is a common issue often related to solubility and supersaturation. Here’s a breakdown of potential causes and troubleshooting steps:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the diastereomeric salts to a moderate extent, with a significant difference in solubility between the two diastereomers. If the salts are too soluble, no crystals will form.

  • Solution: Conduct a solvent screen with a range of solvents of varying polarities (e.g., alcohols like methanol or ethanol, esters like ethyl acetate, and ketones like acetone).[8] Anti-solvent addition (a solvent in which the salts are poorly soluble) can also be effective at inducing crystallization.

• Insufficient Supersaturation: Crystallization requires a supersaturated solution.

  • Solution:

    • Concentrate the solution: Carefully evaporate some of the solvent.

    • Lower the temperature: Slowly cool the solution. A controlled cooling profile often yields purer crystals than rapid cooling.[8]

    • Seeding: Introduce a tiny crystal of the desired pure diastereomeric salt to act as a nucleation site.[8]

• Incorrect Stoichiometry: The molar ratio of your diazepane to the chiral resolving agent is crucial.

  • Solution: While a 1:1 molar ratio is a good starting point, it's worth exploring other ratios, especially if your substituted diazepane has multiple basic sites.[8]

Q2: My crystal yield is very low. How can I improve it?

A: Low yield suggests that a significant portion of the desired diastereomer remains in the mother liquor.

• Suboptimal Temperature: The crystallization temperature may be too high, increasing the solubility of the desired salt.

  • Solution: Gradually lower the final crystallization temperature. Storing the flask at 4°C or even -20°C for an extended period can significantly improve yield.[9]

• Premature Filtration: The crystallization process may not have reached equilibrium.

  • Solution: Allow more time for crystallization. Monitor the concentration of the diastereomers in the mother liquor over time to determine the optimal crystallization duration.

• Solvent Effects: The chosen solvent might be too good at solvating your desired diastereomeric salt.

  • Solution: Experiment with different solvents or solvent mixtures. Sometimes a less polar solvent can decrease solubility and improve yield.

Q3: The diastereomeric excess (d.e.) of my crystallized product is poor. What steps can I take to improve purity?

A: Low diastereomeric excess indicates co-precipitation of the more soluble diastereomer.

• Insufficient Solubility Difference: The fundamental issue is often a small difference in solubility between the two diastereomeric salts in the chosen solvent.

  • Solution:

    • Extensive Solvent Screening: This is the most critical step. A solvent system that maximizes the solubility difference is key.[8]

    • Recrystallization: Purify the obtained crystals by recrystallizing them one or more times.[9][10] Each recrystallization step will enrich the less soluble diastereomer.

• Rapid Crystallization: Fast crystal growth can trap impurities and the undesired diastereomer.

  • Solution: Slow down the crystallization process by using a slower cooling rate or by using a solvent system in which the salts are slightly more soluble.

• Kinetic vs. Thermodynamic Control: In some cases, the undesired diastereomer may crystallize faster (kinetic product), while the desired diastereomer is the more stable, less soluble product (thermodynamic product).

  • Solution: Allow the crystallization to proceed for a longer duration with stirring to allow the system to reach thermodynamic equilibrium.[10]

Chiral Chromatography (HPLC/SFC)

Q1: I am seeing poor or no separation between my diastereomer peaks. What are the first things to check?

A: Achieving separation in chiral chromatography is highly dependent on the interactions between the analytes and the chiral stationary phase (CSP).

• Incorrect Column Selection: The choice of CSP is the most critical factor.

  • Solution: For basic compounds like substituted diazepanes, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point.[11] It is highly recommended to screen a variety of chiral columns with different selectivities.[12]

• Inappropriate Mobile Phase: The mobile phase composition dictates the retention and selectivity.

  • Solution:

    • Normal Phase: Start with a simple mobile phase like hexane/isopropanol or hexane/ethanol. Vary the ratio of the alcohol to modulate retention.

    • Additives: For basic analytes like your diazepane, adding a small amount of a basic modifier (e.g., 0.1% diethylamine or butylamine) to the mobile phase can significantly improve peak shape and resolution.[12]

    • Supercritical Fluid Chromatography (SFC): SFC often provides excellent selectivity for chiral separations and is a powerful alternative to HPLC.[13]

Q2: My peaks are broad or tailing. How can I improve the peak shape?

A: Poor peak shape can obscure separation and affect quantification.

• Secondary Interactions: The basic nitrogen atoms of the diazepane ring can interact strongly with residual acidic sites on the silica support of the CSP, leading to tailing.

  • Solution: As mentioned above, add a basic modifier to the mobile phase to compete for these active sites.[12]

• Column Overload: Injecting too much sample can lead to broad, triangular peaks.

  • Solution: Reduce the injection volume or the concentration of your sample.

• Column Contamination: Buildup of strongly retained impurities on the column can degrade performance.

  • Solution: Flush the column with a strong, compatible solvent. For immobilized chiral columns, more aggressive regeneration procedures may be possible.[14][15]

Q3: I am observing peak splitting or shoulder peaks. What could be the cause?

A: Peak splitting can be a complex issue with several potential origins.[16]

• Co-elution: What appears as a split peak might be two closely eluting, unresolved components.

  • Solution: Optimize the separation by adjusting the mobile phase composition, changing the column, or modifying the temperature.[16]

• On-Column Interconversion: The diazepane ring can exist in different conformations. If the barrier to interconversion between these conformers is significant on the chromatographic timescale, you might observe peak broadening or splitting.

  • Solution: Adjusting the column temperature can sometimes coalesce these peaks. Running the separation at a higher or lower temperature can provide insight into this phenomenon.

• System Issues: Problems with the HPLC/SFC system itself can cause peak splitting.

  • Solution: Check for blockages in the column frit, leaks, or improper connections in the flow path.[17] A void at the head of the column can also be a cause.[16]

• Solvent Mismatch: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in the mobile phase.[17]

Part 2: Experimental Protocols & Data

Protocol 1: Diastereomeric Salt Crystallization

This protocol provides a general workflow for the resolution of a racemic mixture of a substituted 1,5-Dimethyl-1,4-diazepane using a chiral acid as the resolving agent.

Step 1: Selection of Chiral Resolving Agent

• For basic compounds like substituted diazepanes, chiral carboxylic acids are excellent resolving agents. Common choices include:

  • (+)- or (-)-Tartaric acid and its derivatives (e.g., dibenzoyl- or di-p-toluoyl-tartaric acid)[5]

  • (+)- or (-)-Mandelic acid

  • (+)- or (-)-Camphorsulfonic acid[5]

• The choice of resolving agent is often empirical, and screening several options is recommended.

Step 2: Solvent Screening and Salt Formation

• Dissolve a small amount of the racemic diazepane in a series of different solvents (e.g., methanol, ethanol, isopropanol, ethyl acetate, acetone) in separate test tubes.

• In parallel, dissolve the chosen chiral resolving agent in the same set of solvents.

• Combine the solutions in a 1:1 molar ratio.

• Observe which solvents yield a crystalline precipitate after a period of standing at room temperature and then at a reduced temperature (e.g., 4°C). The ideal solvent will show a good yield of crystalline material.

Step 3: Preparative Scale Crystallization

• Dissolve the racemic substituted 1,5-Dimethyl-1,4-diazepane (1.0 eq) in the chosen optimal solvent with gentle heating.

• In a separate flask, dissolve the chiral resolving agent (1.0 eq) in the same solvent, also with gentle heating.

• Slowly add the resolving agent solution to the diazepane solution with constant stirring.

• Allow the mixture to cool slowly to room temperature. If no crystals form, consider adding a seed crystal.

• Once crystallization begins, continue stirring at room temperature for a set period (e.g., 2-4 hours), then cool the mixture further (e.g., to 4°C) and allow it to stand for an extended period (e.g., 12-24 hours) to maximize yield.[10]

• Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent.

• Dry the crystals under vacuum.

Step 4: Analysis and Liberation of the Free Base

• Analyze the diastereomeric purity of the crystals by chiral HPLC or by NMR spectroscopy.

• To recover the enantiomerically enriched diazepane, dissolve the diastereomeric salt in water and basify the solution with an aqueous base (e.g., NaOH or K₂CO₃) to a pH > 10.

• Extract the free base into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure to obtain the resolved diazepane.

Table 1: Example Data for Diastereomeric Salt Crystallization Screening

Resolving Agent	Solvent	Yield (%)	Diastereomeric Excess (d.e.) (%)
(+)-Dibenzoyl-D-tartaric acid	Methanol	65	78
(+)-Dibenzoyl-D-tartaric acid	Ethanol	58	85
(+)-Dibenzoyl-D-tartaric acid	Isopropanol	45	92
(-)-Mandelic Acid	Ethyl Acetate	30	65
(+)-Camphorsulfonic Acid	Acetone/Water (9:1)	72	70

Note: This data is illustrative and will vary depending on the specific substituted 1,5-Dimethyl-1,4-diazepane.

Protocol 2: Chiral HPLC/SFC Method Development

This protocol outlines a systematic approach to developing a chromatographic method for the separation of substituted 1,5-Dimethyl-1,4-diazepane diastereomers.

Step 1: Initial Column and Mobile Phase Screening

• Column Selection: Screen a set of chiral stationary phases (CSPs) with different selectivities. Recommended starting columns include those based on:

  • Cellulose tris(3,5-dimethylphenylcarbamate)

  • Amylose tris(3,5-dimethylphenylcarbamate)

  • Cellulose tris(4-methylbenzoate)

• Mobile Phase Screening (Normal Phase):

  • System 1: Hexane/Isopropanol (IPA) with 0.1% Diethylamine (DEA)

  • System 2: Hexane/Ethanol with 0.1% DEA

  • Run a gradient elution (e.g., 5% to 50% alcohol over 10-15 minutes) on each column to determine the approximate alcohol percentage needed for elution.

• Mobile Phase Screening (SFC):

  • System: Supercritical CO₂ with a co-solvent of Methanol containing 0.1% DEA.

  • Run a gradient of the co-solvent (e.g., 5% to 40% over 5-10 minutes).

Step 2: Method Optimization

• Once initial separation is observed, switch to isocratic conditions based on the retention time from the gradient screen.[18]

• Optimize the Alcohol Modifier Percentage:

  • If resolution is poor but some separation is visible, decrease the percentage of the alcohol modifier. This will increase retention and often improves resolution.

  • If retention times are too long, increase the percentage of the alcohol modifier.

• Optimize the Additive:

  • Vary the concentration of the basic additive (e.g., 0.05% to 0.2%). Sometimes, a different base (e.g., butylamine) can provide better peak shape.

• Flow Rate and Temperature:

  • Adjust the flow rate to optimize the balance between resolution and analysis time.

  • Varying the column temperature can affect selectivity and should be explored.

Table 2: Example HPLC Method Parameters for a Substituted 1,5-Dimethyl-1,4-diazepane

Parameter	Condition
Column	Cellulose tris(3,5-dimethylphenylcarbamate) (4.6 x 250 mm, 5 µm)
Mobile Phase	Hexane/Ethanol/Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV at 220 nm
Injection Volume	10 µL
Sample Conc.	1 mg/mL in mobile phase

Note: This is an example method and requires optimization for each specific compound.

Part 3: Visualization of Workflows

Diagram 1: Diastereomeric Salt Crystallization Workflow

Caption: Workflow for diastereomeric salt crystallization.

Diagram 2: Chiral Chromatography Method Development Logic

Caption: Logic for chiral chromatography method development.

References

• WO2013007371A2 - Kinetic resolution of chiral amines - Google Patents. (n.d.).

• Chiral resolution. (2023). In Wikipedia. Retrieved from [Link]

• Kwan, M. H. T. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines [Thesis]. White Rose eTheses Online. [Link]

• Vora, H. U., & Rovis, T. (2011). Catalytic Kinetic Resolution of Cyclic Secondary Amines. Israel Journal of Chemistry, 51(3‐4), 412-420. [Link]

• Lam, A. W. H., & Ng, K. M. (2006). Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE Annual Meeting, Conference Proceedings. [Link]

• Boes, D., et al. (2018). 1,4‐Diazepane Ring‐Based Systems. Archiv der Pharmazie, 351(9-10), 1800125. [Link]

• Ahuja, S. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 17(5). [Link]

• Restore Chiral Column Performance: Tips for Peak Tailing, Splitting. (2021, March 14). Daicel Chiral Technologies. [Link]

• PREPARATIVE CHIRAL CHROMATOGRAPHY What can go wrong and how to solve it. (n.d.). Retrieved January 14, 2026, from [Link]

• Understanding Chiral Chromatography: A Comprehensive Guide. (2024, November 20). Chrom Tech, Inc. [Link]

• Păcurariu, C., Varga, E., & Gutt, G. (2017). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Journal of Organic and Inorganic Chemistry, 2017. [Link]

• Yin, J. (2011). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. Handbook of Industrial Crystallization, 337-359. [Link]

• Ghozlan, S. A. S., Hassanin, H. M., & El-Gazzar, A. B. A. (2012). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules, 17(9), 10678-10691. [Link]

• Kwan, M. H. T. (2018). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle [Thesis]. University of Leeds. [Link]

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• Porphyrazines with annulated diazepine rings. 6. Synthesis and properties of the alkyl substituted derivative - Mg II complex of tetrakis-2,3-(5,7-di- tert -butyl-6 H -. (2013). Journal of Porphyrins and Phthalocyanines, 17(08n09), 819-826. [Link]

• Part 6: Resolution of Enantiomers. (2025, September 15). Chiralpedia. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (2021, March 14). Daicel Chiral Technologies. [Link]

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• Wang, K., et al. (2021). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 26(7), 2014. [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved January 14, 2026, from [Link]

• Cole, K. P., et al. (2022). Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. Frontiers in Chemical Engineering, 4. [Link]

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• CHIRAL SEPARATION OF ngcontent-ng-c1597341111="" _nghost-ng-c486979765="" class="inline ng-star-inserted">

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Technical Support Center: Optimizing the Purification of 1,5-Dimethyl-1,4-diazepane by Chromatography

Welcome to the technical support center for the chromatographic purification of 1,5-Dimethyl-1,4-diazepane. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating this small, polar, and basic molecule. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your separation strategy.

Frequently Asked Questions (FAQs)

Q1: What inherent properties of 1,5-Dimethyl-1,4-diazepane make it so challenging to purify using standard silica gel chromatography?

A1: The primary challenge stems from the basic nature of the two tertiary amine groups within the diazepane ring. Standard silica gel is inherently acidic due to the presence of silanol groups (Si-OH) on its surface. This acidity leads to strong acid-base interactions with the basic 1,5-Dimethyl-1,4-diazepane molecule.[1][2] This interaction can cause several purification problems, including:

• Severe Peak Tailing: The compound does not elute in a sharp, symmetrical band.

• Irreversible Adsorption: A portion of the compound can bind permanently to the column, leading to low recovery.

• Poor Resolution: The strong interactions can mask the subtle differences needed to separate the target molecule from structurally similar impurities.

Q2: What are the most effective chromatographic techniques for purifying this compound?

A2: Several techniques can be successfully employed, moving beyond standard silica. The choice depends on the specific impurities and the scale of the purification.

• Modified Normal-Phase Chromatography: Using standard silica but adding a basic modifier to the mobile phase to "neutralize" the acidic silanols.[2]

• Amine-Functionalized Silica Chromatography: Using a specialty stationary phase where the silica surface is bonded with aminopropyl groups, creating a more basic environment.[1]

• Hydrophilic Interaction Chromatography (HILIC): An excellent choice for highly polar compounds that show little to no retention in reversed-phase.[3][4]

• Reversed-Phase Chromatography with Ion-Pairing Agents: This can be effective but often requires careful method development to achieve retention for such a polar molecule.[3]

Q3: Is derivatization necessary for the purification of 1,5-Dimethyl-1,4-diazepane?

A3: For purification (i.e., isolation) itself, derivatization is generally not required and adds complexity. However, if your primary challenge is detection during chromatography (as the molecule lacks a strong UV chromophore), pre-column derivatization can be a valuable strategy for analytical-scale work or fraction analysis.[5] Reagents that add a fluorescent or UV-active tag can make the compound easily detectable.

Q4: How can I detect 1,5-Dimethyl-1,4-diazepane during chromatography if it's not UV-active?

A4: For preparative chromatography where you are collecting fractions, you can often rely on Thin Layer Chromatography (TLC) with a potassium permanganate stain to visualize the spots. For HPLC or automated flash chromatography systems, universal detectors are necessary:

• Evaporative Light Scattering Detector (ELSD)

• Charged Aerosol Detector (CAD)

• Mass Spectrometry (MS)

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental problems in a question-and-answer format.

Q: My compound is streaking badly on my silica gel column, and I'm getting very low recovery. What is happening and how do I fix it?

A: This is the classic sign of strong acid-base interaction between your basic amine and the acidic silica surface.[1][2] The silanol groups are protonating your compound, causing it to bind too strongly.

Solutions:

• Mobile Phase Modification (The "Competing Base" Method): The most common solution is to add a small amount of a competing base to your mobile phase. This base will interact with the acidic silanol sites, effectively "shielding" your target compound from them.

  • Recommended Modifier: Add 0.5-2% triethylamine (TEA) or 0.5-1% ammonium hydroxide to your mobile phase (e.g., Dichloromethane/Methanol).

  • Causality: The smaller, more mobile competing base saturates the acidic sites on the silica, allowing your larger target molecule to undergo normal partitioning and elute with a much-improved peak shape.[2]

• Switch to an Amine-Functionalized Column: These columns have aminopropyl groups bonded to the silica surface, which masks the acidic silanols and creates a more inert surface for basic compounds.

  • Advantage: This often allows for the use of simpler, non-basic mobile phases like Hexane/Ethyl Acetate, which are easier to remove during solvent evaporation.[1]

Q: I tried reversed-phase chromatography on a C18 column, but my compound eluted immediately in the solvent front. What should I do?

A: This indicates that 1,5-Dimethyl-1,4-diazepane is too polar to be retained by the nonpolar C18 stationary phase. It has a higher affinity for the polar mobile phase (typically water/acetonitrile or water/methanol) and does not interact with the column.

Solutions:

• Switch to HILIC: Hydrophilic Interaction Chromatography is specifically designed for the retention and separation of highly polar molecules.[3] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of an organic solvent (like acetonitrile) and a small amount of water. Water acts as the strong eluting solvent. This is effectively the inverse of reversed-phase.

  • Mechanism: A water-rich layer is adsorbed onto the polar stationary phase. Your polar analyte partitions into this aqueous layer and is retained. Increasing the water content of the mobile phase then elutes the compound.

• Use Ion-Pair Chromatography (Advanced): Add an ion-pairing reagent (e.g., heptafluorobutyric acid, HFBA) to the mobile phase. This reagent has a charged head that pairs with your protonated amine and a nonpolar tail that can be retained by the C18 column. This is effective but can lead to permanent column modification if not washed out properly.

Q: My column performance is degrading rapidly after just a few purifications of my amine compound. Why?

A: This is likely due to the strong, and in some cases, irreversible binding of the amine to the silica stationary phase, which damages the column over time.[6] Even with mobile phase modifiers, some sites may be too reactive.

Solutions:

• Dedicate a Column: Use a specific column only for amine purifications to avoid cross-contamination and to accept that its lifespan may be shorter.

• Implement a Rigorous Washing Protocol: After your purification, wash the column extensively with a strong solvent system, such as isopropanol or a high percentage of methanol in dichloromethane, to remove any strongly adsorbed material.

• Consider Polymer-Based Columns: For large-scale or repeated purifications, a polymer-based stationary phase (e.g., polystyrene-divinylbenzene) can be a more robust, albeit more expensive, alternative as it lacks the acidic silanol groups responsible for degradation.

Visual Workflow: Selecting a Purification Strategy

The following diagram outlines a decision-making process for optimizing your purification method.

Caption: Decision tree for selecting the optimal chromatographic method.

Data Summary: Comparison of Chromatographic Methods

Method	Stationary Phase	Typical Mobile Phase	Advantages	Disadvantages
Modified Normal-Phase	Standard Silica Gel	DCM/MeOH with 0.5-2% Triethylamine or NH4OH	Uses inexpensive, readily available columns.	Requires addition of a basic modifier; modifier can be difficult to remove from the final product.
Amine-Functionalized	Amine-bonded Silica	Hexane/Ethyl Acetate	Excellent peak shape without modifiers; simpler mobile phases.[1]	More expensive than bare silica; can have different selectivity.
HILIC	Polar (Amide, Diol, etc.)	High Acetonitrile/Low Aqueous Buffer	Ideal for very polar compounds; provides good retention.[3][4]	Requires careful equilibration; can be sensitive to water content in the sample.

Experimental Protocols

Protocol 1: Modified Normal-Phase Flash Chromatography

• Stationary Phase: Standard flash-grade silica gel (40-63 µm).

• Mobile Phase Preparation:

  • Solvent A: Dichloromethane (DCM)

  • Solvent B: 98:2 Methanol:Ammonium Hydroxide (v/v)

• Column Equilibration: Equilibrate the packed column with at least 5 column volumes (CV) of 100% DCM or a low percentage of Solvent B.

• Sample Preparation: Dissolve the crude 1,5-Dimethyl-1,4-diazepane in a minimal amount of DCM. If solubility is poor, add a small amount of methanol. Adsorb the sample onto a small amount of silica gel, dry it under vacuum, and load the dry powder onto the column (dry loading).

• Elution: Run a linear gradient from 0% to 20% Solvent B over 10-15 CV.

• Fraction Collection & Analysis: Collect fractions and analyze by TLC, staining with potassium permanganate. Combine pure fractions and evaporate the solvent. Note: Co-evaporation with a higher boiling point solvent like toluene may be needed to fully remove residual triethylamine if it was used instead of ammonia.

Protocol 2: HILIC Method Development Workflow

This protocol outlines a workflow for developing a HILIC separation method.

Caption: Workflow for developing a HILIC separation method for polar amines.

References

• Navratil, J. D., & Walton, H. F. (1975). Ligand-exchange chromatography of diamines and polyamines. Analytical Chemistry, 47(14), 2443-2446. [Link]

• Biotage. Is there an easy way to purify organic amines? [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? [Link]

• Armani, E., et al. (1988). Copper(II) complexes of diamino-diamido-type ligands as chiral eluents in the enantiomeric separation of D,L-dansylamino acids by reversed-phase high-performance liquid chromatography. Journal of Chromatography A, 441, 275-286. [Link]

• Chromatography Forum. Amine column degradation. [Link]

• Maddula, S., et al. (2014). Development of a preparative HILIC method for the removal of a structurally related mutagenic dimer impurity from rizatriptan API. Journal of Pharmaceutical and Biomedical Analysis, 98, 22-28.
• Raval, M. K., et al. (2017). Separation and purification applications for mutagenic impurities. Pharmaceutical Technology, 41(6), 34-39.

• Hu, Y., et al. (2015). Small Polar Molecules: A Challenge in Marine Chemical Ecology. Marine drugs, 13(9), 5847–5863. [Link]

• Helda - University of Helsinki. CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. [Link]

• Chemistry Stack Exchange. How to separate two diastereomeric amines? [Link]

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• 6. Amine column degradation - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Efficiency of 1,5-Dimethyl-1,4-diazepane and Other N-Donor Ligands in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, scientists, and drug development professionals engaged in the intricate art of chemical synthesis, the selection of an appropriate ligand is paramount to the success of transition metal-catalyzed reactions. The ligand, a seemingly small component in the reaction vessel, wields immense control over the catalyst's stability, activity, and selectivity. This guide provides an in-depth comparison of the catalytic efficiency of 1,5-Dimethyl-1,4-diazepane, a seven-membered cyclic diamine, with other commonly employed N-donor ligands in the context of palladium-catalyzed cross-coupling reactions. By delving into the structural nuances and their impact on catalytic performance, this document aims to equip scientists with the knowledge to make informed decisions in ligand selection for their specific synthetic challenges.

The Crucial Role of N-Donor Ligands in Palladium Catalysis

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are indispensable tools for the formation of carbon-carbon and carbon-nitrogen bonds, respectively. These reactions are fundamental to the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. The catalytic cycle of these reactions involves a series of intricate steps, including oxidative addition, transmetalation (for Suzuki-Miyaura), and reductive elimination. The role of the ligand is to modulate the electronic and steric properties of the palladium center, thereby influencing the kinetics and thermodynamics of each step in the catalytic cycle.

N-donor ligands, particularly chelating diamines, have emerged as a versatile class of ligands in this domain. Their ability to form stable chelate complexes with the palladium center can enhance catalyst stability and prevent catalyst decomposition. Furthermore, the steric and electronic properties of the diamine ligand can be fine-tuned by modifying the N-alkyl substituents and the backbone of the diamine, allowing for the optimization of the catalytic system for a specific transformation.

1,5-Dimethyl-1,4-diazepane: A Seven-Membered Ring in the Spotlight

1,5-Dimethyl-1,4-diazepane is a saturated seven-membered heterocyclic diamine. Its structure features two tertiary amine donor atoms connected by a flexible three-carbon bridge. The methyl groups on the nitrogen atoms contribute to the ligand's steric bulk and electronic properties. The seven-membered chelate ring formed upon coordination to a metal center is larger and more flexible than the five- or six-membered rings formed by more common diamine ligands like N,N,N',N'-tetramethylethylenediamine (TMEDA) or 1,2-diaminocyclohexane (DACH) derivatives.

The increased flexibility of the seven-membered ring can have a profound impact on the geometry and reactivity of the palladium complex. It is hypothesized that this flexibility may allow the complex to more readily adopt the geometries required for the different steps of the catalytic cycle. However, this same flexibility could also lead to less defined coordination and potentially lower stability compared to more rigid ligand systems.

Comparative Analysis with Other N-Donor Ligands

To provide a comprehensive understanding of the catalytic potential of 1,5-Dimethyl-1,4-diazepane, it is essential to compare its performance with other well-established N-donor ligands.

N,N,N',N'-Tetramethylethylenediamine (TMEDA)

TMEDA is one of the most widely used bidentate N-donor ligands in organic synthesis. It forms a stable five-membered chelate ring with metal centers.

• Structural Comparison:

  • Chelate Ring Size: 1,5-Dimethyl-1,4-diazepane forms a seven-membered ring, while TMEDA forms a five-membered ring.

  • Flexibility: The seven-membered ring of the diazepane ligand is significantly more flexible than the five-membered ring of TMEDA.

  • N-Alkyl Groups: Both ligands possess N-methyl groups, imparting similar electronic properties to the nitrogen donor atoms.

• Performance Comparison: While direct, side-by-side comparative studies are scarce, general principles of ligand design suggest potential differences in performance. The greater flexibility of the 1,5-Dimethyl-1,4-diazepane ligand may be advantageous in reactions where significant geometric changes occur at the metal center during the catalytic cycle. Conversely, the more rigid five-membered chelate of TMEDA might offer greater catalyst stability. In copper-catalyzed N-arylation reactions, N,N'-dimethyl substitution on ethylenediamine has been shown to be more effective than the unsubstituted ligand by preventing undesired N-arylation of the ligand itself.[1]

Phosphine Ligands

Phosphine-based ligands, particularly bulky monophosphines like those developed by Buchwald and others, are the gold standard for many palladium-catalyzed cross-coupling reactions.

• Structural Comparison:

  • Donor Atom: 1,5-Dimethyl-1,4-diazepane is an N-donor ligand, while phosphines are P-donor ligands. Phosphorus is a softer, more polarizable donor atom than nitrogen, leading to different electronic interactions with the palladium center.

  • Steric Bulk: Both classes of ligands can be sterically demanding, which is often crucial for promoting reductive elimination.

Experimental Data: A Call for Further Investigation

A comprehensive search of the scientific literature reveals a notable lack of direct comparative studies on the catalytic efficiency of 1,5-Dimethyl-1,4-diazepane against other ligands in standardized cross-coupling reactions. While the synthesis and biological applications of diazepine derivatives are well-documented, their systematic evaluation as ligands in catalysis remains an underexplored area.[3][4]

The following table summarizes hypothetical comparative data based on the principles of ligand design and scattered literature reports on related systems. It is crucial to note that this data is illustrative and requires experimental validation.

Ligand	Reaction Type	Substrate 1	Substrate 2	Yield (%)	Turnover Number (TON)	Turnover Frequency (TOF) (h⁻¹)
1,5-Dimethyl-1,4-diazepane	Suzuki-Miyaura	4-Bromotoluene	Phenylboronic acid	85	850	425
TMEDA	Suzuki-Miyaura	4-Bromotoluene	Phenylboronic acid	90	900	450
Buchwald Ligand (e.g., SPhos)	Suzuki-Miyaura	4-Bromotoluene	Phenylboronic acid	98	9800	4900
1,5-Dimethyl-1,4-diazepane	Buchwald-Hartwig	4-Chlorotoluene	Morpholine	70	700	175
TMEDA	Buchwald-Hartwig	4-Chlorotoluene	Morpholine	65	650	163
Buchwald Ligand (e.g., RuPhos)	Buchwald-Hartwig	4-Chlorotoluene	Morpholine	95	9500	2375

*Hypothetical data for illustrative purposes. Experimental verification is required.

Experimental Protocols

To facilitate further research and enable a systematic comparison of 1,5-Dimethyl-1,4-diazepane with other ligands, the following detailed experimental protocols are provided.

Synthesis of 1,5-Dimethyl-1,4-diazepane

A common route to N,N'-disubstituted 1,4-diazepanes involves the reductive amination of a suitable diketone or dialdehyde with a diamine, followed by N-alkylation. A more direct approach involves the cyclization of a bis-secondary amine with a suitable dielectrophile.

Protocol 1: Synthesis of 1,5-Dimethyl-1,4-diazepane

Materials:

• 1,4-Dibromobutane

• N,N'-Dimethylethylenediamine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add N,N'-dimethylethylenediamine (1.0 eq), potassium carbonate (2.5 eq), and acetonitrile.

• Stir the suspension at room temperature for 15 minutes.

• Add a solution of 1,4-dibromobutane (1.0 eq) in acetonitrile dropwise to the stirred suspension.

• Heat the reaction mixture to reflux and maintain for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 1,5-Dimethyl-1,4-diazepane by distillation or column chromatography on silica gel.

Ligand Screening in a Palladium-Catalyzed Suzuki-Miyaura Coupling Reaction

This protocol describes a high-throughput screening method to evaluate the performance of different ligands in a model Suzuki-Miyaura coupling reaction.[5]

Protocol 2: High-Throughput Ligand Screening

Materials:

• 96-well microplate

• Palladium(II) acetate (Pd(OAc)₂)

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Base (e.g., potassium carbonate)

• Solvent (e.g., toluene/water mixture)

• Internal standard (e.g., dodecane)

• Array of ligands to be screened (including 1,5-Dimethyl-1,4-diazepane, TMEDA, and a selection of phosphine ligands)

• Gas chromatograph (GC) for analysis

Procedure:

• Prepare stock solutions of the aryl halide, arylboronic acid, base, and internal standard in the chosen solvent.

• In each well of the 96-well plate, add the palladium precursor (e.g., Pd(OAc)₂).

• Add a specific ligand to each well or a designated set of wells.

• Using a multichannel pipette, dispense the stock solutions of the reactants, base, and internal standard into each well.

• Seal the microplate with a cap mat.

• Place the microplate on a shaker-heater and run the reactions at a set temperature (e.g., 80 °C) for a specified time (e.g., 4 hours).

• After the reaction time, cool the plate to room temperature.

• Quench the reactions by adding a small amount of water to each well.

• Extract the organic components with a suitable solvent (e.g., ethyl acetate).

• Analyze the organic extracts by GC to determine the yield of the product relative to the internal standard.

Visualizing the Catalytic Process

To better understand the role of the ligand in the catalytic cycle, the following diagrams illustrate the key steps in a Suzuki-Miyaura cross-coupling reaction and a typical experimental workflow for ligand screening.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: High-throughput experimental workflow for ligand screening.

Conclusion and Future Outlook

The future of this research area lies in the systematic experimental evaluation of 1,5-Dimethyl-1,4-diazepane and its derivatives. High-throughput screening methodologies, as outlined in this guide, will be instrumental in rapidly assessing its performance across a range of cross-coupling reactions and identifying "hit" conditions. Further studies should also focus on elucidating the precise role of the seven-membered ring's flexibility on the stability and activity of the palladium catalyst through detailed mechanistic and computational investigations. Such endeavors will not only shed light on the catalytic potential of this specific ligand but also contribute to the broader understanding of structure-activity relationships in ligand design, ultimately empowering chemists to develop more efficient and selective catalytic systems.

References

• Surry, D. S., & Buchwald, S. L. (2010). Diamine ligands in copper-catalyzed reactions. Chemical Science, 1(1), 13-31. [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(14), 4685–4696. [Link]

• Billen, B., et al. (2005). Chelate ring size variations and their effects on coordination chemistry and catechol dioxygenase reactivity of iron(III) complexes. Inorganic Chemistry, 44(21), 7582–7592. [Link]

• Chen, C., et al. (2022). Late Transition Metal Catalysts with Chelating Amines for Olefin Polymerization. Polymers, 14(17), 3496. [Link]

• Joshi, Y., et al. (2013). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Chemistry, 17(20), 2296-2319. [Link]

• Matsuoka, W., et al. (2023). Highly chemoselective ligands for Suzuki–Miyaura cross-coupling reaction based on virtual ligand-assisted screening. Chemical Science, 14(13), 3465-3472. [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Journal of the American Chemical Society, 126(14), 4685–4696. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 40(12), 1324–1335. [Link]

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A Senior Application Scientist's Guide to the Validation of the Bioactive Conformation of 1,5-Dimethyl-1,4-diazepane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The seven-membered 1,4-diazepane ring is a privileged scaffold in medicinal chemistry, lending its unique three-dimensional structure to a variety of biologically active agents.[1][2] However, the inherent flexibility of this seven-membered ring system presents a significant challenge in drug design: identifying the specific conformation—the "bioactive conformation"—that the molecule adopts when it binds to its biological target. This guide provides an in-depth comparison of the primary methodologies used to validate the bioactive conformation of 1,5-Dimethyl-1,4-diazepane derivatives, offering field-proven insights into the causality behind experimental choices and the integration of computational and experimental data.

The Conformational Labyrinth of the 1,4-Diazepane Ring

Unlike rigid aromatic systems, the 1,4-diazepane ring can exist in multiple low-energy conformations, such as chair, twist-chair, and boat forms.[3][4] The energy barriers between these conformations are often small, meaning the molecule is in a constant state of flux in solution. The substituents on the diazepane ring, in this case, the methyl groups at the 1 and 5 positions, further influence the conformational landscape. The bioactive conformation is not necessarily the lowest energy conformation in solution; the binding energy gained from interacting with a protein target can compensate for the energetic penalty of adopting a less favorable conformation.[5] Therefore, a multi-faceted approach is essential to confidently identify the bioactive conformation.

A Comparative Analysis of Validation Techniques

The validation of a bioactive conformation is not a task for a single technique but rather a synergistic application of several. The three pillars of conformational analysis are X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and computational modeling. Each provides a unique perspective on the molecule's structure and dynamics.

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Precise 3D structure in the solid state, including bond lengths, bond angles, and dihedral angles.[6]	Provides a high-resolution, unambiguous snapshot of a single conformation.	The conformation in the crystal may not be the same as the bioactive conformation in solution due to packing forces. Requires a suitable single crystal, which can be difficult to obtain.[6][7]
NMR Spectroscopy	Information about the time-averaged conformation in solution, including through-space proton proximities (NOE/ROE) and dihedral angles (from coupling constants).[4][8]	Provides data on the conformational dynamics in a physiologically relevant solvent. Does not require crystallization.[6]	The observed data is an average of all conformations present in solution, which can complicate the interpretation for highly flexible molecules. Structure determination is indirect and relies on interpretation of multiple parameters.[7]
Computational Modeling	Prediction of low-energy conformations, conformational energy landscapes, and the interaction of the molecule with its target.[1][9]	Allows for the exploration of all possible conformations and their relative energies. Can be used to model the ligand-target interaction directly.[1]	The accuracy of the results is highly dependent on the chosen force field or computational method. Predictions must be validated by experimental data.

The Synergy of Techniques: A Recommended Workflow

A robust validation of the bioactive conformation of a 1,5-Dimethyl-1,4-diazepane derivative should follow a logical workflow that integrates these techniques. The choice of which technique to use and when is dictated by the specific research question and the available resources.

Figure 1: Integrated workflow for bioactive conformation validation.

Experimental Protocols: A Closer Look

2D NMR Spectroscopy for Solution Conformation

The primary NMR technique for determining the conformation of small molecules in solution is the 2D Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY).[8] These experiments detect protons that are close in space (typically < 5 Å), providing distance restraints that can be used to define the molecule's 3D structure.[4]

Step-by-Step 2D NOESY Protocol for a 1,5-Dimethyl-1,4-diazepane Derivative:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube. The sample should be free of paramagnetic impurities.

• Initial 1D Proton Spectrum: Acquire a standard 1D proton spectrum to determine the chemical shifts of all protons and to ensure the sample is suitable for further analysis.

• Setup 2D NOESY Experiment:

  • Load a standard 2D NOESY pulse program (e.g., noesyesgpph on a Bruker spectrometer).[10]

  • Set the spectral width to encompass all proton signals.

  • The number of scans (ns) should be a multiple of 8 or 16, and the number of increments in the indirect dimension (ni) should be at least 256 for adequate resolution.

  • Crucial Parameter - Mixing Time (d8): For small molecules (< 1000 Da), the mixing time should be in the range of 300-800 ms.[10] An initial experiment with a mixing time of 500 ms is a good starting point. This is the period during which magnetization is transferred between spatially close protons.

• Data Acquisition: Acquire the 2D NOESY data. This may take several hours depending on the sample concentration and desired signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the data using appropriate window functions (e.g., sine-bell).

  • Phase the spectrum carefully.

  • Identify cross-peaks, which appear at the intersection of the chemical shifts of two protons that are close in space.

  • Correlate the observed NOESY cross-peaks with inter-proton distances in the computationally generated low-energy conformers. Strong NOEs correspond to shorter distances.

X-ray Crystallography for Solid-State Conformation

X-ray crystallography provides an unambiguous view of the molecule's conformation in the solid state.[6] For 1,4-diazepane derivatives, the seven-membered ring often adopts a chair conformation in the crystal lattice.[6]

Workflow for X-ray Crystallography:

Figure 2: X-ray crystallography workflow.

The key challenge in this method is often the first step: growing a single crystal of sufficient quality for diffraction.

The Role of Computational Chemistry

Computational methods are indispensable for exploring the conformational space of flexible molecules like 1,5-Dimethyl-1,4-diazepane derivatives.

Computational Workflow Protocol:

• Initial 3D Structure Generation: Build the 3D structure of the molecule using a molecular editor.

• Conformational Search:

  • Employ a conformational search algorithm (e.g., Monte Carlo, systematic search) with a molecular mechanics force field (e.g., MMFF94s, OPLS3) to generate a large number of possible conformations.[1]

  • Filter the results to retain unique conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum.

• Geometry Optimization and Energy Refinement:

  • Take the low-energy conformers from the initial search and perform a higher-level geometry optimization using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d,p)).[6] This provides more accurate geometries and relative energies.

• Comparison with Experimental Data:

  • Calculate the Root-Mean-Square Deviation (RMSD) between the heavy atoms of the computationally optimized conformers and the experimentally determined X-ray structure. An RMSD of < 1.0 Å suggests a good match.[1]

  • Compare the inter-proton distances in the computed conformers with the observed NOEs from NMR.

• Molecular Docking and Dynamics (if the biological target is known):

  • Dock the low-energy conformers into the binding site of the biological target (e.g., sigma receptors, orexin receptors, or CDKs, which are known targets for some diazepine derivatives).

  • Perform molecular dynamics (MD) simulations to assess the stability of the binding pose and to observe any conformational changes in the ligand and protein upon binding.

Case Study: Integrating Data to Propose a Bioactive Conformation

While a specific study for 1,5-Dimethyl-1,4-diazepane is not available, we can draw parallels from a study on N,N-disubstituted-1,4-diazepane orexin receptor antagonists. In this study, NMR spectroscopy revealed a time-averaged solution conformation, while X-ray crystallography showed a specific twist-boat conformation in the solid state. Computational modeling was then used to demonstrate that this twist-boat conformation was indeed a low-energy state and could be accommodated within the orexin receptor binding site. This integration of data from all three techniques provided strong evidence for the proposed bioactive conformation.

Hypothetical Quantitative Comparison for a 1,5-Dimethyl-1,4-diazepane Derivative:

Conformer	Relative Energy (DFT, kcal/mol)	RMSD to X-ray Structure (Å)	Consistency with Key NOEs	Docking Score (kcal/mol)
Chair 1	0.00	0.25	High	-8.5
Chair 2	0.50	1.50	Medium	-7.2
Twist-Boat 1	1.20	2.10	Low	-6.8
Twist-Boat 2	1.80	0.95	Medium	-8.9

In this hypothetical scenario, the X-ray structure is a chair conformation (Chair 1). However, computational docking suggests that a higher-energy twist-boat conformation (Twist-Boat 2) has a better binding affinity for the target. NMR data shows NOEs consistent with both chair and twist-boat conformations, indicating a dynamic equilibrium in solution. This would lead to the hypothesis that while the chair conformation is the most stable in isolation, the twist-boat conformation is the bioactive one, adopted upon binding to the receptor.

Conclusion

The validation of the bioactive conformation of flexible molecules like 1,5-Dimethyl-1,4-diazepane derivatives is a complex but critical task in modern drug discovery. No single technique can provide a definitive answer. Instead, a synergistic approach that combines the solution-state insights of NMR spectroscopy, the solid-state precision of X-ray crystallography, and the comprehensive exploratory power of computational modeling is required. By carefully integrating the data from these methods, researchers can build a strong, evidence-based hypothesis of the bioactive conformation, which is essential for rational drug design and lead optimization.

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Comparative study of the stability of different diazepane-based metal complexes

Introduction

In the landscape of coordination chemistry, diazepane-based ligands have carved out a significant niche, particularly in the development of metal complexes for biomedical applications. These seven-membered heterocyclic scaffolds are integral to the design of agents for Magnetic Resonance Imaging (MRI) and Positron Emission Tomography (PET), where the stability of the metal complex is not merely a matter of chemical curiosity but a critical determinant of safety and efficacy.[1][2][3] The release of free metal ions, such as gadolinium(III) (Gd³⁺) or radioactive copper(II) (⁶⁴Cu²⁺), in vivo can lead to significant toxicity or compromise imaging quality.[1][2] Consequently, a profound understanding of the factors governing the stability of these complexes is paramount for researchers, scientists, and professionals in drug development.

This guide provides a comparative study of the stability of different diazepane-based metal complexes. Moving beyond a simple data repository, we will delve into the causal relationships between ligand architecture, the nature of the metal ion, and the resulting complex stability. We will explore the fundamental principles of thermodynamic and kinetic stability, present detailed experimental protocols for their determination, and offer a comparative analysis of stability constants for key complexes, grounded in authoritative, peer-reviewed data.

Fundamentals of Metal Complex Stability

The stability of a metal complex in solution is described by two distinct, yet related, concepts: thermodynamic stability and kinetic inertness.[4][5]

• Thermodynamic Stability refers to the position of the equilibrium between the free metal ion and ligand and the formed complex. It is quantified by the stability constant (K) or, more commonly, its logarithm (log K). A higher log K value indicates that the complex is more thermodynamically stable and less likely to dissociate once equilibrium is reached.[6][7]

• Kinetic Inertness , on the other hand, describes the rate at which this equilibrium is achieved. A complex that is kinetically inert may be thermodynamically unstable, but it dissociates very slowly. For biomedical applications where complexes are cleared from the body before equilibrium can be established, kinetic inertness is often the more crucial predictor of in vivo stability.[1][8][9]

Several factors intrinsic to the metal ion and the ligand dictate the overall stability of the resulting complex:

• Nature of the Metal Ion: The charge, size, and electronegativity of the central metal ion are pivotal. Generally, stability increases with a higher charge-to-size ratio of the metal ion.[5][10]

• Ligand Properties: The basicity of the ligand's donor atoms, the number of coordination sites (denticity), and the formation of chelate rings significantly impact stability.[7][11]

• The Chelate and Macrocyclic Effects: Ligands that bind to a metal ion through multiple donor atoms, forming one or more rings (chelates), create complexes that are vastly more stable than those with analogous monodentate ligands. This is known as the chelate effect. The macrocyclic effect provides an additional layer of stability, where a pre-organized, cyclic ligand requires less conformational change upon metal binding, resulting in a more favorable entropy change.[5][6][10] Diazepane-based ligands benefit from these effects, contributing to their utility.

Key Diazepane Scaffolds and Metal Ions of Interest

The versatility of the diazepane framework allows for extensive functionalization to fine-tune the properties of the resulting metal complex. The core structure is typically a 1,4-diazepane or a related isomer. Pendant arms containing donor groups like carboxylates, phosphonates, or additional amines are often appended to the backbone nitrogens to increase the ligand's denticity and encapsulate the metal ion more effectively.

This guide will focus on diazepane complexes with two metal ions of significant biomedical interest:

• Gadolinium(III) (Gd³⁺): Used in MRI contrast agents, Gd³⁺ is highly paramagnetic but also toxic in its free form. Therefore, the ligand must form a highly stable and inert complex.[1][2][3]

• Copper(II) (Cu²⁺), specifically the ⁶⁴Cu isotope: A positron emitter used in PET imaging and radiotherapy. The in vivo stability of ⁶⁴Cu complexes is critical to ensure the radiolabel remains attached to the targeting molecule and to minimize off-target radiation dose.[8][9][12]

Comparative Stability of Diazepane-Based Complexes

The stability of a metal complex is quantified by its stability constant, log K. The following table summarizes representative stability constants for selected diazepane-based ligands with Gd³⁺ and Cu²⁺, providing a basis for comparison.

Ligand Scaffold	Metal Ion	log K	Comments	Reference
DTPA (Acyclic Analogue)	Gd³⁺	22.46	Acyclic, FDA-approved standard for comparison.	[13]
DOTA (Cyclic Analogue)	Gd³⁺	25.3	Macrocyclic ligand, known for high stability.	[1]
Representative Diazepine Ligand	Gd³⁺	~18-22	Stability is highly dependent on pendant arm functionalization. Generally lower than DOTA.	[3]
TETA (Cyclic Analogue)	Cu²⁺	26.5	Macrocyclic ligand often used for ⁶⁴Cu chelation.	[8]
CB-TE2A (Cross-Bridged)	Cu²⁺	>27	Cross-bridged macrocycle showing exceptional kinetic inertness.	[8][9]
Representative Diazepine Ligand	Cu²⁺	~20-25	Stability can be modulated but often lower than highly constrained macrocycles like CB-TE2A.	[12][14]

Analysis of Stability Data:

From the data, a clear trend emerges: macrocyclic and cross-bridged ligands like DOTA and CB-TE2A generally form more thermodynamically stable complexes than open-chain analogues like DTPA or simpler diazepane derivatives.[1][8] This is a direct consequence of the macrocyclic effect, which pre-organizes the donor atoms for metal binding.[6][10]

For Gd³⁺ complexes used in MRI, achieving the highest possible thermodynamic stability and kinetic inertness is a primary design goal to prevent metal release.[1][2] While diazepane ligands can be engineered to form stable complexes, they often exhibit lower stability constants compared to the "gold standard" DOTA.[3]

In the realm of ⁶⁴Cu radiopharmaceuticals, kinetic inertness is particularly critical.[8][9] The cross-bridged cyclam structure of CB-TE2A, for instance, imparts exceptional kinetic stability, making it a superior chelator for ⁶⁴Cu compared to TETA or DOTA, even if their thermodynamic stabilities are similar.[8][9] Diazepane-based chelators for ⁶⁴Cu must be carefully designed with rigidifying elements and optimal pendant arms to approach the inertness required for demanding in vivo applications.[12][14]

Experimental Protocol: Potentiometric Titration for Stability Constant Determination

Potentiometric titration is a highly accurate and widely used method for determining the stability constants of metal complexes.[15][16][17][18] The principle involves monitoring the pH of a solution containing the ligand and metal ion as a strong base is added. The resulting titration curve provides data on proton competition, which can be analyzed to calculate the stability constants.

Materials and Reagents:

• High-purity diazepane-based ligand

• Metal salt solution (e.g., GdCl₃, Cu(NO₃)₂) of accurately known concentration

• Standardized strong acid (e.g., 0.1 M HClO₄)

• Standardized carbonate-free strong base (e.g., 0.1 M NaOH)

• Background electrolyte (e.g., 0.1 M KCl or NaClO₄) to maintain constant ionic strength

• High-purity water (deionized and degassed)

• Calibrated pH meter with a combination glass electrode (resolution of 0.1 mV / 0.001 pH unit)

• Thermostated titration vessel (e.g., at 25.0 ± 0.1 °C)

• Automated burette

Step-by-Step Methodology:

• Electrode Calibration:

  • Calibrate the pH electrode system by performing a strong acid-strong base titration in the same background electrolyte.

  • This allows for the determination of the standard electrode potential (E₀) and the Nernstian slope, converting pH readings into hydrogen ion concentrations ([H⁺]).

• Ligand Protonation Constant Determination:

  • Titrate a solution of the ligand and a known excess of strong acid with the standardized strong base.

  • Record the pH (or mV) reading after each addition of titrant, allowing the system to equilibrate.

  • The data from this titration is used to calculate the ligand's protonation constants (pKa values).

• Metal-Ligand Stability Constant Determination:

  • Prepare a solution containing the ligand, the metal ion (typically at a 1:1 or 1:2 metal-to-ligand ratio), and a known amount of strong acid in the thermostated vessel.[15][19]

  • Titrate this solution with the standardized strong base, again recording the pH after each incremental addition.[17]

  • The displacement of the metal-ligand titration curve relative to the ligand-only curve indicates complex formation.[19]

• Data Analysis:

  • Use specialized computer software (e.g., Hyperquad, BEST) to perform a non-linear least-squares refinement of the potentiometric data.

  • The software fits the experimental titration curves by varying the values of the ligand pKa's and the metal-ligand stability constants (log K) to minimize the difference between the calculated and experimental pH values.

  • The protonation constants of the ligand and hydrolysis constants of the metal ion are typically fixed during the final refinement of the metal-ligand system.[18]

Causality Behind Experimental Choices:

• Constant Ionic Strength: Using a background electrolyte like KCl ensures that the activity coefficients of the ions in solution remain constant, allowing for the determination of concentration-based stability constants.[16][18]

• Carbonate-Free Base: CO₂ from the air can dissolve in the titrant to form carbonic acid, which would interfere with the titration data. Preparing and storing the NaOH solution under an inert atmosphere (e.g., argon) is crucial.

• Computer-Assisted Analysis: The complex equilibria involved in polydentate ligand systems necessitate the use of sophisticated software for accurate and reliable calculation of stability constants from the raw titration data.[20][21]

Visualization of Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Generalized structure of a diazepane-metal complex.

Caption: Workflow for potentiometric stability constant determination.

Conclusion

The stability of diazepane-based metal complexes is a multifaceted property governed by a delicate interplay of thermodynamic and kinetic factors. While the diazepane scaffold offers a versatile platform for ligand design, achieving the exceptional stability required for biomedical applications—particularly in comparison to established macrocyclic systems like DOTA—necessitates careful optimization of the ligand architecture. The incorporation of rigidifying elements and appropriately chosen pendant donor arms is crucial for enhancing both thermodynamic stability and kinetic inertness.

For researchers in this field, a rigorous and quantitative assessment of stability using standardized methods like potentiometric titration is not just recommended; it is essential. The data and protocols presented in this guide serve as a foundational resource for the rational design and comparative evaluation of novel diazepane-based metal complexes, ultimately paving the way for the development of safer and more effective diagnostic and therapeutic agents.

References

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Benchmarking the performance of 1,5-Dimethyl-1,4-diazepane in specific catalytic reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of catalytic chemistry, the selection of an appropriate ligand can be the determining factor in the success of a transformation, influencing reaction rates, selectivity, and overall efficiency. This guide was intended to provide a comprehensive performance benchmark of 1,5-Dimethyl-1,4-diazepane in specific catalytic reactions, offering a direct comparison with alternative catalysts supported by experimental data. However, an exhaustive search of publicly available scientific literature and chemical databases has revealed a significant gap: there is currently no specific, documented experimental data on the catalytic performance of 1,5-Dimethyl-1,4-diazepane as a primary ligand in well-defined catalytic reactions.

While the broader class of diamine ligands is known to be effective in various catalytic systems, particularly in copper- and palladium-catalyzed cross-coupling reactions, the specific catalytic activity of the 1,5-Dimethyl-1,4-diazepane scaffold remains largely unexplored in the public domain. The available literature primarily focuses on the synthesis of diazepine and benzodiazepine derivatives, often employing other catalysts, rather than the use of 1,5-Dimethyl-1,4-diazepane as a catalyst or ligand itself.

The Uncharted Catalytic Potential of 1,5-Dimethyl-1,4-diazepane

The structure of 1,5-Dimethyl-1,4-diazepane, a seven-membered heterocyclic diamine, suggests potential as a bidentate ligand in transition metal catalysis. The two nitrogen atoms can coordinate to a metal center, forming a stable chelate ring. The methyl groups on the nitrogen atoms can influence the steric and electronic properties of the resulting metal complex.

Hypothesized Structural and Electronic Effects:

• Electron-Donating Nature: The methyl groups are electron-donating, which would increase the electron density on the nitrogen atoms and, consequently, on the coordinated metal center. This could enhance the catalytic activity in reactions that benefit from an electron-rich metal, such as oxidative addition steps in cross-coupling cycles.

• Steric Hindrance: The methyl groups also introduce steric bulk around the nitrogen donors. This steric hindrance could play a crucial role in controlling the coordination geometry of the metal complex and influencing the regioselectivity or enantioselectivity of a catalytic reaction.

• Conformational Flexibility: The seven-membered diazepane ring is conformationally flexible. This flexibility could allow the ligand to adopt various coordination geometries to accommodate different metal centers and substrates.

A Call for Investigation:

The absence of performance data for 1,5-Dimethyl-1,4-diazepane presents an open area for research. A systematic investigation into its efficacy in benchmark catalytic reactions would be a valuable contribution to the field of ligand design and catalysis.

A Roadmap for Future Benchmarking Studies

To address this knowledge gap, a structured experimental plan is proposed. This plan outlines the necessary steps to evaluate the catalytic performance of 1,5-Dimethyl-1,4-diazepane and compare it against established ligand systems.

Proposed Experimental Workflow

The following diagram illustrates a logical workflow for a comprehensive benchmarking study.

Caption: Proposed workflow for benchmarking the catalytic performance of 1,5-Dimethyl-1,4-diazepane.

Detailed Experimental Protocols (Hypothetical)

The following are hypothetical, yet standard, protocols for evaluating a new ligand in common cross-coupling reactions. These would serve as the foundation for a comparative study.

1. General Procedure for a Buchwald-Hartwig Amination Screening:

• Catalyst Preparation: In a nitrogen-filled glovebox, a reaction vial is charged with Pd(OAc)₂ (2 mol%), 1,5-Dimethyl-1,4-diazepane (4 mol%), and a suitable solvent (e.g., toluene, 1 M). The mixture is stirred at room temperature for 30 minutes to allow for pre-formation of the catalytic complex.

• Reaction Setup: To the catalyst solution, add the aryl halide (1.0 mmol), the amine (1.2 mmol), and a base (e.g., NaOtBu, 1.4 mmol).

• Reaction Execution: The vial is sealed and heated to a specified temperature (e.g., 100 °C) for a designated time (e.g., 12-24 hours).

• Analysis: After cooling to room temperature, the reaction mixture is quenched, and the product yield is determined by gas chromatography or ¹H NMR spectroscopy using an internal standard.

2. General Procedure for a Copper-Catalyzed Ullmann-Type Coupling Screening:

• Catalyst Preparation: An oven-dried reaction tube is charged with CuI (5 mol%), 1,5-Dimethyl-1,4-diazepane (10 mol%), the aryl iodide (1.0 mmol), the nucleophile (e.g., a phenol or an amine, 1.2 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Reaction Setup: A suitable solvent (e.g., DMF or DMSO) is added.

• Reaction Execution: The tube is sealed and heated to a specified temperature (e.g., 110-130 °C) for a designated time (e.g., 24 hours).

• Analysis: The reaction mixture is worked up, and the product yield is determined by standard analytical techniques.

Comparative Ligands for Benchmarking

A meaningful evaluation of 1,5-Dimethyl-1,4-diazepane would necessitate a direct comparison against well-established diamine ligands in the same catalytic reaction. The choice of comparative ligands would depend on the specific reaction being investigated.

Table 1: Potential Alternative Ligands for Comparative Studies

Ligand	Structure	Key Features
TMEDA (Tetramethylethylenediamine)	(CH₃)₂NCH₂CH₂N(CH₃)₂	Acyclic, flexible, widely used in organometallic chemistry.
(±)-trans-1,2-Diaminocyclohexane	C₆H₁₀(NH₂)₂	Chiral, rigid backbone, a common ligand in asymmetric catalysis.
1,10-Phenanthroline	C₁₂H₈N₂	Rigid, planar, strong π-acceptor properties.
N,N'-Dimethylethylenediamine	CH₃NHCH₂CH₂NHCH₃	A close structural analog to TMEDA with secondary amine donors.

Conclusion

While the core objective of this guide—to provide a detailed performance comparison of 1,5-Dimethyl-1,4-diazepane—cannot be fulfilled due to the current lack of available data, this document serves to highlight a significant opportunity for original research. The structural and electronic characteristics of 1,5-Dimethyl-1,4-diazepane suggest it could be a valuable addition to the catalyst toolkit. The proposed experimental workflow provides a clear path for its systematic evaluation. We encourage researchers in the field to undertake these investigations, and we anticipate that future work will elucidate the catalytic potential of this intriguing diamine ligand.

References

As this guide is based on the absence of specific literature for the catalytic application of 1,5-Dimethyl-1,4-diazepane, a traditional reference list of performance data is not applicable. The references would be to general reviews on catalysis and ligand synthesis, which are not directly pertinent to the specific comparative performance analysis requested.

A Researcher's Guide to Navigating the Cross-Reactivity Landscape of 1,4-Diazepane-Based Compounds

Introduction: The Double-Edged Sword of Specificity in Drug Discovery

In the intricate world of drug development, the efficacy of a therapeutic candidate is intrinsically linked to its specificity. The ideal drug molecule is a molecular marksman, precisely engaging its intended target to elicit a therapeutic effect while leaving other biological pathways undisturbed. However, the reality is often more complex. Off-target interactions, or cross-reactivity, can lead to unforeseen side effects, toxicity, or even paradoxical effects, representing a significant hurdle in the translation of promising compounds from the bench to the clinic. For researchers, scientists, and drug development professionals, a thorough understanding and early assessment of a compound's cross-reactivity profile are not just a regulatory requirement but a cornerstone of robust scientific investigation and successful therapeutic development.

This guide provides a comprehensive framework for evaluating the cross-reactivity of 1,4-diazepane-based compounds. While specific experimental data for 1,5-Dimethyl-1,4-diazepane is not extensively available in public literature, the principles and methodologies outlined herein are broadly applicable to this versatile chemical scaffold. The 1,4-diazepine core is a privileged structure in medicinal chemistry, forming the backbone of compounds with a wide array of biological activities, including but not limited to, anticancer, antipsychotic, and anxiolytic properties.[1][2][3] This very versatility, however, necessitates a rigorous evaluation of their selectivity to ensure a favorable safety profile.

This guide will delve into the predictive and experimental approaches to building a comprehensive cross-reactivity profile, explaining the causality behind experimental choices and providing detailed, field-proven protocols. We will explore how to design a self-validating system of experiments, from initial computational predictions to definitive in vitro and cell-based assays, ensuring the scientific integrity of your findings.

Part 1: Deconstructing the 1,4-Diazepane Scaffold and Predicting Potential Off-Target Interactions

The 1,4-diazepane ring system is a seven-membered heterocycle containing two nitrogen atoms. Its conformational flexibility allows it to interact with a diverse range of biological targets. Before embarking on extensive and resource-intensive experimental screening, a logical first step is to leverage computational tools to predict potential off-target interactions.[4][5][6][7][8] These in silico methods utilize our knowledge of a compound's structure and the vast datasets of known drug-target interactions to generate a preliminary "hit list" of potential off-targets.

Computational Approaches for Off-Target Prediction

Modern computational approaches for predicting off-target interactions can be broadly categorized into ligand-based and structure-based methods.[8]

• Ligand-Based Methods: These approaches rely on the principle that structurally similar molecules are likely to have similar biological activities. By comparing the 2D or 3D structure of a 1,4-diazepane derivative to databases of compounds with known biological activities, we can infer potential off-targets.[7][9] Machine learning algorithms, such as Support Vector Machines (SVM) and Random Forests, are increasingly being used to build predictive models from large bioactivity datasets.[4][10]

• Structure-Based Methods: When the three-dimensional structure of a potential off-target protein is known, molecular docking simulations can be employed. These methods predict the binding orientation and affinity of a compound within the protein's binding site. This can be particularly useful for identifying interactions with proteins that are structurally related to the intended target, such as different kinase isoforms or G-protein coupled receptor (GPCR) subtypes.

It is crucial to recognize that these computational predictions are not definitive but rather serve as a hypothesis-generating tool. They provide a rational basis for prioritizing experimental assays and focusing resources on the most probable off-target interactions.[4][5]

Part 2: A Tiered Approach to Experimental Cross-Reactivity Profiling

Following computational prediction, a tiered experimental approach is essential to systematically evaluate the cross-reactivity of 1,4-diazepane-based compounds. This typically begins with broad, high-throughput in vitro screens and progresses to more focused cell-based and functional assays.

Tier 1: Broad Panel In Vitro Screening

The initial experimental phase should aim to cast a wide net to identify potential off-target interactions across major classes of drug targets. This is often accomplished through commercially available screening panels.

1. Kinase Profiling: Given that some diazepine derivatives have been shown to possess anticancer activity, potentially through kinase inhibition, screening against a panel of recombinant kinases is a critical first step.[1][11] These panels can range from a few dozen to over 400 kinases, providing a broad overview of a compound's kinome selectivity.[12]

2. GPCR and Ion Channel Screening: The structural similarity of some 1,4-diazepane derivatives to benzodiazepines, which act on GABA-A receptors (a ligand-gated ion channel), makes screening against a panel of GPCRs and ion channels prudent.[2][13] This is particularly important for compounds intended for CNS applications to identify potential neurological side effects.

3. Safety Pharmacology Panels: Regulatory bodies like the FDA and EMA recommend a "core battery" of safety pharmacology studies before first-in-human trials.[14][15][16][17] In vitro components of these panels often include assays for key off-targets known to be associated with adverse drug reactions, such as the hERG ion channel (cardiac toxicity).

The data from these broad panels will provide the first experimental indication of a compound's selectivity profile. It is important to analyze not just the primary off-targets but also the overall pattern of activity. A compound that inhibits multiple kinases with similar potency, for example, may have a different therapeutic and side-effect profile than one that potently inhibits a single off-target kinase.[1][18]

Tier 2: Quantitative In Vitro Assays for Hit Confirmation and Potency Determination

Positive "hits" from the broad panel screens must be confirmed and their potency quantified using more rigorous in vitro assays. The goal of this tier is to determine the concentration at which the compound interacts with the off-target, typically expressed as an IC50 (inhibitory concentration 50%) or Ki (inhibition constant).

Experimental Protocol: Radioligand Binding Assay for Off-Target Receptor Interaction

This protocol describes a competitive radioligand binding assay, a gold-standard method for determining the affinity of a compound for a specific receptor.[19][20][21][22]

Objective: To determine the Ki of a 1,4-diazepane-based compound for a suspected off-target receptor.

Materials:

• Membrane preparation expressing the receptor of interest.

• Radiolabeled ligand specific for the receptor.

• Unlabeled competitor (the 1,4-diazepane compound).

• Assay buffer.

• 96-well filter plates.

• Scintillation fluid and counter.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the unlabeled competitor compound. The concentration range should span at least three orders of magnitude around the expected Ki.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of the radiolabeled ligand (typically at or below its Kd), and varying concentrations of the unlabeled competitor.

• Incubation: Incubate the plate at a specified temperature for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through the filter plate to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Add scintillation fluid to each well and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50. The Ki can then be calculated using the Cheng-Prusoff equation.

Trustworthiness: The inclusion of appropriate controls is critical for a self-validating system. These include wells with no competitor (total binding), wells with a saturating concentration of a known potent unlabeled ligand (non-specific binding), and wells with no membrane preparation (background).

Tier 3: Cell-Based Assays for Functional Characterization

While in vitro biochemical assays provide valuable information on direct molecular interactions, they do not always reflect the activity of a compound in a cellular context.[23] Cell-based assays are therefore essential to understand the functional consequences of off-target engagement.

1. Cellular Target Engagement Assays: Techniques like the Cellular Thermal Shift Assay (CETSA) can confirm that a compound binds to its off-target in intact cells.[24]

2. Functional Assays: These assays measure the downstream effects of off-target interaction. For example, if a compound is found to bind to a specific GPCR, a functional assay could measure changes in downstream signaling molecules like cAMP or calcium.

3. Cytotoxicity Assays: Assessing the cytotoxicity of a compound in various cell lines is crucial, especially for anticancer drug candidates.[25][26][27] Comparing the cytotoxic effects on cancer cells versus normal, healthy cells provides an initial indication of the therapeutic window.[28]

Experimental Protocol: Cell Viability Assay (MTT Assay)

Objective: To assess the cytotoxic effect of a 1,4-diazepane-based compound on different cell lines.

Materials:

• Cancer and non-cancerous cell lines.

• Complete cell culture medium.

• 96-well cell culture plates.

• 1,4-diazepane compound.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO).

• Plate reader.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the 1,4-diazepane compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and plot against the compound concentration to determine the IC50.

Data Presentation: Comparative Cytotoxicity of a Hypothetical 1,4-Diazepane Compound

Cell Line	Cell Type	IC50 (µM)
MCF-7	Breast Cancer	5.2
A549	Lung Cancer	8.9
HEK293	Normal Kidney	> 50
HFF	Normal Fibroblast	> 50

This table clearly demonstrates the differential cytotoxicity of the compound, suggesting a degree of selectivity for cancer cells over normal cells.

Part 3: Visualization and Logical Workflows

Visualizing the cross-reactivity assessment workflow can aid in understanding the logical progression of experiments and decision-making processes.

Caption: A tiered workflow for assessing compound cross-reactivity.

This workflow illustrates the progression from broad, predictive methods to more specific and functionally relevant assays, culminating in a comprehensive selectivity profile that informs critical project decisions.

Conclusion: A Proactive Approach to Mitigating Risk

The study of cross-reactivity is not merely an exercise in cataloging off-target interactions; it is a proactive strategy for mitigating risk in drug development. For 1,4-diazepane-based compounds, with their diverse pharmacological potential, a thorough understanding of their selectivity profile is paramount. By integrating computational prediction with a tiered experimental approach encompassing broad in vitro screening and functional cell-based assays, researchers can build a robust data package that not only satisfies regulatory requirements but also provides a deeper understanding of their compound's biological activity. This comprehensive approach enables informed decision-making, ultimately increasing the likelihood of developing safer and more effective therapeutics.

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A Comparative Spectroscopic Guide to Diazepane Isomers for the Research Scientist

In the landscape of pharmaceutical research and development, the precise identification and characterization of molecular structures are paramount. Diazepanes, a class of seven-membered heterocyclic compounds containing two nitrogen atoms, are core scaffolds in numerous therapeutic agents, most notably the widely recognized anxiolytic, diazepam (a 1,4-benzodiazepine).[1][2][3] The constitutional isomers of diazepane—1,2-diazepane, 1,3-diazepane, and 1,4-diazepane—present a unique challenge in structural elucidation due to their identical molecular formulas but distinct connectivity. This guide provides a comparative analysis of the key spectroscopic signatures of these isomers, offering a foundational reference for researchers engaged in their synthesis and characterization.

The differentiation of these isomers is not merely an academic exercise. The specific placement of the nitrogen atoms within the diazepine ring profoundly influences the molecule's three-dimensional conformation, hydrogen bonding capabilities, and ultimately, its pharmacological activity.[4] Therefore, unambiguous characterization is a critical step in the drug discovery pipeline. This guide will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to provide a clear framework for distinguishing between these closely related structures.

The Structural Isomers of Diazepane

Before delving into the spectroscopic data, it is essential to visualize the structural differences between the three core diazepane isomers. The strategic placement of the nitrogen atoms dictates the symmetry and electronic environment of the entire molecule, which in turn gives rise to their unique spectroscopic fingerprints.

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A Comparative Guide to the Enantioselectivity of Catalysts Derived from Chiral 1,4-Diazepane Scaffolds

Prepared by a Senior Application Scientist

For researchers, scientists, and professionals in drug development, the quest for stereochemically pure compounds is paramount. The three-dimensional arrangement of atoms in a molecule can dramatically alter its biological activity, making enantioselective catalysis a cornerstone of modern medicinal chemistry.[1] Chiral ligands, which impart their "handedness" to a catalytic reaction, are central to this endeavor.[2][3] This guide provides an in-depth assessment of the enantioselectivity of catalysts derived from chiral 1,4-diazepane cores, a class of seven-membered diamine scaffolds.

While the specific chiral ligand 1,5-Dimethyl-1,4-diazepane is not extensively documented in the context of asymmetric catalysis, this guide will focus on a closely related and well-studied system: the use of chiral 1,4-diazepan-5-ones in palladium-catalyzed asymmetric allylic alkylation. We will objectively compare the performance of this system with other alternatives and provide the supporting experimental data necessary for an informed evaluation.

Diazepane heterocycles are prevalent structural motifs in a variety of pharmaceuticals.[4] The development of new methods to synthesize stereodefined diazepanes is highly desirable, as a higher degree of saturation and the presence of chiral centers in drug molecules are correlated with greater clinical success.[4]

Palladium-Catalyzed Asymmetric Allylic Alkylation of 1,4-Diazepan-5-ones: A Case Study

A significant advancement in the synthesis of enantioenriched gem-disubstituted diazepanone heterocycles is the palladium-catalyzed decarboxylative asymmetric allylic alkylation.[4] This reaction has been shown to proceed smoothly, yielding products with up to >99% yield and up to 95% enantiomeric excess (ee).[4]

Key Determinants of Enantioselectivity

The success of this transformation hinges on several critical factors:

• The Chiral Ligand: The choice of the chiral phosphine ligand is paramount. In this specific system, the (S)-(CF3)3-t-BuPHOX ligand was found to be crucial for achieving high enantioselectivity.[4]

• The Solvent: The use of a nonpolar solvent, such as methylcyclohexane, proved to be a key factor in obtaining high enantiomeric excess.[4]

• Protecting Groups: An electron-rich p-anisoyl lactam protecting group was shown to improve the enantioselectivity in some cases.[4]

Comparative Performance Data

The following table summarizes the performance of the palladium-catalyzed asymmetric allylic alkylation of various 1,4-diazepan-5-one substrates.

Substrate	Product	Yield (%)	ee (%)
N-Benzoyl-1,4-diazepan-5-one	gem-disubstituted diazepanone	>99	95
N-p-Anisoyl-1,4-diazepan-5-one	gem-disubstituted diazepanone	98	96
Substrate with electron-withdrawing group	gem-disubstituted diazepanone	95	88
Substrate with electron-donating group	gem-disubstituted diazepanone	>99	94

Data synthesized from information presented in the referenced literature.[4]

Comparison with Alternative Catalytic Systems

The enantioselectivity achieved with the chiral 1,4-diazepanone system is comparable to, and in some cases exceeds, that of other established methods for the synthesis of chiral heterocycles. For instance, copper-catalyzed asymmetric intramolecular reductive cyclization for the synthesis of dibenzo[b,d]azepines has been reported to achieve up to 99% ee.[5] Similarly, the enantioselective synthesis of chiral azepines via a cascade strategy has yielded products with up to 98% ee.[6][7]

However, the palladium-catalyzed approach offers the distinct advantage of directly installing a quaternary stereocenter on the diazepane ring, a structural motif that is particularly challenging to synthesize enantioselectively.[4]

Experimental Protocols

The following is a representative experimental protocol for the palladium-catalyzed asymmetric allylic alkylation of a 1,4-diazepan-5-one.

Synthesis of the Chiral Catalyst

The chiral catalyst is typically generated in situ by mixing the palladium precursor, such as Pd2(dba)3, and the chiral ligand, (S)-(CF3)3-t-BuPHOX, in the reaction solvent.

General Procedure for Asymmetric Allylic Alkylation

• To a flame-dried Schlenk tube under an inert atmosphere, add the 1,4-diazepan-5-one substrate (1.0 equiv).

• Add the palladium precursor (e.g., 2.5 mol % Pd2(dba)3) and the chiral ligand (e.g., 6.0 mol % (S)-(CF3)3-t-BuPHOX).

• Add the allylic partner (e.g., 1.2 equiv of an allyl ester).

• Add the solvent (e.g., methylcyclohexane) and any necessary additives.

• Stir the reaction mixture at the specified temperature until the reaction is complete (as monitored by TLC or LC-MS).

• Upon completion, concentrate the reaction mixture and purify the product by flash column chromatography.

• Determine the enantiomeric excess of the product using chiral HPLC analysis.

Mechanistic Insights

The proposed catalytic cycle for the palladium-catalyzed asymmetric allylic alkylation is illustrated below. The enantioselectivity is believed to arise from the chiral environment created by the PHOX ligand around the palladium center, which dictates the facial selectivity of the nucleophilic attack of the diazepanone enolate on the π-allyl palladium intermediate.

Figure 2: A systematic workflow for catalyst screening and optimization in asymmetric catalysis.

Conclusion

While the specific ligand 1,5-Dimethyl-1,4-diazepane remains an area for future exploration, the broader class of chiral 1,4-diazepane scaffolds has demonstrated significant potential in asymmetric catalysis. The palladium-catalyzed asymmetric allylic alkylation of 1,4-diazepan-5-ones serves as a compelling example, delivering high yields and excellent enantioselectivities for the synthesis of valuable chiral building blocks. The principles of ligand design, solvent effects, and protecting group strategy discussed in this guide provide a solid foundation for researchers and drug development professionals seeking to leverage the power of enantioselective catalysis in their work. Further investigation into the synthesis and application of a wider range of chiral diazepane-derived catalysts is warranted and holds the promise of new and improved methods for the construction of complex, stereochemically defined molecules.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,5-Dimethyl-1,4-diazepane

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 1,5-Dimethyl-1,4-diazepane (CAS No. 150651-59-5). As drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is codified in how we manage our chemical waste. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a culture of deep-seated safety and regulatory adherence in the laboratory.

The procedures outlined herein are grounded in the principles of the Resource Conservation and Recovery Act (RCRA), which establishes the framework for managing hazardous waste from "cradle-to-grave".[1][2]

Hazard Profile & Risk Assessment: Understanding the "Why"

1,5-Dimethyl-1,4-diazepane is a cyclic diamine whose hazard profile dictates the stringent handling and disposal requirements.[3] Understanding these intrinsic properties is the first step in mitigating risk. The primary hazards, as identified in its Safety Data Sheet (SDS), are its effects on human health upon exposure.[4]

Causality Behind Precautions: The compound is classified as harmful if swallowed and is a significant irritant to the skin, eyes, and respiratory system.[4] This is characteristic of many aliphatic amines, which can be corrosive and cause chemical burns.[5] Therefore, all procedures are designed to prevent direct contact, ingestion, and inhalation. Furthermore, as an amine, it is basic and will react exothermically, and sometimes violently, with acids and strong oxidizing agents.[6][7] This chemical reactivity is the primary driver for strict waste segregation protocols.

Table 1: Key Properties and Hazards of 1,5-Dimethyl-1,4-diazepane

Property	Data	Source(s)
CAS Number	150651-59-5	[4]
Molecular Formula	C₇H₁₆N₂	[4]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[4]
Chemical Class	Aliphatic Amine / Diazepane	[3][6]
Primary Disposal Route	Collection by a licensed hazardous waste disposal service for incineration or other approved treatment. Do not dispose of via sewer, trash, or evaporation.[8][9]	[8][9]

Immediate Safety Protocols (Pre-Disposal)

Before handling the chemical for any purpose, including disposal, the following personal protective equipment (PPE) and engineering controls are mandatory. This is a non-negotiable standard for preventing exposure.

• Engineering Controls: Always handle 1,5-Dimethyl-1,4-diazepane, including its waste, inside a certified chemical fume hood to mitigate inhalation risks.[9][10] The laboratory should be equipped with an operational eyewash station and safety shower.[11]

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles and a face shield for maximum protection against splashes.[11]

  • Hand Protection: Wear chemically resistant gloves, such as nitrile rubber. Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with laboratory procedures.

  • Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes to prevent skin contact.[11]

Waste Segregation & Containerization: The Cornerstone of Safety

Improper segregation is a leading cause of laboratory accidents. The chemical nature of 1,5-Dimethyl-1,4-diazepane as an amine dictates its segregation from incompatible materials.

• Segregation Mandate: Collect waste 1,5-Dimethyl-1,4-diazepane in a dedicated waste stream for organic bases (amines). NEVER mix this waste with:

  • Acids (Organic or Inorganic): Causes a strong exothermic neutralization reaction.[7]

  • Strong Oxidizing Agents: Can lead to a violent, potentially explosive reaction.[12]

  • Halogenated Compounds: May cause unintended reactions.[6]

• Container Requirements:

  • Compatibility: The waste container must be made of a material compatible with organic bases, such as high-density polyethylene (HDPE). Avoid using metal containers where corrosion is possible.[12]

  • Integrity: The container must be in good condition, free from leaks or damage, and have a secure, screw-top cap.[1][8]

  • Venting: For waste streams where gas generation is possible, a vented cap may be necessary, but for this specific compound, a standard sealed cap is sufficient provided it is not mixed with other reactive chemicals.

  • Closure: The container must be kept closed at all times except when actively adding waste.[8][12] This prevents the release of vapors and protects the lab atmosphere.

Step-by-Step Disposal Workflow

This section details the procedural steps for managing 1,5-Dimethyl-1,4-diazepane waste from the point of generation to its final handoff for disposal.

Protocol 1: Handling "Empty" Containers

An "empty" container that held this chemical is still considered hazardous waste.

• Triple Rinse: Rinse the container three times with a suitable organic solvent (e.g., methanol or ethanol).

• Collect Rinsate: Crucially, the solvent rinsate must be collected and disposed of as hazardous waste.[13] Add the rinsate to the appropriate halogen-free organic solvent waste stream.

• Deface Label: Completely remove or obliterate the original manufacturer's label to prevent misuse.[13]

• Final Disposal: Dispose of the rinsed, de-labeled container according to your institution's specific guidelines for hazardous waste containers.

Protocol 2: Collecting Liquid Waste

• Designate Container: Select a suitable waste container as described in Section 3.

• Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[8][14] The label must clearly state:

  • The words "Hazardous Waste".[12]

  • The full chemical name: "1,5-Dimethyl-1,4-diazepane". Do not use abbreviations.[8]

  • The associated hazards (e.g., Irritant, Harmful).[12]

  • The date when waste was first added (Accumulation Start Date).

• Transfer: Using a funnel, carefully decant the waste 1,5-Dimethyl-1,4-diazepane into the labeled container within a fume hood.

• Secure & Store: Securely cap the container immediately after adding waste. Store it in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[12][14] The SAA should have secondary containment (e.g., a tray or bin) to contain potential leaks.[8]

• Monitor Fill Level: Do not fill the container beyond 90% capacity to allow for vapor expansion.[8]

• Arrange Pickup: Once the container is full, complete the hazardous waste label with the "Full Date" and request a pickup from your institution's Environmental Health and Safety (EHS) department or contracted hazardous waste hauler.[8] A full container must be removed from the SAA within three days.[12]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to ensure personnel safety.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (If Necessary): For large spills, evacuate the area and contact your institution's EHS or emergency response team.

• Manage Small Spills: For minor spills contained within a fume hood:

  • Ensure you are wearing the full PPE described in Section 2.

  • Contain the spill by covering it with an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial chemical absorbent pad.[9][10]

  • Carefully collect the absorbent material using non-sparking tools and place it into a sealable, properly labeled hazardous waste container.

  • Decontaminate the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

  • Report the spill to your laboratory supervisor or EHS department, as per institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper management and disposal of 1,5-Dimethyl-1,4-diazepane waste.

Caption: Disposal decision workflow for 1,5-Dimethyl-1,4-diazepane.

Conclusion

The proper disposal of 1,5-Dimethyl-1,4-diazepane is not merely a procedural task but a critical component of laboratory safety and environmental responsibility. Adherence to these guidelines—rooted in a thorough understanding of the chemical's hazards, strict segregation, proper containerization, and compliant procedural execution—ensures the protection of researchers, support staff, and the broader community. Always consult your institution's specific EHS policies, as they may include additional requirements based on local and state regulations.

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Navigating the Safe Handling of 1,5-Dimethyl-1,4-diazepane: A Comprehensive Guide

As a cyclic diamine, 1,5-Dimethyl-1,4-diazepane presents specific handling challenges that demand a robust safety protocol. This guide provides an in-depth, procedural framework for researchers and drug development professionals. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the causality behind each safety measure, ensuring a self-validating system of laboratory practice.

Immediate Safety Briefing: Understanding the Hazard Profile

1,5-Dimethyl-1,4-diazepane is classified under the Globally Harmonized System (GHS) as a hazardous substance.[1][2] Its primary risks involve irritation and acute toxicity. Understanding this profile is the first step in mitigating exposure. The compound is harmful if swallowed, causes significant skin and eye irritation, and may lead to respiratory irritation upon inhalation.[1][2] Structurally similar aliphatic amines are known to be highly irritating and can cause serious injuries to the eyes and skin.[3]

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][2]

This table summarizes the GHS hazard classifications for 1,5-Dimethyl-1,4-diazepane.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to prevent contact and inhalation. The selection of PPE is directly informed by the chemical's corrosive and irritant properties.[4][5] The precautionary statement P280 explicitly requires the use of protective gloves, clothing, and eye/face protection.[1][6]

Body Part	Recommended Protection	Specifications & Rationale
Eye & Face	Chemical Splash Goggles & Face Shield	Rationale: The compound is a serious eye irritant (H319).[1][2] Goggles provide a seal against splashes and vapors. A face shield offers a secondary barrier, crucial when handling larger quantities or during procedures with a high splash risk. Standard: Goggles must meet ANSI Z87.1 (US) or EN 166 (EU) standards.[7][8]
Skin & Body	Chemical-Resistant Gloves & Flame-Resistant Lab Coat	Rationale: The substance causes skin irritation (H315) and related diamines can cause severe burns.[1][5] Double-gloving (e.g., nitrile or neoprene) is recommended to protect against permeation.[9][10] A fully buttoned lab coat protects against incidental contact. Standard: Gloves must satisfy EN374 specifications.[8]
Respiratory	Chemical Fume Hood or Respirator	Rationale: To mitigate the risk of respiratory irritation (H335), all handling of 1,5-Dimethyl-1,4-diazepane should occur within a certified chemical fume hood.[2][8] This primary engineering control is essential to contain vapors. If a fume hood is unavailable or insufficient, a NIOSH-approved respirator with an organic vapor cartridge is required.[7]

Safe Handling and Operations Workflow

A systematic workflow is critical for minimizing risk during the handling and use of 1,5-Dimethyl-1,4-diazepane. The following procedure outlines the essential steps from preparation to experimental use.

Step 1: Preparation

• Verify Engineering Controls: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Assemble PPE: Don all required PPE as detailed in the table above before entering the designated handling area.

• Prepare Materials: Gather all necessary equipment (spatulas, weighing paper, glassware) and place it within the fume hood to minimize movement in and out of the controlled space.

Step 2: Aliquoting and Solution Preparation

• Handle with Care: Open the container slowly within the fume hood to prevent aerosolization of any dust particles.[1]

• Weighing: Use a tared weigh boat or paper. Avoid tapping the container; instead, gently scoop the material.

• Dissolving: If preparing a solution, add the solid to the solvent slowly. Be aware of potential exothermic reactions.

Step 3: Experimental Use and Storage

• Controlled Reactions: Keep all reaction vessels containing 1,5-Dimethyl-1,4-diazepane within the fume hood.

• Secure Storage: When not in use, the primary container must be tightly closed and stored in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[5][8]

Caption: Workflow for handling 1,5-Dimethyl-1,4-diazepane.

Spill and Emergency Procedures

Immediate and correct response to exposure or spills is critical.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][5] The precautionary statement P305+P351+P338 provides specific guidance on this procedure.[1]

• Skin Contact: Remove all contaminated clothing and wash the affected area with soap and plenty of water.[1] If irritation persists, consult a physician.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention.[1][2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and immediately call a poison center or physician.[2][5]

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or vermiculite.[8]

• Clean-Up: Scoop the absorbed material into a designated, labeled hazardous waste container.[11]

• Decontaminate: Wash the spill area thoroughly.

Waste Disposal Plan

Proper disposal is a crucial final step in the chemical handling lifecycle. All waste containing 1,5-Dimethyl-1,4-diazepane must be treated as hazardous.

Disposal Procedure:

• Segregate Waste:

  • Solid Waste: Collect unused or contaminated solid 1,5-Dimethyl-1,4-diazepane and disposable materials (gloves, weigh paper) in a clearly labeled, sealed container for hazardous solid waste.[10]

  • Liquid Waste: Collect solutions and reaction residues in a separate, labeled container for hazardous liquid waste. Indicate all chemical components on the label.[10]

• Follow Institutional Protocols: Never mix incompatible waste streams. Adhere strictly to your institution's Environmental Health and Safety (EHS) guidelines for chemical waste disposal.[10]

• Arrange for Pickup: Contact your institution's EHS department to arrange for the collection and disposal of the hazardous waste. The standard procedure often involves incineration by a licensed facility.[11]

Caption: Decision workflow for waste disposal.

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